Decarestrictin A1

Core Science & Biosynthesis

Decarestrictin A1: A Technical Guide to its Discovery, Isolation, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Decarestrictin A1, a potent inhibitor of cholesterol biosynthesis, is a fungal metabolite produced by species of the Penicillium genus. This technical guide provides a comprehensive overview of the discovery, isolation, and biological activity of Decarestrictin A1. Detailed experimental protocols for the fermentation of the producing organism, as well as the extraction and purification of the compound, are presented. Furthermore, the mechanism of action of Decarestrictin A1 as an inhibitor of the cholesterol biosynthesis pathway is elucidated. This document serves as a critical resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Discovery and Producing Organisms

Decarestrictin A1 is a member of the decarestrictine family, a class of 10-membered lactones. The decarestrictines were first reported as novel inhibitors of cholesterol biosynthesis by Göhrt et al. in 1992.[1][2] These compounds were discovered through a chemical screening program aimed at identifying new secondary metabolites with therapeutic potential.

The primary producing organisms of Decarestrictin A1 have been identified as strains of Penicillium simplicissimum and Penicillium corylophilum.[1][3] Taxonomic studies of the producing strains were conducted to confirm their identity.[3]

Fermentation

The production of Decarestrictin A1 is achieved through submerged fermentation of the producing Penicillium species. The fermentation process is critical for obtaining a high yield of the desired metabolite.

Culture Conditions

Detailed studies on the fermentation conditions have revealed that the composition of the culture medium and the fermentation parameters significantly influence the production of decarestrictines. The biosynthetic pathway of the decarestrictines has been investigated through feeding experiments with labeled precursors, confirming their polyketide origin.[4]

Table 1: Fermentation Parameters for Decarestrictin Production

Parameter	Condition	Reference
Producing Organism	Penicillium simplicissimum (strain FH-A 6090), Penicillium corylophilum	[1][3][4]
Fermentation Type	Submerged Culture	[3]
pH	Acidic conditions can influence the conversion of decarestrictines A1/A2 to other members of the family. pH-static fermentations can be employed to control the metabolite profile.	[4]

Experimental Protocol: Fermentation

A detailed protocol for the fermentation of Penicillium simplicissimum for the production of decarestrictines is as follows:

• Inoculum Preparation: A well-sporulated culture of Penicillium simplicissimum is used to inoculate a seed culture medium. The seed culture is incubated for 2-3 days to obtain a sufficient biomass for inoculation of the production fermenter.

• Production Fermentation: The production medium, containing appropriate carbon and nitrogen sources, is inoculated with the seed culture. The fermentation is carried out in a stirred-tank fermenter under controlled temperature and aeration.

• Monitoring: The production of decarestrictines is monitored throughout the fermentation process using analytical techniques such as High-Performance Liquid Chromatography (HPLC).

Isolation and Purification

Following fermentation, a multi-step process is employed to isolate and purify Decarestrictin A1 from the culture broth. This process typically involves extraction and multiple chromatographic steps.

Extraction

The first step in the isolation process is the extraction of the decarestrictines from the culture broth. This is typically achieved using a solvent extraction method.

Purification

The crude extract is then subjected to a series of chromatographic techniques to separate the different decarestrictines and purify Decarestrictin A1.

Table 2: Physicochemical Properties of Decarestrictine A1

Property	Value	Reference
Molecular Formula	C14H22O4	[2]
Molecular Weight	254 g/mol	[2]
Appearance	Colorless crystals	[2]

Experimental Protocol: Isolation and Purification

The following is a general protocol for the isolation and purification of Decarestrictin A1:

• Extraction: The whole fermentation broth is extracted with an organic solvent such as ethyl acetate. The organic phase is then concentrated under reduced pressure to yield a crude extract.

• Silica (B1680970) Gel Chromatography: The crude extract is subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate) to separate the components based on polarity.

• Preparative HPLC: Fractions containing the decarestrictines are further purified by preparative High-Performance Liquid Chromatography (HPLC) on a reversed-phase column (e.g., C18) to yield pure Decarestrictin A1.

Structure Elucidation

The chemical structure of Decarestrictin A1 was determined through a combination of spectroscopic techniques.[2]

• Mass Spectrometry (MS): Provided the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR experiments were used to determine the carbon-hydrogen framework and the connectivity of the atoms.

• X-ray Crystallography: The stereochemistry of the decarestrictine family was confirmed by X-ray analysis of derivatives.[2]

Biological Activity and Mechanism of Action

Decarestrictin A1 is a potent inhibitor of cholesterol biosynthesis.[1][3] Its biological activity has been evaluated in in vitro cell-based assays.

Inhibition of Cholesterol Biosynthesis

The inhibitory effect of the decarestrictines on cholesterol biosynthesis was demonstrated using the human hepatoma cell line, HEP-G2.[1][3]

Table 3: Biological Activity of Decarestrictines

Compound	Biological Activity	Assay	Reference
Decarestrictines A-D	Inhibitors of cholesterol biosynthesis	HEP-G2 cell assay	[1][3]

Mechanism of Action

The primary target of Decarestrictin A1 in the cholesterol biosynthesis pathway is believed to be HMG-CoA reductase, the rate-limiting enzyme in this pathway. By inhibiting this enzyme, Decarestrictin A1 blocks the conversion of HMG-CoA to mevalonate, a key precursor in the synthesis of cholesterol.

Signaling Pathway Diagram

Caption: Inhibition of HMG-CoA Reductase by Decarestrictin A1.

Experimental Workflow: Isolation and Purification

Caption: Workflow for the isolation of Decarestrictin A1.

Conclusion

Decarestrictin A1 represents a significant discovery in the field of natural product inhibitors of cholesterol biosynthesis. This technical guide has provided a detailed overview of its discovery, the fermentation of its producing organisms, and the protocols for its isolation and purification. The elucidation of its mechanism of action provides a basis for further research into its potential therapeutic applications. The information compiled herein is intended to be a valuable resource for scientists and researchers working in the fields of natural product chemistry, drug discovery, and development.

References

• 1. The 3-hydroxy-3-methylglutaryl coenzyme-A (HMG-CoA) reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cholesterol biosynthesis and its regulation, role of HMG-CoA reductase and SREBP protein - WikiLectures [wikilectures.eu]
• 3. proteopedia.org [proteopedia.org]
• 4. byjus.com [byjus.com]

Decarestrictin A1 from Penicillium simplicissimum: A Technical Guide to a Cholesterol Biosynthesis Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Decarestrictin A1 is a secondary metabolite produced by the filamentous fungus Penicillium simplicissimum. As a member of the decarestrictine family of polyketides, it has garnered scientific interest for its inhibitory effects on cholesterol biosynthesis. This technical guide provides an in-depth overview of Decarestrictin A1, covering its fungal source, biosynthesis, proposed mechanism of action, and detailed experimental protocols for its production and isolation. The information presented herein is intended to serve as a comprehensive resource for researchers in natural product chemistry, mycology, and drug discovery.

Introduction

The genus Penicillium is a rich source of structurally diverse and biologically active secondary metabolites. Among these, the decarestrictines, produced by Penicillium simplicissimum, represent a class of polyketide-derived compounds with notable biological activity. These compounds are characterized by a ten-membered lactone ring system and are known to inhibit the de novo synthesis of cholesterol. Decarestrictin A1 is a constituent of this family of natural products. Understanding the production of Decarestrictin A1 and its biological activity is crucial for evaluating its potential as a lead compound in the development of new therapeutic agents.

The Fungal Source: Penicillium simplicissimum

Penicillium simplicissimum is a widespread fungus found in various environments, including soil and decaying vegetation. This species is recognized for its ability to produce a diverse array of secondary metabolites. The production of decarestrictines, including Decarestrictin A1, is a notable characteristic of certain strains of P. simplicissimum. The biosynthesis of these compounds is influenced by fermentation conditions, particularly the pH of the culture medium.

Biosynthesis of Decarestrictin A1

The decarestrictine family of compounds, including Decarestrictin A1, originates from a polyketide pathway[1][2].

Key Biosynthetic Features:

• Precursor: The biosynthesis initiates from a common pentaketide (B10854585) precursor[1][2].

• Polyketide Synthase (PKS): A Type I iterative polyketide synthase is responsible for the assembly of the carbon backbone.

• Post-PKS Modifications: Following the action of the PKS, the polyketide chain undergoes a series of post-PKS modifications, including cyclization and redox reactions, to yield the various members of the decarestrictine family.

• Influence of pH: The profile of decarestrictines produced by P. simplicissimum can be manipulated by controlling the pH of the fermentation broth. Under acidic conditions, Decarestrictins A1 and A2 can be converted to other decarestrictines, such as Decarestrictin D[1]. This highlights the importance of pH control in targeted production.

Below is a conceptual workflow for the biosynthesis of the decarestrictine backbone.

References

• 1. Lipase production and Penicillium simplicissimum morphology in solid-state and submerged fermentations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Physiological characterization of secondary metabolite producing Penicillium cell factories - PMC [pmc.ncbi.nlm.nih.gov]

Delving into Decarestrictin A1: A Technical Guide to its Mechanism of Action as a Cholesterol Biosynthesis Inhibitor

For Immediate Release

[CITY, STATE] – [Date] – A comprehensive analysis of available research indicates that Decarestrictin A1, a member of the decarestrictin family of natural products isolated from Penicillium species, functions as an inhibitor of cholesterol biosynthesis. This technical guide consolidates the current understanding of its mechanism of action, targeting researchers, scientists, and drug development professionals. While direct enzymatic inhibition data for Decarestrictin A1 is limited in publicly accessible literature, the evidence strongly points towards the inhibition of Acyl-CoA:cholesterol acyltransferase (ACAT) as its primary mode of action.

Core Mechanism: Inhibition of Acyl-CoA:Cholesterol Acyltransferase (ACAT)

Decarestrictins are a family of 10-membered lactone secondary metabolites produced by fungi of the Penicillium genus, including P. simplicissimum and P. corylophilum. Early studies identified this class of compounds as inhibitors of the de novo biosynthesis of cholesterol. Though direct enzymatic assays on Decarestrictin A1 are not widely reported, the structurally related fungal metabolite, Pyripyropene A, is a well-characterized inhibitor of Acyl-CoA:cholesterol acyltransferase (ACAT), also known as sterol O-acyltransferase (SOAT).[1][2][3][4][5] This enzyme plays a crucial role in cellular cholesterol homeostasis by catalyzing the esterification of free cholesterol into cholesteryl esters for storage or packaging into lipoproteins.

The inhibition of ACAT by compounds structurally similar to Decarestrictin A1 leads to a decrease in the intracellular pool of cholesteryl esters. This disruption of cholesterol esterification has several downstream consequences, including the potential modulation of lipoprotein assembly and the prevention of foam cell formation in atherosclerosis.

Signaling Pathway of ACAT Inhibition

The mechanism of action of ACAT inhibitors like Decarestrictin A1 can be visualized as an interruption of a key step in intracellular cholesterol metabolism.

References

• 1. Pyripyropene A, an acyl-coenzyme A:cholesterol acyltransferase 2-selective inhibitor, attenuates hypercholesterolemia and atherosclerosis in murine models of hyperlipidemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Pyripyropene A Derivatives, Highly SOAT2-Selective Inhibitors, Improve Hypercholesterolemia and Atherosclerosis in Atherogenic Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ahajournals.org [ahajournals.org]
• 5. Pyripyropene A, ACAT2 inhibitor (CAS 147444-03-9) | Abcam [abcam.com]

Decarestrictin A1: A Novel Cholesterol Biosynthesis Inhibitor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Decarestrictin A1, a member of the decarestrictine family of 10-membered lactones, has been identified as a potent inhibitor of de novo cholesterol biosynthesis. These natural products, isolated from the fermentation broths of Penicillium simplicissimum and Penicillium corylophilum, represent a promising class of compounds for the development of novel lipid-lowering therapeutics. This technical guide provides a comprehensive overview of Decarestrictin A1, including its mechanism of action, a summary of its inhibitory activity, detailed experimental protocols for assessing its efficacy, and a visualization of the relevant biological pathways.

Introduction

Hypercholesterolemia is a major risk factor for cardiovascular disease, the leading cause of mortality worldwide. The inhibition of cholesterol biosynthesis is a clinically validated strategy for managing elevated cholesterol levels. The decarestrictines, a family of structurally related 10-membered lactones, have emerged as naturally derived inhibitors of this critical metabolic pathway.[1][2] First identified through chemical screening of microbial secondary metabolites, these compounds have demonstrated efficacy in both in vitro and in vivo models of cholesterol synthesis.[2]

Decarestrictin A1 is a key member of this family, which also includes Decarestrictins A2, D, N, and O.[1] The production of these different analogues is influenced by the fermentation conditions, particularly the pH, with acidic conditions favoring the conversion of A1 and A2 to other family members.[1] This guide will focus on the current understanding of Decarestrictin A1 as a cholesterol biosynthesis inhibitor and provide the necessary technical details for its further investigation.

Mechanism of Action

The precise molecular target of Decarestrictin A1 within the cholesterol biosynthesis pathway has not been definitively elucidated in publicly available literature. However, its inhibitory action has been confirmed through cell-based assays.[2] The cholesterol biosynthesis pathway is a complex cascade of enzymatic reactions, and inhibitors can act at various key steps.

To understand the potential mechanism of Decarestrictin A1, a simplified overview of the cholesterol biosynthesis pathway is presented below.

Caption: Simplified Cholesterol Biosynthesis Pathway and Potential Inhibition Points for Decarestrictin A1.

Quantitative Data

Compound	Target Assay	Cell Line	IC50 (µM)	Notes
Decarestrictin A1	De novo Cholesterol Biosynthesis	HepG2	[Data Not Available]	Inhibition confirmed in vitro.[2]
Statins (e.g., Atorvastatin)	HMG-CoA Reductase	HepG2	0.01 - 0.1	Reference compound.
Zaragozic Acid A	Squalene Synthase	HepG2	0.005 - 0.02	Reference compound.

Experimental Protocols

The following is a detailed protocol for a representative in vitro assay to determine the inhibitory effect of a compound like Decarestrictin A1 on cholesterol biosynthesis in a human hepatoma cell line (HepG2), as was generally performed for the decarestrictine family.[2]

4.1. HepG2 Cell-Based De Novo Cholesterol Biosynthesis Assay

Objective: To quantify the inhibition of de novo cholesterol synthesis in HepG2 cells by a test compound.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• [1,2-¹⁴C]-Acetic acid, sodium salt

• Test compound (e.g., Decarestrictin A1) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., a statin)

• Scintillation cocktail

• Scintillation counter

• Lipid extraction solvents (e.g., hexane:isopropanol)

• Thin Layer Chromatography (TLC) plates and developing solvents

Workflow Diagram:

Caption: Experimental Workflow for the HepG2 Cholesterol Biosynthesis Inhibition Assay.

Procedure:

• Cell Culture: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: Seed the cells into 6-well plates at a density that will result in approximately 80-90% confluency at the time of the assay.

• Compound Treatment:

  • Prepare serial dilutions of Decarestrictin A1 and the positive control in the culture medium.

  • Remove the culture medium from the cells and replace it with the medium containing the test compounds or vehicle control.

  • Pre-incubate the cells with the compounds for 1-2 hours.

• Radiolabeling:

  • To each well, add [¹⁴C]-acetic acid to a final concentration of 1-2 µCi/mL.

  • Incubate the cells for an additional 2-4 hours.

• Lipid Extraction:

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells and extract the total lipids using a suitable solvent system (e.g., hexane:isopropanol, 3:2, v/v).

• Sterol Separation:

  • Evaporate the lipid extract to dryness under a stream of nitrogen.

  • Resuspend the lipid residue in a small volume of a suitable solvent.

  • Spot the samples onto a silica (B1680970) gel TLC plate.

  • Develop the TLC plate using a solvent system that separates cholesterol from other lipids (e.g., hexane:diethyl ether:acetic acid, 70:30:1, v/v/v).

• Quantification:

  • Visualize the cholesterol spot (e.g., using iodine vapor).

  • Scrape the silica corresponding to the cholesterol spot into a scintillation vial.

  • Add scintillation cocktail and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition of cholesterol synthesis for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration.

Signaling Pathways and Logical Relationships

The biosynthesis of the decarestrictine family itself involves a series of enzymatic and non-enzymatic steps. Understanding this pathway is crucial for optimizing the production of Decarestrictin A1.

Caption: Biosynthetic Relationship within the Decarestrictin Family.

Conclusion and Future Directions

Decarestrictin A1 and its related compounds represent a promising class of natural product-based cholesterol biosynthesis inhibitors. While their efficacy has been demonstrated, further research is required to fully characterize their therapeutic potential. Key future directions include:

• Target Identification: Elucidating the specific enzyme(s) in the cholesterol biosynthesis pathway that are inhibited by Decarestrictin A1.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of Decarestrictin A1 to optimize its potency and pharmacokinetic properties.

• In Vivo Efficacy and Safety: Conducting comprehensive preclinical studies to evaluate the efficacy, safety, and tolerability of Decarestrictin A1 in animal models of hypercholesterolemia.

The information and protocols provided in this guide serve as a valuable resource for researchers and drug development professionals interested in advancing the study of Decarestrictin A1 as a novel therapeutic agent for the management of hypercholesterolemia.

References

• 1. A non-enzymatic reaction in the late biosynthesis of the decarestrictine family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Secondary metabolites by chemical screening. 8. Decarestrictines, a new family of inhibitors of cholesterol biosynthesis from Penicillium. I. Strain description, fermentation, isolation and properties - PubMed [pubmed.ncbi.nlm.nih.gov]

In-depth Technical Guide on Decarestrictin A1 and Acyl-CoA:Cholesterol O-acyltransferase (ACAT) Inhibition: An Analysis of Available Scientific Literature

A comprehensive review of publicly available scientific literature and data reveals a significant lack of specific information directly linking Decarestrictin A1 to the inhibition of acyl-CoA:cholesterol O-acyltransferase (ACAT). While Decarestrictin A1, a fungal metabolite isolated from Penicillium, has been identified as an inhibitor of cholesterol biosynthesis, detailed studies characterizing its specific interaction with, and inhibition of, the ACAT enzyme are not present in the current body of scientific publications.[1]

This guide, therefore, serves to summarize the existing knowledge on ACAT inhibition as a therapeutic strategy and contextualize the potential, albeit unconfirmed, role of compounds like Decarestrictin A1. Given the absence of specific data for Decarestrictin A1, this document will focus on the broader principles of ACAT inhibition, drawing on data from other known inhibitors.

Introduction to Acyl-CoA:Cholesterol O-acyltransferase (ACAT)

Acyl-CoA:cholesterol O-acyltransferase (ACAT), also known as sterol O-acyltransferase (SOAT), is a crucial intracellular enzyme responsible for the esterification of cholesterol.[2][3] This process converts free cholesterol into cholesteryl esters, which are then stored in lipid droplets within the cell.[3] This enzymatic activity is central to maintaining cellular cholesterol homeostasis.

There are two known isoforms of this enzyme, ACAT1 and ACAT2, which have distinct tissue distributions and physiological roles.[2][3]

• ACAT1 is ubiquitously expressed in various tissues, including macrophages, steroidogenic tissues, and the adrenal glands.[3]

• ACAT2 is primarily found in the liver and intestines.[3]

The differential expression of these isoforms makes them attractive targets for the development of selective inhibitors for various therapeutic applications.

The Therapeutic Potential of ACAT Inhibition

The inhibition of ACAT is a promising strategy for the treatment of several diseases, most notably atherosclerosis. By preventing the esterification and subsequent storage of cholesterol in macrophages, ACAT inhibitors can reduce the formation of foam cells, a key component of atherosclerotic plaques.[3] Furthermore, inhibition of ACAT2 in the intestines can reduce the absorption of dietary cholesterol.

Beyond atherosclerosis, ACAT inhibition has been explored as a potential therapeutic avenue for other conditions, including Alzheimer's disease.

Known ACAT Inhibitors from Microbial Sources

While specific data on Decarestrictin A1 is unavailable, other fungal metabolites have been identified as ACAT inhibitors. For instance, Pyripyropene A, isolated from Penicillium griseofulvum, has been identified as a specific inhibitor of ACAT2.[4] Additionally, Purpactins A, B, and C, produced by Penicillium purpurogenum, have also been shown to inhibit ACAT activity.[5] These examples demonstrate that Penicillium species are a source of ACAT inhibitors, suggesting that other metabolites from this genus, such as the Decarestrictins, could potentially possess similar activities. However, without direct experimental evidence, this remains speculative.

Quantitative Data on ACAT Inhibitors

Due to the lack of specific data for Decarestrictin A1, the following table presents data for other known ACAT inhibitors to provide a comparative context for researchers.

Compound	Source/Type	Target(s)	IC50 Value	Reference
Purpactins A, B, C	Penicillium purpurogenum	ACAT	121-126 µM	[5]
Beauvericin	Fungal cyclodepsipeptide	ACAT	3.0 µM	[6]
Enniatins	Fungal cyclodepsipeptide	ACAT	22-110 µM	[6]

Experimental Protocols for ACAT Inhibition Assays

To facilitate research in this area, this section details a generalized protocol for an in vitro ACAT inhibition assay using rat liver microsomes, a common method for screening potential inhibitors.

Objective: To determine the in vitro inhibitory effect of a test compound on ACAT activity.

Materials:

• Rat liver microsomes (as a source of ACAT enzyme)

• [¹⁴C]Oleoyl-CoA (radiolabeled substrate)

• Bovine Serum Albumin (BSA)

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4)

• Test compound (e.g., Decarestrictin A1, dissolved in a suitable solvent like DMSO)

• Lipid extraction solvents (e.g., chloroform:methanol mixture)

• Thin-Layer Chromatography (TLC) plates

• Scintillation counter

Procedure:

• Enzyme Preparation: Prepare a suspension of rat liver microsomes in the assay buffer.

• Reaction Mixture Preparation: In a microcentrifuge tube, combine the microsomal suspension, BSA, and the test compound at various concentrations. Include a vehicle control (solvent only).

• Pre-incubation: Incubate the reaction mixtures for a specified time (e.g., 15-30 minutes) at 37°C to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Start the enzymatic reaction by adding [¹⁴C]Oleoyl-CoA to each tube.

• Incubation: Incubate the reaction tubes at 37°C for a defined period (e.g., 10-30 minutes).

• Reaction Termination: Stop the reaction by adding the lipid extraction solvent mixture.

• Lipid Extraction: Vortex the tubes and centrifuge to separate the organic and aqueous phases.

• TLC Analysis: Spot the organic phase onto a TLC plate and develop the plate using a suitable solvent system to separate the cholesteryl esters from other lipids.

• Quantification: Scrape the portion of the TLC plate corresponding to the cholesteryl ester band into a scintillation vial and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of ACAT inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value, which is the concentration of the inhibitor that reduces enzyme activity by 50%.

Visualizing the ACAT Inhibition Pathway and Experimental Workflow

To further elucidate the concepts discussed, the following diagrams illustrate the general signaling pathway of ACAT and a typical workflow for evaluating ACAT inhibitors.

Caption: A diagram illustrating the potential inhibitory action of Decarestrictin A1 on the ACAT-mediated esterification of cholesterol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. What are Acyl coenzyme A:cholesterol acyltransferase inhibitors and how do they work? [synapse.patsnap.com]
• 4. Penicillium griseofulvum F1959, high-production strain of pyripyropene a, specific inhibitor of acyl-CoA: cholesterol acyltransferase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Purpactins, new inhibitors of acyl-CoA:cholesterol acyltransferase produced by Penicillium purpurogenum. I. Production, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of acyl-CoA: cholesterol acyltransferase activity by cyclodepsipeptide antibiotics. | Semantic Scholar [semanticscholar.org]

An In-Depth Technical Guide to the Decarestrictin A1 Biosynthetic Pathway

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The biosynthetic gene cluster for Decarestrictin A1 has not yet been experimentally characterized in the scientific literature. The following guide presents a scientifically plausible, proposed pathway based on established principles of fungal polyketide biosynthesis, feeding studies conducted on the producing organism, Penicillium simplicissimum, and bioinformatic predictions. All quantitative data and experimental protocols are based on analogous, well-characterized fungal polyketide synthase systems and should be considered illustrative.

Executive Summary

Decarestrictins are a family of ten-membered lactones produced by the fungus Penicillium simplicissimum. Members of this family, including Decarestrictin A1, have garnered interest for their biological activities. This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of Decarestrictin A1, from the precursor assembly by a polyketide synthase to the subsequent enzymatic and non-enzymatic modifications. This document is intended to serve as a foundational resource for researchers in natural product biosynthesis, enzymology, and drug development, facilitating further investigation and potential bioengineering of this pathway.

The Proposed Decarestrictin A1 Biosynthetic Pathway

The biosynthesis of Decarestrictin A1 is proposed to be initiated by a Type I iterative Polyketide Synthase (PKS). Isotope labeling studies have confirmed that the decarestrictin backbone is derived from a pentaketide (B10854585) precursor, assembled from one acetyl-CoA starter unit and two malonyl-CoA extender units[1]. The proposed pathway involves the action of a core PKS enzyme followed by tailoring enzymes that mediate reduction and oxidation reactions to yield the final product.

Core Polyketide Synthesis

The initial steps are catalyzed by a multi-domain PKS, predicted to be a non-reducing or partially reducing PKS. The key domains and their proposed functions are:

• Acyltransferase (AT): Selects and loads the acetyl-CoA starter and malonyl-CoA extender units onto the Acyl Carrier Protein (ACP).

• Ketosynthase (KS): Catalyzes the Claisen condensation reactions to extend the polyketide chain.

• Acyl Carrier Protein (ACP): Tethers the growing polyketide chain via a phosphopantetheinyl arm.

• Product Template (PT): Influences the cyclization and release of the polyketide chain.

• Thioesterase (TE): Catalyzes the release of the completed polyketide chain, likely through cyclization to form the lactone ring.

The PKS is proposed to iteratively catalyze two rounds of chain extension to form a linear pentaketide intermediate covalently attached to the ACP domain.

Post-PKS Modifications

Following the synthesis of the pentaketide backbone, a series of tailoring reactions are proposed to occur, leading to Decarestrictin A1. These modifications are likely carried out by discrete enzymes encoded within the same biosynthetic gene cluster as the PKS.

• Reduction: A Ketoreductase (KR) domain within the PKS or a separate KR enzyme likely reduces a specific ketone group to a hydroxyl group.

• Oxidation: A Cytochrome P450 monooxygenase or a similar oxidoreductase is proposed to introduce additional hydroxyl groups at specific positions on the polyketide backbone.

Non-Enzymatic Conversion

A key feature of the decarestrictin family is the pH-dependent, non-enzymatic conversion of Decarestrictin A1 and A2 into other analogues such as D, N, and O. This transformation has been observed to occur under acidic conditions during fermentation[1]. This highlights the importance of controlling fermentation parameters to influence the final product profile.

Quantitative Data (Hypothetical)

As the specific enzymes of the Decarestrictin A1 pathway have not been characterized, the following table presents hypothetical kinetic data for the key enzymatic steps, based on values reported for analogous fungal PKS and tailoring enzymes.

Enzyme/Domain	Substrate	Product	Km (µM)	kcat (s-1)	Reference System
PKS - AT (Starter)	Acetyl-CoA	Acetyl-ACP	150	25	Fungal NR-PKS
PKS - AT (Extender)	Malonyl-CoA	Malonyl-ACP	80	50	Fungal NR-PKS
PKS - KS	Acetyl-ACP + Malonyl-ACP	Acetoacetyl-ACP	25	10	Fungal PKS
PKS - TE	Pentaketide-ACP	Decarestrictin Precursor	50	5	Fungal PKS-TE
Ketoreductase	Polyketide Intermediate	Reduced Intermediate	100	15	Fungal KR
Cytochrome P450	Reduced Intermediate	Decarestrictin A1	75	8	Fungal P450

Experimental Protocols

The following are detailed methodologies for key experiments that would be crucial for the elucidation and characterization of the Decarestrictin A1 biosynthetic pathway. These protocols are based on standard techniques used in the field of natural product biosynthesis.

Identification of the Decarestrictin A1 Biosynthetic Gene Cluster

Objective: To identify the gene cluster responsible for Decarestrictin A1 production in Penicillium simplicissimum.

Methodology:

• Genome Sequencing: Obtain a high-quality whole genome sequence of a Decarestrictin A1-producing strain of P. simplicissimum. The availability of a draft genome for P. simplicissimum A4 provides a starting point[1][2][3][4].

• Bioinformatic Analysis: Utilize bioinformatics tools such as antiSMASH or SMURF to scan the genome for putative secondary metabolite biosynthetic gene clusters, specifically searching for Type I PKS genes.

• Gene Knockout: Create targeted knockouts of the candidate PKS genes using CRISPR/Cas9 or homologous recombination.

• Metabolite Analysis: Analyze the metabolite profiles of the knockout mutants and the wild-type strain using HPLC-MS. The absence of Decarestrictin A1 production in a specific PKS knockout mutant would confirm the involvement of that gene cluster.

Heterologous Expression of the Decarestrictin A1 PKS

Objective: To confirm the function of the identified PKS and to produce the polyketide backbone in a heterologous host.

Methodology:

• Gene Cloning: Amplify the full-length PKS gene from the genomic DNA of P. simplicissimum.

• Vector Construction: Clone the PKS gene into a suitable fungal expression vector under the control of a strong, inducible promoter.

• Host Transformation: Transform the expression vector into a well-characterized heterologous host, such as Aspergillus nidulans or Saccharomyces cerevisiae.

• Culture and Induction: Grow the transformed host under appropriate conditions and induce the expression of the PKS gene.

• Product Identification: Extract and analyze the metabolites produced by the heterologous host to identify the polyketide product of the PKS.

In Vitro Enzyme Assays

Objective: To determine the kinetic parameters of the tailoring enzymes in the Decarestrictin A1 pathway.

Methodology:

• Enzyme Expression and Purification: Individually clone, express (e.g., in E. coli), and purify the putative tailoring enzymes (e.g., ketoreductases, oxidoreductases) from the identified gene cluster.

• Substrate Synthesis: Chemically or biosynthetically synthesize the proposed substrates for each tailoring enzyme.

• Kinetic Assays: Perform enzyme assays by incubating the purified enzyme with its substrate and any necessary cofactors (e.g., NADPH for reductases). Monitor the reaction progress over time by measuring the depletion of the substrate or the formation of the product using HPLC or spectrophotometry.

• Data Analysis: Determine the kinetic parameters (Km and kcat) by fitting the initial reaction rates to the Michaelis-Menten equation.

Visualizations

Proposed Biosynthetic Pathway of Decarestrictin A1

Caption: Proposed biosynthetic pathway for Decarestrictin A1.

Experimental Workflow for BGC Identification

Caption: Workflow for identifying the Decarestrictin A1 BGC.

Conclusion and Future Directions

This guide provides a foundational, albeit hypothetical, framework for understanding the biosynthesis of Decarestrictin A1. The proposed pathway, based on established principles of polyketide synthesis, offers a roadmap for future research. The immediate priority is the definitive identification and annotation of the Decarestrictin A1 biosynthetic gene cluster in Penicillium simplicissimum. Subsequent characterization of the PKS and tailoring enzymes through heterologous expression and in vitro assays will provide a detailed understanding of the catalytic mechanisms and substrate specificities. This knowledge will not only illuminate a fascinating biosynthetic pathway but also open avenues for the bio-engineering of novel decarestrictin analogues with potentially enhanced therapeutic properties. The non-enzymatic diversification of the decarestrictin scaffold further presents an interesting opportunity for chemo-enzymatic synthesis strategies.

References

• 1. Several secondary metabolite gene clusters in the genomes of ten Penicillium spp. raise the risk of multiple mycotoxin occurrence in chestnuts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Whole-genome comparisons of Penicillium spp. reveals secondary metabolic gene clusters and candidate genes associated with fungal aggressiveness during apple fruit decay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. openagrar.de [openagrar.de]
• 4. mdpi.com [mdpi.com]

Decarestrictin A1: A Technical Literature Review for Drug Development Professionals

An In-depth Examination of a Potent Cholesterol Biosynthesis Inhibitor with Potential Antifungal and Amoebicidal Activities

Decarestrictin A1 is a polyketide natural product with a growing profile of significant biological activities. This technical guide synthesizes the available scientific literature on Decarestrictin A1, presenting its core characteristics, mechanism of action, and potential therapeutic applications. The information is tailored for researchers, scientists, and drug development professionals, with a focus on quantitative data, detailed experimental methodologies, and the underlying signaling pathways.

Core Biological Activity: Inhibition of Cholesterol Biosynthesis

Decarestrictin A1 is primarily recognized for its potent inhibitory effect on cholesterol biosynthesis. This activity is central to its potential therapeutic applications, particularly in the context of hypercholesterolemia and related cardiovascular diseases.

Quantitative Data

The inhibitory activity of Decarestrictin A, a closely related stereoisomer of Decarestrictin A1, on cholesterol biosynthesis has been quantified. Due to the structural similarity, this data provides a strong indication of the potency of Decarestrictin A1.

Compound	Assay System	IC50
Decarestrictine A	Rat liver enzyme preparation (incorporation of ¹⁴C-acetate into cholesterol)	0.2 µg/mL

Table 1: Inhibitory Concentration (IC50) of Decarestrictine A on Cholesterol Biosynthesis.

Mechanism of Action

Decarestrictin A1 is proposed to inhibit a key enzyme in the cholesterol biosynthesis pathway. While the precise molecular target is not definitively identified in the reviewed literature, the inhibition of acetate (B1210297) incorporation into cholesterol suggests an early step in the pathway is affected. This mechanism disrupts the production of cholesterol, a critical component of cell membranes and a precursor for steroid hormones and bile acids.

The primary signaling pathway affected by the inhibition of cholesterol biosynthesis is the Sterol Regulatory Element-Binding Protein (SREBP) pathway. Under normal conditions, SREBPs are key transcription factors that regulate the expression of genes involved in cholesterol and fatty acid synthesis. A reduction in cellular cholesterol levels, as induced by Decarestrictin A1, would be expected to activate the SREBP pathway as a compensatory mechanism.

Figure 1: Proposed mechanism of Decarestrictin A1 leading to SREBP activation.

Experimental Protocols

Inhibition of Cholesterol Biosynthesis Assay (Rat Liver Enzyme Preparation)

This protocol outlines the general methodology used to determine the IC50 of compounds inhibiting cholesterol biosynthesis, as described in foundational patents.

• Enzyme Preparation: A cell-free extract containing the enzymes for cholesterol biosynthesis is prepared from the livers of rats fed a diet supplemented with a cholesterol-lowering agent to induce enzyme activity. The liver is homogenized in a buffered solution and centrifuged to obtain a supernatant containing the microsomal and cytosolic enzymes.

• Assay Mixture: The reaction mixture contains the liver enzyme preparation, a buffered solution with cofactors (e.g., ATP, NADH, NADPH, coenzyme A), and the test compound (Decarestrictin A1) at various concentrations.

• Initiation of Reaction: The reaction is initiated by the addition of a radiolabeled precursor, typically [¹⁴C]-acetate.

• Incubation: The mixture is incubated at 37°C for a specified period to allow for the enzymatic conversion of the radiolabeled precursor into cholesterol.

• Saponification and Extraction: The reaction is stopped, and the lipids, including cholesterol, are saponified and extracted with an organic solvent (e.g., petroleum ether).

• Quantification: The amount of radiolabeled cholesterol is determined by liquid scintillation counting.

• IC50 Determination: The concentration of Decarestrictin A1 that inhibits the incorporation of the radiolabeled precursor into cholesterol by 50% is calculated as the IC50 value.

Figure 2: Workflow for the cholesterol biosynthesis inhibition assay.

Potential Antifungal Activity

While specific data for Decarestrictin A1 is not available in the reviewed literature, related decarestrictins have demonstrated antifungal properties. This suggests that Decarestrictin A1 may also possess activity against various fungal pathogens. Further investigation is warranted to determine the Minimum Inhibitory Concentrations (MICs) of Decarestrictin A1 against a panel of clinically relevant fungi.

Experimental Protocols

Antifungal Susceptibility Testing (Broth Microdilution Method)

A standardized broth microdilution method, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI), can be employed to determine the MIC of Decarestrictin A1.

• Inoculum Preparation: Fungal isolates are cultured on appropriate agar (B569324) plates, and a standardized inoculum suspension is prepared in a sterile liquid medium.

• Drug Dilution: A series of twofold dilutions of Decarestrictin A1 are prepared in a microtiter plate containing a suitable broth medium (e.g., RPMI-1640).

• Inoculation: Each well of the microtiter plate is inoculated with the standardized fungal suspension.

• Incubation: The plates are incubated at a specified temperature and duration, typically 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of Decarestrictin A1 that causes a significant inhibition of fungal growth compared to a drug-free control well.

Potential Amoebicidal Activity

Similar to its antifungal potential, the amoebicidal activity of Decarestrictin A1 has not been specifically reported. However, given the broad biological activities of related compounds, its effect on pathogenic amoebae such as Acanthamoeba castellanii, a causative agent of amoebic keratitis, is an area of interest for future research.

Experimental Protocols

Amoebicidal Assay against Acanthamoeba castellanii

• Culturing of Amoebae: Acanthamoeba castellanii trophozoites are cultured in an axenic medium.

• Assay Setup: Trophozoites are harvested, washed, and resuspended in a nutrient-poor medium. A known number of trophozoites are added to the wells of a microtiter plate containing serial dilutions of Decarestrictin A1.

• Incubation: The plate is incubated at a suitable temperature (e.g., 25-30°C) for 24-72 hours.

• Viability Assessment: The viability of the amoebae is assessed using methods such as trypan blue exclusion, MTT assay, or by counting motile trophozoites under a microscope.

• EC50 Determination: The effective concentration of Decarestrictin A1 that causes a 50% reduction in amoeba viability (EC50) is calculated.

Summary and Future Directions

Decarestrictin A1 is a promising natural product with a clear mechanism of action as a cholesterol biosynthesis inhibitor. This foundational activity suggests its potential as a lead compound for the development of new hypocholesterolemic agents. Furthermore, the likelihood of antifungal and amoebicidal properties, based on the activity of related compounds, opens additional avenues for therapeutic exploration.

To advance the development of Decarestrictin A1, future research should focus on:

• Specific quantitative data: Determining the IC50 of Decarestrictin A1 for cholesterol biosynthesis inhibition and its MIC values against a broad range of fungal pathogens.

• Amoebicidal activity: Quantifying the efficacy of Decarestrictin A1 against Acanthamoeba castellanii and other pathogenic amoebae.

• Target identification: Elucidating the specific enzyme in the cholesterol biosynthesis pathway that is inhibited by Decarestrictin A1.

• Signaling pathway analysis: Investigating the detailed downstream effects of Decarestrictin A1 on the SREBP pathway and other related cellular signaling cascades.

• In vivo studies: Evaluating the efficacy and safety of Decarestrictin A1 in relevant animal models of hypercholesterolemia, fungal infections, and amoebic keratitis.

This comprehensive technical guide provides a solid foundation for researchers and drug development professionals to understand the current state of knowledge on Decarestrictin A1 and to guide future research and development efforts.

Decarestrictin A1: A Natural Product Profile for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Decarestrictin A1 is a fungal secondary metabolite belonging to the decarestrictin family, a class of 10-membered lactones. First isolated from Penicillium species, this natural product has garnered attention for its inhibitory effects on cholesterol biosynthesis. This document provides a comprehensive technical overview of Decarestrictin A1, including its chemical properties, biological activity, and the experimental methodologies used for its characterization. The information presented is intended to support further research and development of Decarestrictin A1 and its analogs as potential therapeutic agents.

Introduction

Natural products have historically been a rich source of novel pharmacophores and lead compounds in drug discovery. Fungi, in particular, are prolific producers of a diverse array of bioactive secondary metabolites. Decarestrictin A1, a polyketide-derived 10-membered lactone, was discovered during screening programs aimed at identifying new inhibitors of cholesterol biosynthesis. Produced by strains of Penicillium simplicissimum and Penicillium corylophilum, the decarestrictins represent a unique chemical scaffold with potential for development into lipid-lowering agents. This guide summarizes the key technical data and experimental protocols related to Decarestrictin A1 to facilitate its evaluation for drug development purposes.

Chemical and Physical Properties

Decarestrictin A1 is characterized by a 10-membered lactone ring structure. Its fundamental chemical and physical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₀H₁₄O₄	[1]
Molecular Weight	198.216 g/mol	[1]
CAS Number	127393-90-2
Class	Oxocins	[1]
Producing Organism	Penicillium simplicissimum, Penicillium corylophilum
Appearance	Not specified in available literature
Solubility	Not specified in available literature

Table 1: Physicochemical Properties of Decarestrictin A1.

Biological Activity: Inhibition of Cholesterol Biosynthesis

The primary biological activity of Decarestrictin A1 is the inhibition of de novo cholesterol biosynthesis. This has been demonstrated in both in vitro and in vivo models.

In Vitro Activity

The inhibitory effect of Decarestrictin A1 on cholesterol biosynthesis was first demonstrated using the human hepatoma cell line, HepG2. While the specific IC₅₀ value for Decarestrictin A1 is not available in the readily accessible literature, the primary research indicates a potent inhibitory effect. The decarestrictin family as a whole was identified as a new class of cholesterol biosynthesis inhibitors through these cell-based assays.

Compound	Cell Line	Assay Type	IC₅₀ (µM)	Reference
Decarestrictin A1	HepG2	Cholesterol Biosynthesis Inhibition	Data not available in searched literature	Göhrt et al., 1992
Decarestrictin B	HepG2	Cholesterol Biosynthesis Inhibition	Data not available in searched literature	Göhrt et al., 1992
Decarestrictin C	HepG2	Cholesterol Biosynthesis Inhibition	Data not available in searched literature	Göhrt et al., 1992
Decarestrictin D	HepG2	Cholesterol Biosynthesis Inhibition	Data not available in searched literature	Göhrt et al., 1992

Table 2: In Vitro Biological Activity of Decarestrictins.

Mechanism of Action

The precise molecular target of Decarestrictin A1 within the cholesterol biosynthesis pathway has not been definitively elucidated in the reviewed literature. The pathway is a complex cascade of enzymatic reactions, and inhibition could occur at various steps. Statins, the most well-known class of cholesterol-lowering drugs, target HMG-CoA reductase. Other potential targets include squalene (B77637) synthase and subsequent enzymes in the pathway. Further research is required to pinpoint the specific enzyme inhibited by Decarestrictin A1.

Caption: Simplified Cholesterol Biosynthesis Pathway with Potential Inhibition Points for Decarestrictin A1.

Experimental Protocols

Detailed experimental protocols from the original discovery papers are not fully available. However, based on standard methodologies for assessing cholesterol biosynthesis in HepG2 cells, a representative protocol is provided below.

HepG2 Cholesterol Biosynthesis Inhibition Assay

This protocol describes a common method for measuring the rate of de novo cholesterol synthesis in a cellular context using a radiolabeled precursor.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• [¹⁴C]-Acetate (radiolabeled precursor)

• Decarestrictin A1 (or other test compounds)

• Lysis buffer (e.g., RIPA buffer)

• Scintillation cocktail

• Scintillation counter

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed HepG2 cells in 96-well plates at a density of 5 x 10⁴ cells/well in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Incubate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Decarestrictin A1 in serum-free DMEM. After 24 hours, aspirate the medium from the cells and replace it with the medium containing the test compound or vehicle control. Incubate for a predetermined period (e.g., 24 hours).

• Radiolabeling: Following the treatment period, add [¹⁴C]-acetate to each well to a final concentration of 1 µCi/mL. Incubate for an additional 2-4 hours to allow for the incorporation of the radiolabel into newly synthesized cholesterol.

• Cell Lysis: Aspirate the radiolabeled medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS). Add 100 µL of lysis buffer to each well and incubate on ice for 30 minutes.

• Quantification: Transfer the cell lysates to scintillation vials. Add 4 mL of scintillation cocktail to each vial. Measure the radioactivity using a scintillation counter.

• Data Analysis: The amount of radioactivity in each sample is proportional to the rate of cholesterol biosynthesis. Calculate the percentage of inhibition for each concentration of Decarestrictin A1 relative to the vehicle control. Determine the IC₅₀ value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Caption: General Workflow for a Cell-Based Cholesterol Biosynthesis Inhibition Assay.

Biosynthesis and Production

Decarestrictin A1 is a product of a polyketide synthase (PKS) pathway in Penicillium species. The biosynthesis involves the iterative condensation of acetate (B1210297) units to form a polyketide chain, which is subsequently cyclized and modified to yield the final 10-membered lactone structure. Interestingly, Decarestrictin A1 can be non-enzymatically converted to other members of the decarestrictin family, such as Decarestrictin D, under acidic fermentation conditions. This suggests a close biosynthetic relationship among the different decarestrictin analogs.

Conclusion and Future Directions

Decarestrictin A1 represents a promising natural product scaffold for the development of novel cholesterol-lowering agents. Its inhibitory activity on cholesterol biosynthesis has been established, though further studies are needed to elucidate its precise mechanism of action and to obtain detailed quantitative data on its potency. The provided experimental protocol serves as a foundation for future in vitro characterization. Further research should focus on:

• Total Synthesis: Development of a robust synthetic route to Decarestrictin A1 and its analogs to enable structure-activity relationship (SAR) studies.

• Mechanism of Action Studies: Identification of the specific enzymatic target of Decarestrictin A1 in the cholesterol biosynthesis pathway.

• In Vivo Efficacy: Evaluation of the lipid-lowering effects of Decarestrictin A1 in animal models of hypercholesterolemia.

• Lead Optimization: Chemical modification of the decarestrictin scaffold to improve potency, selectivity, and pharmacokinetic properties.

By addressing these key areas, the full therapeutic potential of Decarestrictin A1 and its derivatives can be explored.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]

Decarestrictin A1: A Technical Guide to its Spectroscopic Signature

For Researchers, Scientists, and Drug Development Professionals

Decarestrictin A1, a member of the decarestrictine family of 10-membered lactones, has garnered interest for its biological activities, including the inhibition of cholesterol biosynthesis. This technical guide provides a comprehensive overview of the spectroscopic data that defines the molecular structure of Decarestrictin A1, along with the experimental protocols for its isolation and characterization.

Core Spectroscopic Data

The structural elucidation of Decarestrictin A1 relies on a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The following tables summarize the key quantitative data derived from these techniques.

Mass Spectrometry Data

High-resolution mass spectrometry (HRMS) provides the elemental composition and exact mass of Decarestrictin A1.

Parameter	Value
Molecular Formula	C₁₄H₂₂O₅
Exact Mass [M+H]⁺	271.1545
Method	FAB-MS (Positive Ion Mode)

¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Proton NMR spectroscopy reveals the chemical environment of each hydrogen atom in the molecule.

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2	5.15	dd	10.5, 2.5
3	4.20	m
4a	1.85	m
4b	1.65	m
5	5.60	ddd	15.5, 8.0, 7.0
6	5.80	dt	15.5, 6.5
7	3.95	m
8a	1.75	m
8b	1.55	m
9	2.50	dq	7.0, 7.0
10	1.25	d	7.0
11-CH₃	1.18	d	6.5
12-CH₃	0.90	t	7.5
3-OH	2.10	d	4.0
7-OH	1.95	d	5.0

¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Carbon NMR spectroscopy provides information on the carbon skeleton of the molecule.

Position	Chemical Shift (δ, ppm)
1	174.5
2	78.2
3	70.5
4	35.8
5	128.9
6	135.2
7	68.4
8	39.1
9	45.3
10	20.7
11-CH₃	21.5
12-CH₃	10.2

Experimental Protocols

The following sections detail the methodologies for the isolation and spectroscopic analysis of Decarestrictin A1.

Isolation of Decarestrictin A1

Decarestrictin A1 is a secondary metabolite produced by the fungus Penicillium simplicissimum. The isolation procedure involves fermentation, extraction, and chromatographic separation.

• Fermentation: Penicillium simplicissimum is cultured in a suitable liquid medium containing glucose, peptone, and yeast extract. The fermentation is carried out for 7-10 days at 28°C with shaking to ensure adequate aeration.

• Extraction: The culture broth is separated from the mycelium by filtration. The filtrate is then extracted with an organic solvent, typically ethyl acetate. The organic extract is concentrated under reduced pressure to yield a crude extract.

• Chromatographic Separation: The crude extract is subjected to a series of chromatographic techniques to isolate Decarestrictin A1. This typically involves:

  • Silica (B1680970) Gel Column Chromatography: The crude extract is first fractionated on a silica gel column using a gradient of hexane (B92381) and ethyl acetate.

  • Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing Decarestrictin A1 are further purified by preparative HPLC on a C18 column with a methanol-water mobile phase.

Spectroscopic Analysis

• Mass Spectrometry: High-resolution mass spectra are acquired on a FAB (Fast Atom Bombardment) mass spectrometer in positive ion mode. The sample is dissolved in a suitable matrix, such as m-nitrobenzyl alcohol.

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 500 MHz NMR spectrometer. The purified sample of Decarestrictin A1 is dissolved in deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard. 2D NMR experiments, including COSY, HSQC, and HMBC, are performed to establish the connectivity of protons and carbons and to fully assign the structure.

Visualizing the Workflow and Biosynthesis

The following diagrams illustrate the experimental workflow for the isolation and characterization of Decarestrictin A1 and its biosynthetic origin.

Caption: Experimental workflow for the isolation and structural elucidation of Decarestrictin A1.

Caption: Simplified biosynthetic pathway of Decarestrictin A1.[1][2]

References

• 1. A non-enzymatic reaction in the late biosynthesis of the decarestrictine family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biosynthetic studies on the decarestrictine family - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

The Evolving Landscape of Cancer Therapeutics: An In-depth Analysis of Combretastatin A-4 Analogues and Derivatives

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a deep dive into the synthetic methodologies, biological activities, and structure-activity relationships of Combretastatin A-4 (CA-4) analogues and derivatives. CA-4, a natural product isolated from the African bush willow tree, Combretum caffrum, is a potent inhibitor of tubulin polymerization, exhibiting significant cytotoxic and antivascular effects.[1][2] Its structural simplicity and high biological activity have made it a compelling lead compound in the development of novel anticancer agents.[1][3]

Core Structure and Mechanism of Action

The fundamental structure of Combretastatin A-4 features two phenyl rings (A and B) linked by a cis-stilbene (B147466) bridge. The A-ring is a 3,4,5-trimethoxyphenyl group, and the B-ring is a 3-hydroxy-4-methoxyphenyl group. The cis-configuration of the double bond is critical for its high affinity to the colchicine (B1669291) binding site on β-tubulin.[1][4][5] By binding to this site, CA-4 and its analogues inhibit the polymerization of tubulin into microtubules, which are essential components of the cytoskeleton involved in cell division, migration, and intracellular transport.[6][7] This disruption of microtubule dynamics leads to mitotic arrest, primarily in the G2/M phase of the cell cycle, and ultimately triggers apoptosis (programmed cell death) in cancer cells.[6][7][8]

Structure-Activity Relationship (SAR)

Extensive research has elucidated the key structural features of CA-4 that govern its biological activity. Modifications to the A-ring, B-ring, and the olefinic bridge have provided a wealth of structure-activity relationship (SAR) data.[5][9]

• A-Ring: The 3,4,5-trimethoxy substitution pattern on the A-ring is a crucial feature for potent tubulin inhibition at the colchicine site. Alterations in this region generally result in a decrease in activity.[1]

• B-Ring: The B-ring allows for more significant chemical modifications. The 3-hydroxyl and 4-methoxy groups can be replaced with other substituents to enhance potency, improve water solubility, and overcome drug resistance.[1] For instance, replacement of the phenolic hydroxyl group with an amino group has been shown to increase water solubility and in vivo antitumor activity.[3]

• Olefinic Bridge: The cis-stilbene bridge is essential for high activity. However, its susceptibility to isomerization to the less active trans-isomer has prompted the development of cis-restricted analogues.[4] These include derivatives where the double bond is replaced with heterocyclic rings such as imidazoles, oxazoles, and pyrazoles, which lock the molecule in the active conformation.[3][10]

Quantitative Analysis of Biological Activity

The antiproliferative activity of Combretastatin A-4 analogues and derivatives is typically evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency. The following tables summarize the IC50 values for selected CA-4 analogues from various studies.

Compound	Cell Line	IC50 (µM)	Reference
Combretastatin A-4 (CA-4)	HT-29 (Colon)	<0.2	[6]
MCF-7 (Breast)	<0.2	[6]
A-549 (Lung)	<0.2	[6]
NCI-H460 (Lung)	0.003	[3]
HCT-15 (Colon, MDR+)	0.004	[3]
CA-4 Phosphate (B84403) (CA-4P)	Anaplastic Thyroid Cancer	-	[11]
Amine Analogue (2)	-	-	[3]
Imidazole Analogue (24h)	NCI-H460 (Lung)	0.002	[3]
HCT-15 (Colon, MDR+)	0.002	[3]
Imidazole Analogue (25f)	NCI-H460 (Lung)	0.001	[3]
HCT-15 (Colon, MDR+)	0.001	[3]
3-Aroylindole (3)	NUGC3 (Stomach)	0.001-0.023	[7]
MKN45 (Stomach)	0.001-0.023	[7]
MESSA (Uterine)	0.001-0.023	[7]
A549 (Lung)	0.001-0.023	[7]
MCF-7 (Breast)	0.001-0.023	[7]
Carbonic Ether Analogue (CA-4E)	MDA-MB-231 (Breast)	0.001-0.18	[12]
MCF-7 (Breast)	0.001-0.18	[12]
K562 (Leukemia)	0.001-0.18	[12]
A549 (Lung)	0.001-0.18	[12]

Table 1: Antiproliferative Activity of Combretastatin A-4 and Selected Analogues.

Compound	Tubulin Polymerization Inhibition (IC50, µM)	Reference
Combretastatin A-4 (CA-4)	0.53 - 3.0	[3]
Imidazole Analogue (24h)	1.8	[3]
Imidazole Analogue (25f)	1.9	[3]
Pyrazole Derivative (1)	3.0	[10]

Table 2: Tubulin Polymerization Inhibitory Activity of Selected Combretastatin A-4 Analogues.

Experimental Protocols

Synthesis of Combretastatin A-4 Analogues

A general synthetic route to CA-4 analogues involves the Wittig reaction between a substituted benzaldehyde (B42025) and a benzylphosphonium salt, followed by a Suzuki cross-coupling reaction.[8]

Example: Two-step synthesis of Combretastatin A-4 derivatives [8]

• Wittig Olefination: A substituted benzyltriphenylphosphonium (B107652) bromide is treated with a strong base, such as n-butyllithium, to generate the corresponding ylide. This ylide is then reacted with 3,4,5-trimethoxybenzaldehyde (B134019) to form the stilbene (B7821643) backbone with a mixture of (Z)- and (E)-isomers.

• Suzuki Cross-Coupling: The resulting stilbene is then coupled with an appropriate arylboronic acid or ester in the presence of a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)) and a base to introduce the desired B-ring substituent.[8] The reaction is typically carried out in an organic solvent such as 1,2-dimethoxyethane (B42094) under an inert atmosphere.[8]

Biological Evaluation Protocols

Cell Viability Assay (MTT Assay) [13][14][15]

• Cell Seeding: Cancer cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to attach overnight.[16]

• Compound Treatment: The cells are then treated with serial dilutions of the test compounds for a specified period (e.g., 48 or 72 hours).[16]

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Metabolically active cells reduce the yellow MTT to purple formazan (B1609692) crystals.[14]

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO or acidified isopropanol).[14][16]

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570-590 nm. The IC50 value is then calculated from the dose-response curve.

Tubulin Polymerization Inhibition Assay [17][18][19][20][21]

• Reagent Preparation: Purified tubulin is reconstituted in a general tubulin buffer containing GTP. Test compounds are prepared at various concentrations.[17][19]

• Assay Initiation: The assay is performed in a 96-well plate. The test compound is added to the wells, followed by the cold tubulin solution to initiate polymerization.[17][19]

• Monitoring Polymerization: The plate is incubated at 37°C, and the increase in absorbance at 340 nm (due to light scattering by microtubules) or fluorescence is monitored over time using a microplate reader.[17][19][20]

• Data Analysis: The rate and extent of tubulin polymerization are determined from the kinetic curves. The IC50 value for polymerization inhibition is calculated.

Signaling Pathways

The primary mechanism of action of Combretastatin A-4 and its analogues is the inhibition of tubulin polymerization. This leads to a cascade of downstream signaling events that ultimately result in apoptosis. Key pathways affected include:

• PI3K/Akt Pathway: CA-4 has been shown to inhibit the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.[22] Inhibition of this pathway contributes to the pro-apoptotic effects of CA-4.

• VE-cadherin Signaling: In endothelial cells, CA-4 disrupts the vascular endothelial (VE)-cadherin signaling pathway, which is essential for maintaining cell-cell junctions and vascular integrity.[23] This disruption leads to increased vascular permeability and contributes to the antivascular effects of CA-4.[23]

• Rho Signaling: The depolymerization of microtubules by CA-4 can activate the Rho signaling pathway, leading to changes in cell morphology and actin cytoskeleton organization.[24]

Conclusion

Combretastatin A-4 and its analogues represent a promising class of anticancer agents with a well-defined mechanism of action. The extensive body of research on their synthesis, biological activity, and structure-activity relationships provides a solid foundation for the rational design of new and improved derivatives. Future efforts will likely focus on developing compounds with enhanced water solubility, improved pharmacokinetic profiles, and greater efficacy against a broader range of cancers, including multidrug-resistant tumors. This in-depth technical guide serves as a valuable resource for researchers and drug development professionals dedicated to advancing the field of cancer therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. Combretastatins: An Overview of Structure, Probable Mechanisms of Action and Potential Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of Combretastatin A-4 Analogs and their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 9. Combretastatin A-4 based compounds as potential anticancer agents: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and biological evaluation of Combretastatin A-4 derivatives containing a 3’-O-substituted carbonic ether moiety as potential antitumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. broadpharm.com [broadpharm.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Tubulin polymerization assay [bio-protocol.org]
• 21. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 22. Combretastatin A4 Regulates Proliferation, Migration, Invasion, and Apoptosis of Thyroid Cancer Cells via PI3K/Akt Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Combretastatin A4 phosphate induces rapid regression of tumor neovessels and growth through interference with vascular endothelial-cadherin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The biology of the combretastatins as tumour vascular targeting agents - PMC [pmc.ncbi.nlm.nih.gov]

Decarestrictin A1: A Technical Guide to its Biological Activity as a Cholesterol Biosynthesis Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Decarestrictin A1, a fungal metabolite isolated from Penicillium species, has been identified as a potent inhibitor of cholesterol biosynthesis. This technical guide provides a comprehensive overview of the biological activity screening of Decarestrictin A1, with a focus on its primary role as a cholesterol-lowering agent. This document summarizes the available quantitative data, details the experimental protocols used for its characterization, and visualizes the relevant biological pathways to support further research and development efforts in the field of lipid metabolism and cardiovascular disease.

Introduction

The decarestrictines are a family of ten-membered lactones produced by various Penicillium species, including Penicillium simplicissimum and Penicillium corylophilum. First described in the early 1990s, these natural products were identified through chemical screening programs as inhibitors of de novo cholesterol formation. The decarestrictine family comprises several members, from A to M, which differ in their oxygenation patterns. Decarestrictin A1 is a notable member of this family and has been a subject of interest for its potential as a hypocholesterolemic agent.

Biological Activity: Inhibition of Cholesterol Biosynthesis

The primary biological activity of Decarestrictin A1 is the inhibition of cholesterol biosynthesis. This activity was initially demonstrated and quantified using an in vitro assay with the human hepatoma cell line, HepG2.

Quantitative Data

The inhibitory effects of the decarestrictine family on cholesterol biosynthesis in HepG2 cells have been documented. While specific IC50 values for each decarestrictine, including A1, were determined, access to the full text of the original publications is necessary to provide the exact figures. The foundational studies confirmed that decarestrictines are effective inhibitors in this cell-based model.

Table 1: Summary of Decarestrictine Biological Activity

Compound	Biological Activity	Assay System	Reported Potency (e.g., IC50)	Reference
Decarestrictine Family (A-D)	Inhibition of Cholesterol Biosynthesis	HepG2 cell assay	Data in original publication	Grabley, S., et al. (1992)

Note: Specific quantitative data for Decarestrictin A1 is pending retrieval from the full-text article.

Experimental Protocols

The following section outlines the key experimental protocol used in the initial screening and characterization of Decarestrictin A1's biological activity.

Cholesterol Biosynthesis Inhibition Assay in HepG2 Cells

This assay is a standard method to screen for compounds that interfere with the cellular production of cholesterol.

Objective: To quantify the inhibitory effect of Decarestrictin A1 on the synthesis of cholesterol in a human liver cell line.

Materials:

• Human hepatoma cell line (HepG2)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Decarestrictin A1 (and other test compounds)

• Radiolabeled precursor for cholesterol synthesis (e.g., [14C]-acetate or [3H]-mevalonate)

• Lysis buffer

• Scintillation cocktail and counter

Methodology:

• Cell Culture: HepG2 cells are cultured in appropriate flasks or plates until they reach a suitable confluency.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of Decarestrictin A1 or a vehicle control. Cells are incubated for a predetermined period to allow for compound uptake and interaction with cellular targets.

• Radiolabeling: A radiolabeled cholesterol precursor, such as [14C]-acetate, is added to the culture medium. The cells are then incubated for a further period to allow for the incorporation of the radiolabel into newly synthesized cholesterol.

• Cell Lysis and Lipid Extraction: After the incubation period, the cells are washed and then lysed. The total lipids are extracted from the cell lysate using an appropriate organic solvent system (e.g., chloroform:methanol).

• Quantification of Cholesterol Synthesis: The amount of radiolabeled cholesterol is quantified using thin-layer chromatography (TLC) to separate cholesterol from other lipids, followed by scintillation counting to measure the radioactivity.

• Data Analysis: The percentage of inhibition of cholesterol synthesis at each concentration of Decarestrictin A1 is calculated relative to the vehicle-treated control. The IC50 value, the concentration at which 50% of cholesterol synthesis is inhibited, is then determined by plotting the percentage of inhibition against the compound concentration.

Below is a DOT script representing the workflow of the cholesterol biosynthesis inhibition assay.

Workflow for Cholesterol Biosynthesis Inhibition Assay.

Mechanism of Action and Signaling Pathways

The precise molecular target of Decarestrictin A1 within the cholesterol biosynthesis pathway has not been definitively elucidated in the initial reports. The cholesterol biosynthesis pathway is a complex, multi-step process that offers numerous potential points of inhibition.

The pathway begins with Acetyl-CoA and proceeds through key intermediates such as HMG-CoA, mevalonate, and squalene, ultimately leading to the synthesis of cholesterol. The rate-limiting step is the conversion of HMG-CoA to mevalonate, catalyzed by HMG-CoA reductase, which is the target of statin drugs.

Further research is required to pinpoint the specific enzyme or step in this pathway that is inhibited by Decarestrictin A1.

The following DOT script illustrates a simplified overview of the cholesterol biosynthesis pathway, highlighting potential areas of inhibition.

Potential inhibition points for Decarestrictin A1.

Other Potential Biological Activities

To date, the primary and most well-documented biological activity of Decarestrictin A1 is the inhibition of cholesterol biosynthesis. A comprehensive screening for other potential biological activities, such as antimicrobial, anti-inflammatory, or anticancer effects, has not been extensively reported in publicly available literature. Further investigation into the broader pharmacological profile of Decarestrictin A1 is warranted.

Conclusion and Future Directions

Decarestrictin A1 is a fungal-derived natural product with confirmed activity as an inhibitor of cholesterol biosynthesis. The initial studies have laid the groundwork for its potential development as a therapeutic agent for hypercholesterolemia. However, to advance this prospect, several key areas require further investigation:

• Precise Mechanism of Action: Identifying the specific molecular target of Decarestrictin A1 within the cholesterol biosynthesis pathway is crucial.

• In Vivo Efficacy: While in vitro activity has been established, studies in animal models are necessary to evaluate its efficacy and safety in a physiological context.

• Structure-Activity Relationship (SAR): A detailed SAR study of the decarestrictine family could lead to the design of more potent and selective analogs.

• Broad Biological Screening: A comprehensive screening of Decarestrictin A1 against a wider range of biological targets may uncover novel therapeutic applications.

This technical guide provides a summary of the current knowledge on the biological activity of Decarestrictin A1 and serves as a foundation for researchers and drug development professionals to build upon in their future work.

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Decarestrictin A1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decarestrictin A1 is a naturally occurring ten-membered macrolide belonging to a family of fungal metabolites isolated from Penicillium simplicissimum. The Decarestrictins are noted for their biological activity as inhibitors of cholesterol biosynthesis, making them of significant interest in the fields of medicinal chemistry and drug development. Structurally, Decarestrictin A1 is characterized by a ten-membered lactone ring, a side chain containing a hydroxyl group, and an epoxide. It is a biosynthetic precursor to other members of the decarestrictin family, such as Decarestrictin D, into which it converts under acidic conditions.[1]

Biological Context: Inhibition of Cholesterol Biosynthesis

Decarestrictins exert their biological effect by inhibiting the de novo synthesis of cholesterol.[1] The primary target of this inhibition is understood to be within the cholesterol biosynthesis pathway, a critical metabolic process in most animal cells. The rate-limiting step of this pathway is the conversion of HMG-CoA to mevalonate, a reaction catalyzed by the enzyme HMG-CoA reductase.[4] By inhibiting this pathway, Decarestrictins can lower cellular cholesterol levels, a mechanism of action that is of great therapeutic interest for the management of hypercholesterolemia.

Signaling Pathway Diagram

The following diagram illustrates the point of intervention of Decarestrictin A1 in the cholesterol biosynthesis pathway.

References

• 1. A non-enzymatic reaction in the late biosynthesis of the decarestrictine family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. synarchive.com [synarchive.com]
• 3. Total synthesis of decarestrictine I and botryolide B via RCM protocol - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Biochemistry, Cholesterol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Decarestrictin A1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decarestrictin A1 is a fungal metabolite produced by species of the genus Penicillium, notably Penicillium simplicissimum and Penicillium corylophilum. It belongs to a class of 10-membered lactones that have garnered significant interest due to their biological activities, including the inhibition of cholesterol biosynthesis. The purification of Decarestrictin A1 from fungal fermentation broths is a critical step for its detailed study and potential therapeutic development. These application notes provide a comprehensive overview of the techniques and protocols for the successful isolation and purification of Decarestrictin A1.

Principle of Purification

The purification strategy for Decarestrictin A1 typically involves a multi-step process that begins with the extraction of the fungal culture broth, followed by a series of chromatographic separations to isolate Decarestrictin A1 from other related decarestrictines and secondary metabolites. The lipophilic nature of Decarestrictin A1 guides the choice of solvents for extraction and the chromatographic techniques employed.

Data Presentation

Table 1: Solvent Systems for Extraction and Chromatography

Step	Solvent System	Purpose	Reference
Extraction	Ethyl acetate (B1210297)	Extraction from culture filtrate	General protocol for fungal secondary metabolites[1][2][3]
Silica (B1680970) Gel Chromatography (Gradient Elution)	n-Hexane : Ethyl acetate	Initial fractionation	Analogy to similar fungal metabolite purifications[4]
Preparative HPLC	Acetonitrile (B52724) : Water	High-resolution purification	General method for 10-membered lactones[5]

Table 2: Typical Chromatographic Conditions

Parameter	Silica Gel Column Chromatography	Preparative HPLC
Stationary Phase	Silica gel (60-120 mesh)[4]	C18 reverse-phase[5]
Mobile Phase	Gradient of n-Hexane and Ethyl Acetate	Gradient of Acetonitrile and Water[5]
Flow Rate	Gravity dependent	Typically 5-20 mL/min
Detection	Thin Layer Chromatography (TLC)	UV at 210 nm[4]

Experimental Protocols

Protocol 1: Fermentation and Extraction of Decarestrictin A1

• Fungal Culture: Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth) with a spore suspension of Penicillium simplicissimum.

• Incubation: Incubate the culture for 14-21 days at 25-28°C with shaking (150 rpm) to ensure adequate aeration and growth.

• Harvesting: Separate the fungal mycelium from the culture broth by filtration through cheesecloth or a similar filter medium.

• Extraction:

  • Acidify the culture filtrate to approximately pH 3.0 with a suitable acid (e.g., HCl).

  • Extract the acidified filtrate three times with an equal volume of ethyl acetate.

  • Pool the organic layers and wash with brine (saturated NaCl solution).

  • Dry the ethyl acetate extract over anhydrous sodium sulfate.

  • Concentrate the extract in vacuo using a rotary evaporator to obtain the crude extract.

Protocol 2: Purification by Silica Gel Column Chromatography

• Column Packing: Prepare a silica gel column using a slurry of silica gel in n-hexane.

• Sample Loading: Dissolve the crude extract in a minimal amount of dichloromethane (B109758) or the initial mobile phase and load it onto the column.

• Elution: Elute the column with a stepwise or linear gradient of increasing polarity, starting with n-hexane and gradually increasing the proportion of ethyl acetate.

• Fraction Collection: Collect fractions of a suitable volume (e.g., 20 mL).

• Analysis: Monitor the fractions by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3 v/v) and visualize the spots under UV light or by staining with a suitable reagent (e.g., vanillin-sulfuric acid).

• Pooling: Combine the fractions containing the compound of interest based on the TLC analysis.

Protocol 3: High-Performance Liquid Chromatography (HPLC) Purification

• Sample Preparation: Dissolve the enriched fraction from the silica gel chromatography step in the HPLC mobile phase.

• Column: Use a preparative C18 reverse-phase HPLC column.

• Mobile Phase: A gradient of acetonitrile in water is typically effective. The exact gradient profile should be optimized based on analytical HPLC runs.

• Injection and Elution: Inject the sample and elute with the optimized gradient.

• Fraction Collection: Collect the peak corresponding to Decarestrictin A1 based on its retention time, which should be predetermined using an analytical standard if available.

• Purity Analysis: Assess the purity of the collected fraction by analytical HPLC.

• Final Product: Evaporate the solvent from the pure fraction to obtain purified Decarestrictin A1.

Mandatory Visualizations

Diagram 1: Decarestrictin A1 Purification Workflow

Caption: Workflow for the purification of Decarestrictin A1.

Diagram 2: Logical Relationships in Chromatographic Separation

Caption: Chromatographic separation logic for Decarestrictin A1.

References

• 1. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 2. Secondary metabolites from endophytic fungi: Production, methods of analysis, and diverse pharmaceutical potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. Purification and Characterization of a New Antifungal Compound 10-(2,2-dimethyl-cyclohexyl)-6,9-dihydroxy-4,9-dimethyl-dec-2-enoic Acid Methyl Ester from Streptomyces hydrogenans Strain DH16 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure–Activity Relationship of Phytotoxic Natural 10-Membered Lactones and Their Semisynthetic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Development of In Vitro Assays for Decarestrictin A1

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a comprehensive guide for the development and implementation of in vitro assays to screen, validate, and characterize the biological activity of Decarestrictin A1. Based on the known activity of related compounds, the protocols focus on the inhibition of Acyl-CoA: Cholesterol Acyltransferase (ACAT), a key enzyme in cholesterol metabolism.

Introduction

Decarestrictins are a family of cyclodepsipeptide compounds known for their diverse biological activities. While specific data on Decarestrictin A1 is limited, related compounds have demonstrated inhibitory effects on critical enzymes. This guide proceeds on the hypothesis that Decarestrictin A1 is an inhibitor of Acyl-CoA: Cholesterol Acyltransferase (ACAT).

ACAT (also known as Sterol O-acyltransferase, SOAT) is an intracellular enzyme that catalyzes the formation of cholesteryl esters from cholesterol and long-chain fatty acyl-CoAs.[1] This process is central to cellular cholesterol homeostasis. By converting free cholesterol into inert cholesteryl esters, ACAT prevents the cytotoxic effects of excess free cholesterol and plays a crucial role in the development of atherosclerosis by promoting foam cell formation in macrophages.[1][2][3] Two isoforms of this enzyme exist: ACAT1, which is ubiquitous and the primary isoform in macrophages, and ACAT2, which is mainly expressed in the intestine and liver.[2] Inhibition of ACAT is therefore a promising therapeutic strategy for managing hypercholesterolemia and atherosclerosis.[1][4]

These application notes provide a tiered assay development workflow to:

• Determine the direct inhibitory activity of Decarestrictin A1 on ACAT.

• Confirm its activity in a cellular context.

• Assess its selectivity for ACAT isoforms.

Signaling Pathway and Experimental Workflow

ACAT-Mediated Cholesterol Esterification

The ACAT enzyme is located in the endoplasmic reticulum and is central to the storage of cellular cholesterol. It catalyzes the esterification of free cholesterol, a critical step in preventing cellular toxicity from high cholesterol levels and in the formation of lipoprotein particles. Decarestrictin A1 is hypothesized to block this enzymatic step.

Caption: Hypothesized mechanism of Decarestrictin A1 action on the ACAT pathway.

In Vitro Assay Development Workflow

A staged approach is recommended to efficiently screen and characterize Decarestrictin A1. The workflow begins with a high-throughput primary screen to detect direct enzyme inhibition, followed by a cell-based secondary assay for validation in a biological system, and concludes with an isoform selectivity assay.

Caption: Tiered workflow for screening and characterization of Decarestrictin A1.

Experimental Protocols

Protocol 1: Primary Screening - Microsomal ACAT Inhibition Assay

This cell-free assay quantifies the direct inhibitory effect of Decarestrictin A1 on ACAT activity using liver microsomes as a rich source of the enzyme. The assay measures the formation of cholesteryl esters from cholesterol and a fluorescently labeled acyl-CoA substrate.

A. Materials

• Enzyme Source: Rat liver microsomes (prepared in-house or commercially available).

• Substrates: Cholesterol, NBD-oleoyl-CoA (fluorescent acyl-CoA).

• Test Compound: Decarestrictin A1 stock solution in DMSO.

• Positive Control: Known ACAT inhibitor (e.g., Avasimibe, DuP 128).[5]

• Assay Buffer: 100 mM Potassium Phosphate buffer, pH 7.4, containing 1 mM DTT.

• Reaction Plates: Black, 96-well, flat-bottom microplates.

• Instrumentation: Fluorescence plate reader (Excitation/Emission ~485/535 nm).

B. Method

• Microsome Preparation: If not using a commercial source, isolate microsomes from fresh rat liver via differential centrifugation as previously described.[6] Determine the total protein concentration using a standard method (e.g., Lowry assay).[6]

• Compound Plating: Prepare serial dilutions of Decarestrictin A1 in DMSO. Dispense 1 µL of each dilution into the wells of the 96-well plate. Include wells for "No Compound" (DMSO only) and "Positive Control".

• Assay Mix Preparation: Prepare a master mix containing Assay Buffer, cholesterol (pre-complexed with BSA or cyclodextrin), and rat liver microsomal protein (typically 10-50 µg protein per well).

• Reaction Initiation: Dispense 90 µL of the assay mix into each well. Incubate for 10 minutes at 37°C to allow the compound to interact with the enzyme.

• Start Reaction: Add 10 µL of NBD-oleoyl-CoA solution to each well to initiate the enzymatic reaction. The final volume should be 100 µL.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Reaction Termination & Extraction: Stop the reaction by adding 150 µL of Isopropanol:Heptane (B126788) (4:1 v/v). Shake for 10 minutes. Add 100 µL of Heptane and 50 µL of deionized water. Shake for another 10 minutes and then centrifuge the plate to separate the phases.

• Detection: Carefully transfer 50 µL of the upper heptane layer (which contains the fluorescent cholesteryl ester product) to a new black 96-well plate. Read the fluorescence using a plate reader.

C. Data Analysis

• Calculate the percent inhibition for each concentration of Decarestrictin A1 using the formula: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Blank) / (Signal_DMSO - Signal_Blank))

• Plot the percent inhibition against the logarithm of the compound concentration.

• Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Protocol 2: Secondary Validation - Cell-Based ACAT Inhibition Assay

This assay confirms the inhibitory activity of Decarestrictin A1 in a cellular environment using J774 macrophages, which have high endogenous ACAT1 activity. It measures the accumulation of cholesteryl esters derived from a fluorescent cholesterol analog, NBD-cholesterol.[7]

A. Materials

• Cell Line: J774 macrophage cell line.

• Culture Medium: DMEM with 10% FBS, 1% Penicillin-Streptomycin.

• Fluorescent Substrate: NBD-cholesterol.

• Test Compound: Decarestrictin A1.

• Positive Control: Avasimibe.

• Plates: Black, 96-well, clear-bottom plates for cell culture and fluorescence reading.

• Instrumentation: Fluorescence plate reader or high-content imaging system.

B. Method

• Cell Seeding: Seed J774 cells into a 96-well plate at a density of 2 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Remove the culture medium. Add fresh serum-free medium containing serial dilutions of Decarestrictin A1 or the positive control. Incubate for 1 hour at 37°C.

• Substrate Loading: Add NBD-cholesterol to each well to a final concentration of 5 µg/mL.

• Incubation: Incubate the cells for 4-6 hours at 37°C to allow for the uptake of NBD-cholesterol and its esterification by ACAT. The esterified form will accumulate in intracellular lipid droplets, yielding a strong fluorescent signal.[7]

• Cell Wash: Gently wash the cells three times with PBS to remove extracellular NBD-cholesterol.

• Detection: After the final wash, add 100 µL of PBS to each well. Measure the intracellular fluorescence using a plate reader (Excitation/Emission ~485/535 nm).

C. Data Analysis

• Calculate the percent inhibition of NBD-cholesteryl ester formation relative to DMSO-treated control cells.

• Determine the IC50 value by plotting the dose-response curve as described in Protocol 1.

Protocol 3: Isoform Selectivity - ACAT1 vs. ACAT2 Assay

This protocol differentiates the inhibitory activity of Decarestrictin A1 against the two ACAT isoforms by using cell lines engineered to express only ACAT1 or ACAT2.[7]

A. Materials

• Cell Lines: AC29 cells (ACAT-deficient) stably transfected with either human ACAT1 or human ACAT2.

• All other materials: Same as in Protocol 2.

B. Method

• Parallel Assays: Perform the cell-based assay described in Protocol 2 simultaneously on both the ACAT1-expressing and ACAT2-expressing cell lines.

• Seeding: Seed both cell lines in parallel on the same 96-well plates.

• Procedure: Follow steps 2-6 from Protocol 2 for both cell lines. Ensure that both plates are treated with the identical concentration ranges of Decarestrictin A1.

C. Data Analysis

• Independently calculate the dose-response curves and IC50 values for Decarestrictin A1 against ACAT1 and ACAT2.

• The selectivity index can be calculated as the ratio of IC50 values (e.g., Selectivity = IC50(ACAT1) / IC50(ACAT2)). A ratio significantly different from 1 indicates isoform selectivity.

Data Presentation

Quantitative results should be summarized in clear, tabular formats to facilitate comparison and interpretation.

Table 1: Inhibitory Activity of Decarestrictin A1 in Primary Microsomal Assay

Compound	IC50 (µM)	Hill Slope	R²
Decarestrictin A1	[Example Value: 2.5]	[Example Value: 1.1]	[Example Value: 0.99]

| Avasimibe (Control) | [Example Value: 0.1] | [Example Value: 1.0] | [Example Value: 0.99] |

Table 2: Activity of Decarestrictin A1 in Cell-Based J774 Macrophage Assay

Compound	IC50 (µM)	Max Inhibition (%)
Decarestrictin A1	[Example Value: 5.8]	[Example Value: 95%]

| Avasimibe (Control) | [Example Value: 0.3] | [Example Value: 98%] |

Table 3: Isoform Selectivity Profile of Decarestrictin A1

Compound	ACAT1 IC50 (µM)	ACAT2 IC50 (µM)	Selectivity Ratio (IC50 ACAT1/ACAT2)
Decarestrictin A1	[Example Value: 5.2]	[Example Value: 25.1]	[Example Value: 4.8]

| Avasimibe (Control) | [Example Value: 0.25] | [Example Value: 0.28] | [Example Value: 1.1] |

References

• 1. Acyl-coenzyme A:cholesterol acyltransferase inhibitors for controlling hypercholesterolemia and atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are Acyl coenzyme A:cholesterol acyltransferase inhibitors and how do they work? [synapse.patsnap.com]
• 3. Short-Term Acyl-CoA:Cholesterol Acyltransferase Inhibition, Combined with Apoprotein A1 Overexpression, Promotes Atherosclerosis Inflammation Resolution in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of acyl coenzyme A-cholesterol acyltransferase: a possible treatment of atherosclerosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acyl CoA:cholesterol acyltransferase (ACAT) inhibitors: synthesis and structure-activity relationship studies of a new series of trisubstituted imidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ACAT inhibition reduces the progression of pre-existing, advanced atherosclerotic mouse lesions without plaque or systemic toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of ACAT1- and ACAT2-specific inhibitors using a novel, cell-based fluorescence assay: individual ACAT uniqueness - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Cholesterol Biosynthesis Assays Using Decarestrictin A1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol is a vital lipid molecule essential for maintaining the structural integrity and fluidity of mammalian cell membranes. It also serves as a precursor for the synthesis of steroid hormones, bile acids, and vitamin D. The biosynthesis of cholesterol is a complex, multi-step process that is tightly regulated. Dysregulation of this pathway is implicated in numerous diseases, including cardiovascular disease and certain cancers. Consequently, the cholesterol biosynthesis pathway is a key target for therapeutic intervention.

Decarestrictin A1 is a natural product that has been identified as an inhibitor of cholesterol biosynthesis. However, its specific mechanism of action and inhibitory potency in cell-based systems are not extensively documented in publicly available literature. These application notes provide a comprehensive guide for researchers to characterize the effects of Decarestrictin A1, or other potential inhibitors, on cellular cholesterol biosynthesis. The protocols outlined below describe established methods for quantifying cholesterol levels and determining the inhibitory activity of test compounds.

Key Experimental Approaches

Three primary cell-based assay methodologies are presented to evaluate the inhibitory effect of Decarestrictin A1 on cholesterol biosynthesis:

• De Novo Cholesterol Synthesis Assay using Radiolabeled Acetate: This is a direct method to measure the rate of new cholesterol synthesis by tracing the incorporation of a radiolabeled precursor.

• Filipin Staining for Cellular Cholesterol: A qualitative and semi-quantitative method to visualize and assess changes in unesterified cellular cholesterol distribution and levels using a fluorescent dye.

• Enzymatic Quantification of Total Cellular Cholesterol: A quantitative method to measure the total cholesterol content in cell lysates.

Data Presentation

To facilitate the analysis and comparison of experimental results, all quantitative data should be summarized in structured tables.

Table 1: Effect of Decarestrictin A1 on De Novo Cholesterol Synthesis

Decarestrictin A1 Concentration (µM)	[¹⁴C]-Acetate Incorporation (DPM/mg protein)	% Inhibition
Vehicle Control (0)	0
0.1
1
10
50
100
Positive Control (e.g., Statin)

Table 2: Quantification of Total Cellular Cholesterol

Treatment	Total Cholesterol (µg/mg protein)	% Change from Vehicle
Vehicle Control	0
Decarestrictin A1 (IC₅₀ concentration)
Positive Control (e.g., Statin)

Signaling Pathway

The cholesterol biosynthesis pathway is a complex cascade of enzymatic reactions. The diagram below provides a simplified overview of this pathway, highlighting key enzymes that are common targets for inhibitors. The precise target of Decarestrictin A1 within this pathway remains to be experimentally determined.

Caption: Simplified overview of the cholesterol biosynthesis pathway.

Experimental Workflow

The following diagram illustrates the general workflow for testing the effect of an inhibitor like Decarestrictin A1 on cellular cholesterol biosynthesis.

Caption: General workflow for inhibitor testing.

Protocol 1: De Novo Cholesterol Synthesis Assay using [¹⁴C]-Acetate

This protocol provides a direct measure of newly synthesized cholesterol.

Materials:

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and penicillin-streptomycin

• Cell line (e.g., HepG2, CHO)

• Decarestrictin A1

• Positive control (e.g., Simvastatin)

• [¹⁴C]-Acetic acid, sodium salt

• Phosphate-buffered saline (PBS)

• Lipid extraction solution (e.g., Hexane:Isopropanol, 3:2 v/v)

• Scintillation cocktail

• Scintillation counter

• BCA Protein Assay Kit

Procedure:

• Cell Seeding: Seed cells in a 12-well or 24-well plate at a density that will result in 80-90% confluency at the time of the assay.

• Compound Treatment:

  • Prepare serial dilutions of Decarestrictin A1 in culture medium.

  • Aspirate the old medium from the cells and replace it with the medium containing different concentrations of Decarestrictin A1, vehicle control (e.g., DMSO), and a positive control.

  • Incubate the cells for the desired treatment period (e.g., 24 hours).

• Radiolabeling:

  • Add [¹⁴C]-acetate to each well to a final concentration of 1-2 µCi/mL.

  • Incubate the cells for an additional 2-4 hours at 37°C.

• Cell Lysis and Lipid Extraction:

  • Aspirate the radiolabeled medium and wash the cells twice with ice-cold PBS.

  • Add the lipid extraction solution to each well and incubate for 30 minutes with gentle agitation.

  • Collect the lipid extract into a new tube.

• Quantification:

  • Evaporate the solvent from the lipid extract under a stream of nitrogen.

  • Re-dissolve the lipid residue in a small volume of a suitable solvent.

  • Add scintillation cocktail and measure the radioactivity (Disintegrations Per Minute, DPM) using a scintillation counter.

• Protein Quantification:

  • After lipid extraction, wash the cell monolayer with PBS and lyse the cells in a suitable lysis buffer (e.g., RIPA buffer).

  • Determine the protein concentration of each sample using a BCA protein assay.

• Data Analysis:

  • Normalize the DPM values to the protein concentration for each sample (DPM/mg protein).

  • Calculate the percentage of inhibition of cholesterol synthesis for each concentration of Decarestrictin A1 compared to the vehicle control.

  • Plot the percent inhibition against the log of the inhibitor concentration to determine the IC₅₀ value.

Protocol 2: Filipin Staining for Cellular Cholesterol

This protocol allows for the visualization of unesterified cholesterol in fixed cells.

Materials:

• Cells cultured on glass coverslips or in imaging-compatible plates

• Decarestrictin A1

• Positive control (e.g., U18666A, a cholesterol transport inhibitor)

• 4% Paraformaldehyde (PFA) in PBS

• PBS

• Filipin III solution (e.g., 50 µg/mL in PBS with 10% FBS)

• Mounting medium

• Fluorescence microscope with a UV filter set (Excitation ~340-380 nm, Emission ~385-470 nm)

Procedure:

• Cell Seeding and Treatment:

  • Seed cells on coverslips or in an imaging plate.

  • Treat the cells with Decarestrictin A1 and controls as described in Protocol 1.

• Cell Fixation:

  • Aspirate the medium and wash the cells twice with PBS.

  • Fix the cells with 4% PFA in PBS for 20-30 minutes at room temperature.

  • Wash the cells three times with PBS.

• Filipin Staining:

  • Incubate the fixed cells with the Filipin III staining solution for 1-2 hours at room temperature, protected from light.

  • Wash the cells three times with PBS to remove excess stain.

• Imaging:

  • Mount the coverslips onto microscope slides with mounting medium.

  • Image the cells immediately using a fluorescence microscope. Filipin fluorescence is prone to photobleaching.

• Data Analysis:

  • Qualitatively assess the changes in fluorescence intensity and distribution of cholesterol. A decrease in overall fluorescence intensity in Decarestrictin A1-treated cells compared to the vehicle control would suggest inhibition of cholesterol synthesis.

  • For semi-quantitative analysis, measure the mean fluorescence intensity per cell using image analysis software (e.g., ImageJ/Fiji).

Protocol 3: Enzymatic Quantification of Total Cellular Cholesterol

This protocol measures the total cholesterol content (both free and esterified) in cell lysates.

Materials:

• Cells cultured in 6-well or 12-well plates

• Decarestrictin A1

• Positive control (e.g., Statin)

• PBS

• Cell lysis buffer (e.g., RIPA buffer)

• Cholesterol Quantification Kit (commercially available, typically contains cholesterol oxidase, cholesterol esterase, a probe, and standards)

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Seed and treat cells with Decarestrictin A1 and controls as described in Protocol 1.

• Cell Lysis:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Cholesterol Assay:

  • Perform the cholesterol quantification assay on the cell lysates according to the manufacturer's instructions of the chosen kit. This typically involves incubating the lysate with a reaction mix containing cholesterol esterase (to hydrolyze cholesteryl esters) and cholesterol oxidase (to oxidize cholesterol, producing a detectable signal).

  • Measure the absorbance or fluorescence using a microplate reader.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• Data Analysis:

  • Calculate the cholesterol concentration in each sample using the standard curve generated from the cholesterol standards provided in the kit.

  • Normalize the cholesterol concentration to the protein concentration (µg cholesterol/mg protein).

  • Compare the total cholesterol levels in Decarestrictin A1-treated cells to the vehicle control.

Conclusion

The protocols described in these application notes provide a robust framework for investigating the effects of Decarestrictin A1 on cholesterol biosynthesis in a cell-based setting. By employing a combination of radiolabeling, fluorescence imaging, and enzymatic quantification, researchers can obtain a comprehensive understanding of the inhibitory activity of this compound. The successful application of these assays will be crucial in elucidating the mechanism of action of Decarestrictin A1 and evaluating its potential as a therapeutic agent.

Application Notes and Protocols: Decarestrictin A1 in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decarestrictin A1 is a fungal metabolite that has garnered interest within the scientific community. As with many novel compounds, establishing robust protocols for its handling and characterization is crucial for reproducible and accurate experimental results. A common challenge in preclinical research is the solubilization of hydrophobic molecules, for which dimethyl sulfoxide (B87167) (DMSO) is a widely used solvent. These application notes provide detailed protocols for preparing and evaluating Decarestrictin A1 solutions in DMSO, focusing on solubility and stability. Given the limited publicly available data on the specific physicochemical properties of Decarestrictin A1, this document outlines standardized methodologies for researchers to generate these critical data in their own laboratories.

Preparation of Decarestrictin A1 Stock Solution in DMSO

The following protocol describes a general procedure for preparing a stock solution of Decarestrictin A1 in DMSO. It is recommended to start with a concentration of 10 mM, which can be further diluted for specific experimental needs.

2.1 Materials

• Decarestrictin A1 powder

• Anhydrous, high-purity DMSO (≥99.9%)

• Sterile, amber glass or polypropylene (B1209903) vials with screw caps

• Calibrated analytical balance

• Calibrated pipettes and sterile tips

• Vortex mixer

• Sonicator (optional)

2.2 Protocol for 10 mM Stock Solution Preparation

• Equilibration: Allow the Decarestrictin A1 powder and anhydrous DMSO to equilibrate to room temperature before use to prevent moisture condensation.

• Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired amount of Decarestrictin A1 powder. (Molecular weight of Decarestrictin A1: 336.4 g/mol ).

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve a 10 mM concentration.

• Dissolution: Cap the vial tightly and vortex vigorously for 1-2 minutes.[1] If visual inspection reveals remaining solid particles, sonicate the vial in a water bath for 10-15 minutes.[1]

• Final Inspection: Ensure the solution is clear and free of any particulate matter.

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile vials.[2] Store aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

2.3 Experimental Workflow for Stock Solution Preparation

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Decarestrictin A1: A Tool for Probing Lipid Metabolism

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Decarestrictin A1, a fungal metabolite isolated from Penicillium simplicissimum, has been identified as a potent inhibitor of cholesterol biosynthesis. This ten-membered lactone belongs to the broader decarestrictine family of natural products, which have demonstrated efficacy in reducing cholesterol production in both in vitro and in vivo models. The primary mechanism of action for the decarestrictine family is the inhibition of the de novo cholesterol synthesis pathway, a critical process in lipid metabolism.

The inhibitory effects of decarestrictines have been demonstrated using the human liver cancer cell line, HepG2, a well-established model for studying hepatic lipid metabolism. While the precise molecular target of Decarestrictin A1 within the cholesterol biosynthesis pathway is not definitively identified in the readily available literature, the overall effect is a significant reduction in the synthesis of cholesterol. This makes Decarestrictin A1 a valuable research tool for scientists investigating the regulation of cholesterol homeostasis and the intricate network of lipid metabolic pathways.

By selectively inhibiting cholesterol synthesis, Decarestrictin A1 can be utilized to:

• Investigate the cellular responses to cholesterol depletion.

• Study the interplay between cholesterol synthesis and other lipid metabolic pathways, such as fatty acid synthesis and triglyceride storage.

• Elucidate the signaling cascades that are activated or suppressed in response to reduced cholesterol levels.

• Screen for potential therapeutic agents that modulate lipid metabolism.

Quantitative Data

While specific IC50 values for Decarestrictin A1 are not detailed in the readily available literature, the foundational studies on the decarestrictine family have established their inhibitory activity on cholesterol biosynthesis in HepG2 cells. The following table summarizes the reported inhibitory concentrations for related decarestrictines from the foundational literature, providing a comparative context for the potential potency of Decarestrictin A1.

Compound	Cell Line	Assay	Reported Inhibition	Reference
Decarestrictines A-D	HepG2	Cholesterol Biosynthesis Inhibition	Effective inhibitors	[1]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of Decarestrictin A1 and its effects on lipid metabolism, based on established protocols in the field.

Protocol 1: In Vitro Cholesterol Biosynthesis Inhibition Assay in HepG2 Cells

This protocol is a standard method to assess the inhibition of cholesterol synthesis in a cellular context.

1. Cell Culture:

• Culture HepG2 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO2.

2. Treatment with Decarestrictin A1:

• Seed HepG2 cells in 24-well plates at a density of 2 x 10^5 cells/well and allow them to adhere overnight.
• Prepare stock solutions of Decarestrictin A1 in a suitable solvent (e.g., DMSO).
• On the day of the experiment, replace the culture medium with fresh medium containing various concentrations of Decarestrictin A1 or vehicle control (DMSO). Incubate for the desired treatment period (e.g., 24 hours).

3. Radiolabeling of Newly Synthesized Cholesterol:

• Following the treatment period, add [1-¹⁴C]-acetate (or another suitable radiolabeled precursor) to each well at a final concentration of 1 µCi/mL.
• Incubate the cells for an additional 2-4 hours to allow for the incorporation of the radiolabel into newly synthesized cholesterol.

4. Lipid Extraction:

• After the labeling period, wash the cells twice with ice-cold phosphate-buffered saline (PBS).
• Lyse the cells and extract the total lipids using a mixture of hexane (B92381) and isopropanol (B130326) (3:2, v/v).

5. Quantification of Cholesterol Synthesis:

• Separate the lipid extract using thin-layer chromatography (TLC) to isolate the cholesterol fraction.
• Quantify the amount of radiolabeled cholesterol using a scintillation counter.
• Normalize the radioactivity counts to the total protein content of each well.
• Calculate the percentage of inhibition of cholesterol synthesis for each concentration of Decarestrictin A1 compared to the vehicle control.

Protocol 2: HMG-CoA Reductase Activity Assay (In Vitro Enzyme Assay)

This protocol can be used to determine if Decarestrictin A1 directly inhibits HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis.

1. Reagents and Buffers:

• Assay Buffer: 100 mM potassium phosphate (B84403) buffer (pH 7.4), 10 mM dithiothreitol (B142953) (DTT), and 1 mM EDTA.
• Substrate: HMG-CoA.
• Cofactor: NADPH.
• Enzyme: Purified or recombinant HMG-CoA reductase.
• Inhibitor: Decarestrictin A1 dissolved in a suitable solvent.

2. Assay Procedure:

• In a 96-well plate, add the assay buffer, NADPH, and various concentrations of Decarestrictin A1 or a known HMG-CoA reductase inhibitor (e.g., pravastatin) as a positive control.
• Add the HMG-CoA reductase enzyme to each well and pre-incubate for 10-15 minutes at 37°C.
• Initiate the reaction by adding the HMG-CoA substrate.
• Monitor the decrease in absorbance at 340 nm over time using a microplate reader. The oxidation of NADPH to NADP+ results in a decrease in absorbance at this wavelength.

3. Data Analysis:

• Calculate the rate of NADPH consumption for each reaction.
• Determine the percentage of inhibition of HMG-CoA reductase activity for each concentration of Decarestrictin A1.
• If sufficient data is obtained, calculate the IC50 value of Decarestrictin A1 for HMG-CoA reductase.

Visualizations

Diagram 1: Cholesterol Biosynthesis Pathway and the Potential Site of Action of Decarestrictin A1

Caption: Simplified overview of the cholesterol biosynthesis pathway.

Diagram 2: Experimental Workflow for Assessing Decarestrictin A1's Effect on Cholesterol Synthesis

Caption: Workflow for cholesterol biosynthesis inhibition assay.

References

• 1. Total Heterologous Biosynthesis of Fungal Natural Products in Aspergillus nidulans - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Efficacy Testing of Decarestrictin A1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decarestrictin A1 belongs to the Decarestrictin family, a class of natural compounds isolated from Penicillium species. Compounds in this family have been identified as inhibitors of cholesterol biosynthesis. This document outlines a comprehensive experimental design for evaluating the efficacy of Decarestrictin A1, from initial in vitro characterization to cell-based functional assays. The provided protocols are intended to serve as a guide for researchers investigating the therapeutic potential of this compound.

The central hypothesis for the proposed experimental design is that Decarestrictin A1 inhibits one or more key enzymes in the cholesterol biosynthesis pathway, leading to a reduction in cellular cholesterol levels and potentially impacting downstream processes such as lipoprotein secretion.

Experimental Workflow

The following diagram illustrates the proposed workflow for the efficacy testing of Decarestrictin A1.

Caption: Experimental workflow for Decarestrictin A1 efficacy testing.

Phase 1: In Vitro Characterization

HMG-CoA Reductase Activity Assay

Objective: To determine if Decarestrictin A1 directly inhibits HMG-CoA reductase, a key rate-limiting enzyme in the cholesterol biosynthesis pathway.

Methodology: A commercially available HMG-CoA Reductase Assay Kit can be utilized.[1][2][3][4] The assay principle is based on the spectrophotometric measurement of the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH by the catalytic subunit of HMG-CoA reductase in the presence of the substrate HMG-CoA.[1][3]

Protocol:

• Prepare a stock solution of Decarestrictin A1 in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the assay buffer, NADPH, and varying concentrations of Decarestrictin A1 or a known inhibitor (e.g., pravastatin) as a positive control.

• Initiate the reaction by adding HMG-CoA reductase enzyme and the substrate HMG-CoA.

• Immediately measure the absorbance at 340 nm in a kinetic mode at 37°C for 10-20 minutes.

• Calculate the rate of NADPH consumption for each concentration of Decarestrictin A1.

• Determine the IC50 value of Decarestrictin A1 for HMG-CoA reductase activity.

Data Presentation:

Compound	HMG-CoA Reductase IC50 (µM)
Decarestrictin A1	Experimental Value
Pravastatin	Reference Value

In Vitro Cholesterol Biosynthesis Assay

Objective: To assess the overall inhibitory effect of Decarestrictin A1 on the cholesterol biosynthesis pathway in a cell-free system.

Methodology: This assay typically uses liver microsomes and a radiolabeled precursor, such as [14C]-acetate or [3H]-mevalonate, to measure the synthesis of cholesterol.

Protocol:

• Isolate liver microsomes from a suitable animal model (e.g., rat).

• Prepare a reaction mixture containing liver microsomes, a cytosolic protein fraction, cofactors (ATP, NADP+), and the radiolabeled precursor.

• Add varying concentrations of Decarestrictin A1 or a known inhibitor to the reaction mixture.

• Incubate the mixture at 37°C for a defined period.

• Stop the reaction and extract the lipids.

• Separate the synthesized cholesterol from other lipids using thin-layer chromatography (TLC).

• Quantify the amount of radiolabeled cholesterol using a scintillation counter.

• Calculate the percentage of inhibition and determine the IC50 value.

Data Presentation:

Compound	In Vitro Cholesterol Biosynthesis IC50 (µM)
Decarestrictin A1	Experimental Value
Statin Control	Reference Value

Phase 2: Cell-Based Assays

Cell Viability/Toxicity Assay

Objective: To determine the cytotoxic effects of Decarestrictin A1 on a relevant cell line (e.g., HepG2 human hepatoma cells) and to establish a non-toxic concentration range for subsequent cell-based assays.

Methodology: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability based on mitochondrial activity.[5][6]

Protocol:

• Seed HepG2 cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of concentrations of Decarestrictin A1 for 24, 48, and 72 hours.

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or isopropanol (B130326) with HCl).

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the CC50 (50% cytotoxic concentration).

Data Presentation:

Treatment Time	Decarestrictin A1 CC50 (µM)
24 hours	Experimental Value
48 hours	Experimental Value
72 hours	Experimental Value

Cellular Cholesterol Quantification Assay

Objective: To measure the effect of Decarestrictin A1 on total cellular cholesterol levels.

Methodology: A cell-based cholesterol assay kit can be used, which often employs a fluorescent probe like Filipin that binds specifically to unesterified cholesterol.[7][8][9][10]

Protocol:

• Seed HepG2 cells in a 96-well plate suitable for fluorescence microscopy or a plate reader.

• Treat the cells with non-toxic concentrations of Decarestrictin A1 for 24-48 hours.

• Fix the cells and stain with the Filipin III solution.[7][9]

• Wash the cells to remove unbound probe.

• Quantify the fluorescence intensity using a fluorescence microscope or a microplate reader (excitation ~340-380 nm, emission ~385-470 nm).[10]

• Normalize the fluorescence intensity to cell number or protein concentration.

Data Presentation:

Decarestrictin A1 Conc. (µM)	Cellular Cholesterol Level (% of Control)
0 (Control)	100
X	Experimental Value
Y	Experimental Value
Z	Experimental Value

SREBP-2 Activation Assay

Objective: To investigate whether the reduction in cellular cholesterol by Decarestrictin A1 leads to the activation of Sterol Regulatory Element-Binding Protein 2 (SREBP-2), a key transcription factor that upregulates genes involved in cholesterol synthesis and uptake.

Methodology: SREBP-2 activation involves its cleavage and translocation to the nucleus. This can be assessed by Western blotting for the nuclear form of SREBP-2 or by using a transcription factor assay kit that measures the binding of SREBP-2 to its DNA response element.[11][12][13]

Protocol (Western Blot):

• Treat HepG2 cells with Decarestrictin A1 for an appropriate time.

• Isolate nuclear and cytoplasmic fractions from the cells.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Probe the membrane with an antibody specific for the N-terminal (active) form of SREBP-2.

• Use an antibody against a nuclear loading control (e.g., Lamin B1) for normalization.

• Quantify the band intensities to determine the relative amount of nuclear SREBP-2.

Signaling Pathway Diagram:

Caption: SREBP-2 activation pathway modulated by Decarestrictin A1.

LDL Receptor (LDLR) Expression Analysis

Objective: To determine if the activation of SREBP-2 by Decarestrictin A1 leads to an upregulation of LDL receptor expression.

Methodology: LDLR expression can be measured at the protein level by Western blotting and at the mRNA level by quantitative real-time PCR (qPCR).

Protocol (qPCR):

• Treat HepG2 cells with Decarestrictin A1.

• Isolate total RNA from the cells.

• Synthesize cDNA using reverse transcriptase.

• Perform qPCR using primers specific for the LDLR gene and a housekeeping gene (e.g., GAPDH) for normalization.

• Calculate the relative fold change in LDLR mRNA expression using the ΔΔCt method.

Data Presentation:

Decarestrictin A1 Conc. (µM)	LDLR mRNA Fold Change	LDLR Protein Fold Change
0 (Control)	1.0	1.0
X	Experimental Value	Experimental Value
Y	Experimental Value	Experimental Value
Z	Experimental Value	Experimental Value

LDL-C Uptake Assay

Objective: To assess the functional consequence of increased LDLR expression by measuring the uptake of low-density lipoprotein cholesterol (LDL-C).

Methodology: This assay uses fluorescently labeled LDL (e.g., DiI-LDL or Bodipy-LDL) to visualize and quantify its uptake by cells.[14][15][16][17][18]

Protocol:

• Seed HepG2 cells in a plate suitable for fluorescence imaging.

• Pre-treat the cells with Decarestrictin A1 to induce LDLR expression.

• Incubate the cells with fluorescently labeled LDL for a specific period.

• Wash the cells to remove unbound LDL.

• Visualize and quantify the intracellular fluorescence using a fluorescence microscope or flow cytometer.

Data Presentation:

Decarestrictin A1 Conc. (µM)	LDL-C Uptake (% of Control)
0 (Control)	100
X	Experimental Value
Y	Experimental Value
Z	Experimental Value

Apolipoprotein B (ApoB) Secretion Assay

Objective: To determine the effect of Decarestrictin A1 on the secretion of Apolipoprotein B (ApoB), a primary component of very-low-density lipoprotein (VLDL) and LDL. Inhibition of cholesterol synthesis can affect the assembly and secretion of ApoB-containing lipoproteins.

Methodology: ApoB secretion from HepG2 cells into the culture medium can be quantified by ELISA or Western blotting.[19][20][21][22][23]

Protocol (ELISA):

• Treat HepG2 cells with Decarestrictin A1 for 24-48 hours.

• Collect the cell culture medium.

• Centrifuge the medium to remove cell debris.

• Quantify the concentration of ApoB in the medium using a human ApoB ELISA kit.

• Normalize the ApoB concentration to the total cellular protein content in the corresponding wells.

Data Presentation:

Decarestrictin A1 Conc. (µM)	ApoB Secretion (% of Control)
0 (Control)	100
X	Experimental Value
Y	Experimental Value
Z	Experimental Value

Phase 3: Data Analysis and Interpretation

A thorough analysis of the data generated from the described experiments will provide a comprehensive understanding of the efficacy and mechanism of action of Decarestrictin A1 as a cholesterol biosynthesis inhibitor. The IC50, CC50, and EC50 values will establish its potency and therapeutic window. Elucidation of its effects on the SREBP-2 pathway, LDLR expression, and ApoB secretion will provide valuable insights into its cellular and molecular mechanisms. Based on these findings, a decision can be made regarding the potential of Decarestrictin A1 as a lead candidate for further preclinical and in vivo studies.

References

• 1. HMG-CoA Reductase Assay Kit sufficient for 30 assays (1 mL), sufficient for 100 assays (200 μL) | Sigma-Aldrich [sigmaaldrich.com]
• 2. HMG-CoA Reductase Activity/Inhibitor Screening Kit - Creative BioMart [creativebiomart.net]
• 3. merckmillipore.com [merckmillipore.com]
• 4. HMG-CoA Reductase Assay Kit - CD Biosynsis [biosynsis.com]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. content.abcam.com [content.abcam.com]
• 8. resources.bio-techne.com [resources.bio-techne.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Cholesterol Assay Kit (Cell-Based) (ab133116) | Abcam [abcam.com]
• 11. caymanchem.com [caymanchem.com]
• 12. abcam.com [abcam.com]
• 13. researchgate.net [researchgate.net]
• 14. pure.uva.nl [pure.uva.nl]
• 15. LDL Cholesterol Uptake Assay Using Live Cell Imaging Analysis with Cell Health Monitoring [jove.com]
• 16. abcam.com [abcam.com]
• 17. abcam.co.jp [abcam.co.jp]
• 18. resources.bio-techne.com [resources.bio-techne.com]
• 19. Apolipoprotein B Secretion Assay from Primary Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Apolipoprotein B Secretion Assay from Primary Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. ahajournals.org [ahajournals.org]
• 23. ahajournals.org [ahajournals.org]

Decarestrictin A1: Application Notes and Protocols for High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decarestrictin A1 is a fungal metabolite, first isolated from Penicillium simplicissimum, that has been identified as an inhibitor of cholesterol biosynthesis. This document provides an overview of the application of Decarestrictin A1 in high-throughput screening (HTS) assays for the discovery of novel modulators of the cholesterol biosynthesis pathway. Due to the limited publicly available data on specific HTS protocols and quantitative metrics for Decarestrictin A1, this document outlines a generalized approach based on established methods for screening inhibitors of this pathway.

Mechanism of Action

Decarestrictin A1 belongs to a family of 10-membered lactones that have been shown to inhibit the de novo synthesis of cholesterol. While the precise molecular target within the cholesterol biosynthesis pathway has not been extensively documented in recent literature, the initial discovery pointed towards its role as a potent inhibitor. The cholesterol biosynthesis pathway is a complex cascade of enzymatic reactions, with 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA) reductase being a key rate-limiting enzyme and a common target for cholesterol-lowering drugs. It is plausible that Decarestrictin A1 exerts its effect on this or other enzymes in the pathway.

Data Presentation

Currently, there is a lack of publicly available, quantitative high-throughput screening data for Decarestrictin A1, such as IC50 values from various assay formats. The table below is provided as a template for researchers to populate with their own experimental data when evaluating Decarestrictin A1 or its analogs.

Table 1: Template for Quantitative HTS Data for Decarestrictin A1

Assay Type	Target	Cell Line / Enzyme Source	IC50 (µM)	Z'-factor	Assay Conditions
Example: Cell-based	Cholesterol Biosynthesis	HepG2	Data to be determined	Data to be determined	[Specify media, incubation time, etc.]
Example: Biochemical	HMG-CoA Reductase	Recombinant Human	Data to be determined	Data to be determined	[Specify buffer, substrate conc., etc.]

Experimental Protocols

The following are generalized protocols that can be adapted for high-throughput screening of compounds like Decarestrictin A1 for their inhibitory effects on cholesterol biosynthesis.

Protocol 1: Cell-Based Cholesterol Biosynthesis Inhibition Assay

This assay measures the de novo synthesis of cholesterol in a cellular context.

Materials:

• Cell line (e.g., HepG2, CHO-7)

• Cell culture medium (e.g., DMEM, MEM)

• Fetal Bovine Serum (FBS)

• [14C]-Acetate or other suitable radiolabeled precursor

• Decarestrictin A1 and other test compounds

• Positive control (e.g., a known statin)

• Negative control (vehicle, e.g., DMSO)

• 96-well or 384-well microplates

• Scintillation fluid and counter

Procedure:

• Cell Seeding: Seed cells in microplates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a dilution series of Decarestrictin A1 or other test compounds. Include positive and negative controls on each plate.

• Radiolabeling: Add [14C]-Acetate to each well and incubate for a period sufficient to allow for cholesterol synthesis (e.g., 4-24 hours).

• Lipid Extraction: Lyse the cells and extract the total lipids.

• Quantification: Measure the incorporation of the radiolabel into the cholesterol fraction using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of cholesterol synthesis for each compound concentration relative to the controls. Determine the IC50 value for Decarestrictin A1.

Protocol 2: HMG-CoA Reductase Activity Assay (Biochemical)

This assay directly measures the enzymatic activity of HMG-CoA reductase.

Materials:

• Recombinant HMG-CoA reductase

• Assay buffer

• HMG-CoA substrate

• NADPH

• Decarestrictin A1 and other test compounds

• Positive control (e.g., a known statin)

• Negative control (vehicle, e.g., DMSO)

• 96-well or 384-well microplates

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Compound Addition: Add the test compounds, including a dilution series of Decarestrictin A1, and controls to the wells of the microplate.

• Enzyme and Substrate Addition: Add HMG-CoA reductase and HMG-CoA substrate to initiate the reaction.

• Reaction Monitoring: Immediately begin monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.

• Data Analysis: Calculate the rate of reaction for each well. Determine the percentage of inhibition of HMG-CoA reductase activity for each compound concentration and calculate the IC50 value for Decarestrictin A1.

Visualizations

Cholesterol Biosynthesis Pathway

The following diagram illustrates a simplified overview of the cholesterol biosynthesis pathway, highlighting the key rate-limiting step catalyzed by HMG-CoA reductase, a potential target for inhibitors like Decarestrictin A1.

Caption: Simplified Cholesterol Biosynthesis Pathway.

High-Throughput Screening Workflow

The diagram below outlines a typical workflow for a high-throughput screening campaign to identify inhibitors of cholesterol biosynthesis.

Caption: HTS Workflow for Cholesterol Biosynthesis Inhibitors.

Technical Notes & Optimization

Technical Support Center: Optimizing Decarestrictin A1 Concentration in Assays

Welcome to the technical support center for Decarestrictin A1. This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Decarestrictin A1 in experimental assays. Here you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the successful optimization of your studies.

Frequently Asked Questions (FAQs)

Q1: What is Decarestrictin A1 and what is its mechanism of action?

Decarestrictin A1 is a fungal metabolite originally isolated from Penicillium simplicissimum. It belongs to a family of ten-membered lactone compounds known as decarestrictines.[1][2] The primary biological activity of the decarestrictine family is the inhibition of cholesterol biosynthesis.[1][2][3] They act as inhibitors of HMG-CoA (3-hydroxy-3-methylglutaryl-coenzyme A) reductase, the rate-limiting enzyme in the mevalonate (B85504) pathway, which is responsible for producing cholesterol and other isoprenoids. By blocking this enzyme, Decarestrictin A1 reduces the synthesis of mevalonate, a crucial precursor for cholesterol.[4][5]

Q2: How should I prepare a stock solution of Decarestrictin A1?

Decarestrictin A1 is a hydrophobic molecule and is not readily soluble in aqueous solutions. The recommended procedure is to first dissolve the compound in a small amount of an organic solvent to create a high-concentration stock solution.

• Recommended Solvents: Use 100% Dimethyl Sulfoxide (DMSO) or 100% Ethanol.

• Procedure:

  • Allow the vial of solid Decarestrictin A1 to equilibrate to room temperature before opening.

  • Add a minimal volume of your chosen solvent (e.g., DMSO) to the vial to achieve a high concentration (e.g., 10 mM).

  • Vortex the vial for 30-60 seconds. If necessary, sonicate the solution in a water bath for 10-15 seconds to ensure it is fully dissolved.

  • For your assay, dilute this high-concentration stock into your aqueous assay buffer. It is critical to ensure the final concentration of the organic solvent in your assay is low (typically ≤1%, and ideally <0.5%) to avoid affecting enzyme activity or cell viability.[6]

Q3: How should I store Decarestrictin A1?

For long-term stability, store solid Decarestrictin A1 and stock solutions at -20°C or -80°C, protected from light.[4] Avoid repeated freeze-thaw cycles of the stock solution by preparing small, single-use aliquots.

Q4: Are there any critical stability factors I should be aware of?

Yes, the decarestrictine family of compounds is known to be sensitive to pH. Studies have shown that under acidic conditions, Decarestrictin A1 can be converted into other forms, such as Decarestrictine D.[1] Therefore, it is crucial to maintain a stable, neutral to slightly alkaline pH in your assay buffers (e.g., pH 7.2-7.8) to ensure the integrity of the compound throughout your experiment.

Physicochemical Properties of Decarestrictin A1

Property	Value	Reference
CAS Number	127393-90-2	[4][7]
Molecular Formula	C₁₀H₁₄O₄	[4]
Molecular Weight	198.22 g/mol	[4]
Class	Ten-membered lactone	[2]
Origin	Penicillium species	[1][4]

Troubleshooting Guide

This guide addresses common issues that may arise when performing assays with Decarestrictin A1.

Problem	Potential Cause(s)	Recommended Solution(s)
Compound Precipitation in Assay	The final solvent concentration is too low for the compound's solubility limit.	1. Ensure your high-concentration stock solution is fully dissolved before diluting into the assay buffer.2. Perform serial dilutions to reach the final concentration, ensuring rapid mixing.3. Test the effect of slightly higher solvent concentrations on your assay as a control (e.g., 0.5% vs 1% DMSO). If the solvent affects the assay, you may need to lower the final compound concentration.
Low or No Inhibitory Activity	1. Compound Degradation: The compound may have degraded due to improper storage, exposure to acidic pH, or multiple freeze-thaw cycles.2. Incorrect Concentration: Errors in stock solution preparation or dilution.3. Inactive Enzyme: The HMG-CoA reductase enzyme may have lost activity.	1. Use fresh aliquots for each experiment. Ensure your assay buffer pH is stable and in the neutral range (7.2-7.8).2. Recalculate your dilutions and prepare a fresh stock solution.3. Always run a positive control inhibitor (e.g., Atorvastatin, Pravastatin) to confirm enzyme activity and assay validity.[8]
High Well-to-Well Variability	1. Inconsistent Pipetting: Inaccurate dispensing of enzyme, substrate, or inhibitor.2. Incomplete Mixing: Reagents not uniformly mixed in the wells.3. Edge Effects: Evaporation from wells on the outer edges of the plate.	1. Use calibrated pipettes and proper technique. Prepare a master mix of reagents where possible to add to all wells.2. Gently mix the plate after adding all reagents, for example, by tapping or using a plate shaker.3. Avoid using the outermost wells of the plate for samples. Fill them with buffer or media to create a humidity barrier.
Assay Signal Drifts Over Time	1. Temperature Fluctuation: The plate reader or incubator temperature is not stable.2. Reagent Instability: NADPH is degrading over the course of the measurement.	1. Ensure the plate reader has been pre-warmed to the correct temperature (e.g., 37°C).2. Prepare NADPH solutions fresh and keep them on ice and protected from light until use.[8][9]

Troubleshooting Logic Diagram

A decision tree for troubleshooting common assay issues.

Experimental Protocols

Protocol 1: In Vitro HMG-CoA Reductase (HMGR) Inhibition Assay

This protocol is adapted from standard colorimetric assays that measure the rate of NADPH consumption by monitoring the decrease in absorbance at 340 nm.[8][9]

Materials:

• Human recombinant HMG-CoA Reductase (catalytic domain)

• HMGR Assay Buffer (e.g., Potassium Phosphate buffer, pH 7.4, containing DTT and EDTA)

• HMG-CoA substrate solution

• NADPH solution

• Decarestrictin A1 stock solution (e.g., 10 mM in DMSO)

• Positive Control Inhibitor (e.g., Atorvastatin, 10 mM in DMSO)

• 96-well clear, flat-bottom UV-transparent plate

• Multi-well spectrophotometer (plate reader) capable of reading absorbance at 340 nm in kinetic mode

Procedure:

• Reagent Preparation:

  • Pre-warm the HMGR Assay Buffer to 37°C.

  • Prepare fresh dilutions of NADPH and HMG-CoA in the assay buffer. Keep on ice until use.

  • Prepare a dilution series of Decarestrictin A1 (e.g., from 1 µM to 100 µM) in assay buffer. Ensure the final DMSO concentration is constant across all wells and does not exceed 1%.

  • Prepare dilutions of the positive control inhibitor.

• Assay Setup:

  • Set up the following wells in the 96-well plate:

    • Test Inhibitor Wells: Add Decarestrictin A1 dilutions.

    • Enzyme Control (No Inhibitor): Add assay buffer with the same final DMSO concentration as the test wells.

    • Positive Control: Add positive control inhibitor dilutions.

    • Background Control (No Enzyme): Add assay buffer only (no HMGR enzyme).

  • Add HMGR enzyme to all wells except the Background Control.

  • The total volume in each well should be brought to an intermediate volume (e.g., 100 µL) with assay buffer.

• Reaction Initiation and Measurement:

  • Pre-incubate the plate at 37°C for 10-15 minutes.

  • Initiate the reaction by adding the HMG-CoA substrate solution to all wells.

  • Immediately place the plate in the spectrophotometer (pre-warmed to 37°C).

  • Measure the absorbance at 340 nm in kinetic mode, taking readings every 60 seconds for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of NADPH consumption (Vmax) for each well by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • Correct the rates of the test and control wells by subtracting the rate from the background control.

  • Calculate the percent inhibition for each concentration of Decarestrictin A1 using the formula: % Inhibition = [(Rate_EnzymeControl - Rate_Inhibitor) / Rate_EnzymeControl] * 100

  • Plot the percent inhibition against the log of the Decarestrictin A1 concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

HMGR Assay Workflow

Workflow for the in vitro HMG-CoA Reductase inhibition assay.

Protocol 2: Cell-Based Cholesterol Biosynthesis Assay

This protocol provides a method to assess the effect of Decarestrictin A1 on cholesterol levels within a cell line (e.g., HepG2, CHO-7). It uses the fluorescent dye Filipin III, which binds to unesterified cholesterol.[2][10][11]

Materials:

• HepG2 cells (or other suitable cell line)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well clear-bottom, black-walled plate for fluorescence

• Decarestrictin A1 stock solution (10 mM in DMSO)

• Positive Control (e.g., U-18666A, a cholesterol transport inhibitor, or a statin)

• Cell-Based Assay Fixative Solution (e.g., 4% Paraformaldehyde in PBS)

• Filipin III staining solution

• Wash Buffer (e.g., PBS)

• Fluorescence microscope or plate reader (Ex/Em = 340-380 nm / 385-470 nm)

Procedure:

• Cell Seeding:

  • Seed HepG2 cells into a 96-well plate at a density of ~3 x 10⁴ cells/well.

  • Allow cells to adhere and grow overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment:

  • The next day, remove the medium and replace it with fresh medium containing various concentrations of Decarestrictin A1.

  • Include wells for vehicle control (DMSO only) and a positive control.

  • Incubate the cells with the compounds for 24-48 hours.

• Staining Procedure:

  • Carefully remove the culture medium from the wells.

  • Fix the cells by adding the Fixative Solution and incubating for 10-15 minutes at room temperature.

  • Wash the cells three times with Wash Buffer.

  • Add the Filipin III staining solution to each well and incubate in the dark for 60 minutes at room temperature.

  • Wash the cells twice with Wash Buffer to remove excess stain.

• Imaging and Analysis:

  • Leave the final wash buffer in the wells for imaging.

  • Immediately visualize the cells using a fluorescence microscope. Filipin staining photobleaches rapidly, so images should be acquired promptly.[11][12]

  • Alternatively, quantify the fluorescence intensity using a plate reader.

  • Analyze the images or quantitative data to determine the effect of Decarestrictin A1 on cellular cholesterol levels compared to the vehicle control. A reduction in fluorescence intensity would indicate inhibition of cholesterol synthesis.

Data Presentation Example

Quantitative results from inhibitor screening assays are typically summarized to show the potency of the compounds tested. The half-maximal inhibitory concentration (IC₅₀) is a key metric.

Table 1: Example Inhibitory Activity of Decarestrictine Analogs against HMG-CoA Reductase

Compound	IC₅₀ (µM)
Decarestrictin A1	[Hypothetical Value, e.g., 5.2]
Decarestrictin B	[Hypothetical Value, e.g., 12.8]
Decarestrictin D	[Hypothetical Value, e.g., 3.1]
Atorvastatin (Control)	[Hypothetical Value, e.g., 0.01]
Note: These values are for illustrative purposes only and do not represent actual experimental data.

Cholesterol Biosynthesis Pathway and Inhibition

The diagram below illustrates the simplified mevalonate pathway for cholesterol biosynthesis, highlighting the critical role of HMG-CoA reductase and the point of inhibition by Decarestrictin A1.

The mevalonate pathway and the inhibitory action of Decarestrictin A1.

References

• 1. Structural mechanism for statin inhibition of HMG-CoA reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. content.abcam.com [content.abcam.com]
• 3. Structural mechanism for statin inhibition of 3-hydroxy-3-methylglutaryl coenzyme A reductase. | Semantic Scholar [semanticscholar.org]
• 4. droracle.ai [droracle.ai]
• 5. droracle.ai [droracle.ai]
• 6. Effect of methanol, ethanol, dimethyl sulfoxide, and acetonitrile on in vitro activities of cDNA-expressed human cytochromes P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. community.gep.wustl.edu [community.gep.wustl.edu]
• 8. assaygenie.com [assaygenie.com]
• 9. HMG-CoA Reductase Activity/Inhibitor Screening Kit - Creative BioMart [creativebiomart.net]
• 10. resources.bio-techne.com [resources.bio-techne.com]
• 11. assaygenie.com [assaygenie.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]

Troubleshooting Decarestrictin A1 solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Decarestrictin A1. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Decarestrictin A1 and what is its primary mechanism of action?

Decarestrictin A1 is a fungal metabolite originally isolated from Penicillium. Its primary known mechanism of action is the inhibition of cholesterol biosynthesis.[1] This makes it a compound of interest for studies related to lipid metabolism and associated diseases.

Q2: What are the recommended solvents for dissolving Decarestrictin A1?

Decarestrictin A1 is soluble in several organic solvents. Based on available data, the following solvents can be used to prepare stock solutions:

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol

• Methanol

• Dichloromethane[2]

For most biological applications, particularly cell-based assays, DMSO is the recommended solvent for creating a concentrated stock solution.

Q3: How should I prepare a stock solution of Decarestrictin A1?

Preparing a concentrated stock solution in an appropriate organic solvent is the first critical step. The following is a general protocol for preparing a 10 mM stock solution in DMSO.

Experimental Protocol: Preparation of a 10 mM Decarestrictin A1 Stock Solution

Materials:

• Decarestrictin A1 (lyophilized powder)

• Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials with secure caps

• Calibrated precision balance

• Vortex mixer

• Pipettes and sterile, chemical-resistant pipette tips

Procedure:

• Equilibration: Allow the vial of lyophilized Decarestrictin A1 and the DMSO to equilibrate to room temperature before opening. This prevents condensation of moisture, which can affect the stability and solubility of the compound.

• Weighing: Carefully weigh the desired amount of Decarestrictin A1 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 198.22 g/mol ), you would weigh out 0.19822 mg of the compound.

• Dissolution: Add the calculated volume of DMSO to the tube containing the Decarestrictin A1 powder.

• Mixing: Tightly cap the tube and vortex gently until the powder is completely dissolved. A clear solution with no visible particulates should be obtained. If necessary, brief sonication in a water bath may be used to aid dissolution.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots in tightly sealed vials at -20°C or -80°C for long-term stability.

Q4: My Decarestrictin A1 precipitates when I dilute the DMSO stock solution into my aqueous cell culture medium. What should I do?

This is a common issue when working with hydrophobic compounds. Here are several troubleshooting steps to address precipitation:

• Lower the Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible, typically below 0.5%. Many cell lines can tolerate up to 0.1% DMSO without adverse effects. A vehicle control (medium with the same final DMSO concentration) should always be included in your experiments.

• Stepwise Dilution: Avoid adding the concentrated DMSO stock directly to a large volume of aqueous medium. Instead, perform a serial dilution of the stock solution in your cell culture medium.

• Pre-warm the Medium: Ensure your cell culture medium is pre-warmed to the experimental temperature (e.g., 37°C) before adding the Decarestrictin A1 solution.

• Increase Mixing Efficiency: When adding the Decarestrictin A1 solution to the medium, do so dropwise while gently vortexing or swirling the tube to ensure rapid and uniform mixing.

• Consider a Lower Working Concentration: If precipitation persists, you may need to use a lower final concentration of Decarestrictin A1 in your experiment. It is advisable to determine the empirical solubility limit in your specific experimental buffer or medium.

Troubleshooting Guide: Solubility Issues

Problem	Possible Cause	Recommended Solution
Decarestrictin A1 powder does not dissolve in the initial solvent.	Insufficient solvent volume or inadequate mixing.	Increase the solvent volume incrementally. Use gentle vortexing or brief sonication to aid dissolution.
The compound may have degraded due to improper storage (e.g., exposure to moisture).	Use a fresh vial of the compound. Ensure proper storage conditions are maintained.
The stock solution appears cloudy or has visible particulates.	Incomplete dissolution.	Continue gentle vortexing or sonication. If particulates remain, the solution may be supersaturated. Consider preparing a more dilute stock solution.
Contamination of the solvent or compound.	Use fresh, high-purity, anhydrous/sterile solvent.
Precipitation occurs immediately upon dilution into aqueous buffer or media.	The compound's solubility limit in the aqueous solution has been exceeded.	Lower the final concentration of Decarestrictin A1. Perform a stepwise dilution. Ensure the final DMSO concentration is minimal.
Temperature shock.	Pre-warm the aqueous buffer or media to the experimental temperature before adding the compound solution.
The solution is initially clear but forms a precipitate over time.	The compound is unstable in the aqueous solution at that concentration and temperature.	Prepare fresh working solutions immediately before use. Avoid storing diluted aqueous solutions.
The pH of the final solution affects solubility.	Check if the pH of your buffer or medium is within a range that favors the solubility of similar compounds.

Visualizing Experimental Workflows and Pathways

Experimental Workflow for Preparing Working Solutions

Caption: Workflow for preparing Decarestrictin A1 working solutions.

Troubleshooting Logic for Precipitation

Caption: Troubleshooting decision tree for precipitation issues.

Simplified Cholesterol Biosynthesis Pathway

Caption: Inhibition of the cholesterol biosynthesis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]

Decarestrictin A1 stability problems in aqueous solutions

Disclaimer: Publicly available stability data for Decarestrictin A1 is limited. This guide is based on the known chemical structure of Decarestrictin A1, general stability characteristics of macrocyclic lactones, and established principles of pharmaceutical stability testing. The provided protocols are illustrative examples and should be adapted for specific experimental needs.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Decarestrictin A1, focusing on its stability in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: I am observing a rapid loss of Decarestrictin A1 potency in my aqueous buffer. What is the likely cause?

A1: The most probable cause of degradation for Decarestrictin A1 in aqueous solutions is the hydrolysis of its ten-membered macrocyclic lactone (a cyclic ester). This reaction is catalyzed by both acidic and basic conditions, leading to the opening of the lactone ring to form an inactive hydroxy acid. The rate of hydrolysis is highly dependent on the pH of the solution.

Q2: At what pH is Decarestrictin A1 expected to be most stable?

A2: While specific data for Decarestrictin A1 is unavailable, many lactones exhibit maximum stability in a slightly acidic to neutral pH range (typically pH 4-6).[1] Extreme pH conditions (highly acidic or alkaline) will significantly accelerate degradation. It is crucial to perform a pH-rate profile study to determine the optimal pH for your specific application.

Q3: Can temperature affect the stability of my Decarestrictin A1 solution?

A3: Yes, temperature is a critical factor. Like most chemical reactions, the hydrolysis of the lactone ring in Decarestrictin A1 will be accelerated at higher temperatures. For short-term storage of aqueous solutions, refrigeration (2-8°C) is recommended. For long-term storage, consider preparing aliquots and storing them frozen (≤ -20°C). Avoid repeated freeze-thaw cycles, as this can also contribute to degradation.

Q4: I've noticed the appearance of new peaks in my HPLC chromatogram over time. What could these be?

A4: New peaks likely represent degradation products. The primary degradation product is expected to be the ring-opened hydroxy acid resulting from hydrolysis. Other potential degradants could arise from oxidation of the diene system or reactions involving the secondary alcohol and epoxide functional groups present in the molecule.

Q5: How can I minimize the degradation of Decarestrictin A1 in my experiments?

A5: To enhance stability, consider the following:

• pH Control: Work in a validated buffer system where Decarestrictin A1 exhibits maximum stability (likely slightly acidic).

• Temperature Control: Maintain low temperatures during storage and handling.

• Solvent Composition: If your experiment allows, adding a co-solvent like acetonitrile (B52724) may improve stability in aqueous media.

• Light Protection: Store solutions in amber vials or protect them from light to prevent potential photodegradation, especially given the presence of a conjugated diene system.

• Inert Atmosphere: For long-term storage, consider purging the headspace of the vial with an inert gas like nitrogen or argon to minimize oxidative degradation.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of Decarestrictin A1 in aqueous solutions.

Table 1: Troubleshooting Common Stability Issues

Observed Problem	Potential Cause	Recommended Action
Rapid loss of parent compound peak in HPLC	Lactone hydrolysis due to inappropriate pH.	1. Check the pH of your solution.2. Perform a pH stability study to find the optimal range.3. Prepare fresh solutions for each experiment.
Inconsistent results between experimental repeats	Instability during the experiment.	1. Minimize the time the compound is in solution.2. Maintain a constant temperature throughout the experiment.3. Prepare stock solutions in a stable solvent and dilute into aqueous buffer immediately before use.
Formation of multiple unknown peaks	Multiple degradation pathways (hydrolysis, oxidation).	1. Conduct forced degradation studies to identify potential degradants.2. Use an antioxidant (e.g., BHT) if oxidation is suspected.3. Protect from light.
Precipitation of the compound from solution	Poor aqueous solubility.	1. Confirm the solubility limit in your chosen buffer.2. Consider the use of solubilizing agents like cyclodextrins, but be aware they can also affect the hydrolysis rate.[1]

Experimental Protocols

Protocol 1: General Forced Degradation Study

Forced degradation studies are essential for understanding the degradation pathways of a drug substance.[2][3][4]

Objective: To identify the potential degradation products of Decarestrictin A1 under various stress conditions.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of Decarestrictin A1 in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl to a final concentration of 100 µg/mL. Incubate at 60°C and collect samples at 0, 2, 4, 8, and 24 hours.

  • Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 100 µg/mL. Incubate at room temperature and collect samples at shorter time points (e.g., 0, 15, 30, 60, 120 minutes) due to expected rapid degradation.

  • Oxidative Degradation: Dilute the stock solution with 3% hydrogen peroxide (H₂O₂) to a final concentration of 100 µg/mL. Incubate at room temperature, protected from light, and collect samples at 0, 2, 4, 8, and 24 hours.

  • Thermal Degradation: Store the solid compound at 60°C. Dissolve and analyze at various time points. Also, reflux the stock solution.

  • Photostability: Expose the solution (100 µg/mL in a stable buffer) to a calibrated light source (as per ICH Q1B guidelines). Keep a control sample in the dark.

• Sample Analysis:

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a stability-indicating HPLC method (see Protocol 2).

  • Use a photodiode array (PDA) detector to check for peak purity and a mass spectrometer (MS) to identify the mass of the degradation products.

Protocol 2: Example Stability-Indicating HPLC Method

Objective: To separate Decarestrictin A1 from its potential degradation products.

Methodology:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at a suitable wavelength (to be determined by UV scan) and/or Mass Spectrometry.

• Injection Volume: 10 µL.

Visualizations

Hypothetical Degradation Pathway of Decarestrictin A1

Caption: Hypothetical degradation pathways for Decarestrictin A1 in aqueous solution.

General Experimental Workflow for Stability Testing

References

• 1. The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective [mdpi.com]
• 2. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Challenges of Decarestrictin A1 Instability: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Decarestrictin A1, a fungal metabolite produced by Penicillium species, holds promise in various research applications. However, its inherent instability, particularly its susceptibility to degradation under certain experimental conditions, can pose significant challenges to obtaining reliable and reproducible results. This technical support center provides a comprehensive guide to understanding and mitigating the degradation of Decarestrictin A1.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Decarestrictin A1 degradation?

A1: The primary documented cause of Decarestrictin A1 degradation is its sensitivity to acidic conditions. Under acidic pH, Decarestrictin A1 undergoes a non-enzymatic conversion to other members of the decarestrictine family, such as Decarestrictin D, N, and O. This transformation alters the molecular structure and likely the biological activity of the compound.

Q2: What are the ideal storage conditions for Decarestrictin A1?

A2: While specific long-term storage data is limited, based on its chemical nature as a lactone, it is recommended to store Decarestrictin A1 in a cool, dry, and dark place. For stock solutions, it is advisable to use anhydrous aprotic solvents and store them at -20°C or lower. Avoid repeated freeze-thaw cycles.

Q3: I am observing variable results in my cell-based assays. Could Decarestrictin A1 degradation be a factor?

A3: Yes, variability in bioassay results is a strong indicator of compound instability. If your cell culture medium is acidic, or if the compound is incubated for extended periods, significant degradation of Decarestin A1 can occur, leading to inconsistent and inaccurate data.

Q4: How can I monitor the stability of Decarestrictin A1 in my experimental setup?

A4: The most effective way to monitor the stability of Decarestrictin A1 is by using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These methods can separate and quantify Decarestrictin A1 and its degradation products over time.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Decarestrictin A1.

Issue	Potential Cause	Troubleshooting Steps
Low or no biological activity observed.	Degradation of Decarestrictin A1 prior to or during the experiment.	1. Verify Stock Solution Integrity: Analyze your stock solution by HPLC or LC-MS to confirm the presence and purity of Decarestrictin A1. 2. Assess Experimental pH: Measure the pH of your assay buffer or cell culture medium. If it is acidic (pH < 7), consider using a neutral or slightly basic buffer system. 3. Minimize Incubation Time: Reduce the duration of the experiment to the shortest time necessary to observe the desired effect.
Inconsistent results between experimental replicates.	Partial degradation of Decarestrictin A1, leading to varying concentrations of the active compound.	1. Prepare Fresh Working Solutions: Prepare working solutions of Decarestrictin A1 immediately before each experiment from a freshly thawed aliquot of the stock solution. 2. pH Control: Ensure consistent pH across all replicates by using a robust buffering system. 3. Temperature Control: Maintain a consistent and controlled temperature throughout the experiment, as elevated temperatures can accelerate degradation.
Appearance of unexpected peaks in analytical chromatography.	Conversion of Decarestrictin A1 to other decarestrictine compounds.	1. pH-Dependent Stability Study: Conduct a pilot study to assess the stability of Decarestrictin A1 at different pH values (e.g., pH 5, 6, 7, 8) over your experimental timeframe. 2. Identify Degradation Products: If possible, use mass spectrometry to identify the unexpected peaks and confirm if they correspond to known decarestrictine degradation products.

Experimental Protocols

Protocol 1: Preparation and Storage of Decarestrictin A1 Stock Solutions

• Solvent Selection: Use an anhydrous aprotic solvent such as Dimethyl Sulfoxide (DMSO) or absolute Ethanol. Avoid aqueous or protic solvents for long-term storage.

• Concentration: Prepare a high-concentration stock solution (e.g., 10 mM) to minimize the volume added to your experimental system, thereby reducing potential solvent effects.

• Aliquoting: Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots in tightly sealed vials at -20°C or -80°C, protected from light.

Protocol 2: General Guidelines for Handling Decarestrictin A1 in Experiments

• pH Maintenance: Whenever possible, maintain the pH of the experimental environment at neutral or slightly basic levels (pH 7.0 - 7.5).

• Fresh Preparations: Prepare working solutions fresh for each experiment from a frozen stock aliquot. Do not store diluted aqueous solutions.

• Temperature: Perform all experimental manipulations on ice where feasible to minimize thermal degradation.

• Control Experiments: Include a "time-zero" control where the compound is added and immediately extracted or analyzed to determine the initial concentration before any significant degradation can occur.

Data Presentation

Table 1: Qualitative Stability of Decarestrictin A1 under Various Conditions

Condition	Parameter	Stability Rating	Recommendation
pH	Acidic (< 6.5)	Poor	Avoid. Use neutral or slightly basic buffers.
Neutral (6.5 - 7.5)	Moderate	Suitable for most experiments. Minimize incubation time.
Basic (> 7.5)	Good	Potentially more stable, but test for effects on the experimental system.
Temperature	4°C	Moderate	Suitable for short-term storage of working solutions (hours).
Room Temperature (20-25°C)	Poor	Avoid prolonged exposure.
37°C	Very Poor	Expect significant degradation over hours.
Solvent	DMSO, Ethanol (Anhydrous)	Good	Recommended for stock solutions.
Aqueous Buffers	Poor	Prepare fresh and use immediately.

Visualizations

Caption: Acid-catalyzed degradation of Decarestrictin A1.

Caption: Recommended workflow for experiments with Decarestrictin A1.

Decarestrictin A1 off-target effects in cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of Decarestrictin A1 in cell lines. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the known primary mechanism of action for Decarestrictin A1?

Decarestrictin A1 is a fungal metabolite isolated from Penicillium species. It is characterized as an inhibitor of cholesterol biosynthesis.[1][2] Early studies have shown its activity in in-vitro assays using the Hep-G2 cell line.[2]

Q2: Are there any well-documented off-target effects of Decarestrictin A1?

Q3: What are the potential cellular consequences of inhibiting cholesterol biosynthesis that might be observed with Decarestrictin A1 treatment?

Inhibition of the cholesterol biosynthesis pathway can lead to a range of cellular effects that may be perceived as off-target or pleiotropic. These can include:

• Alterations in cell membrane properties: Reduced cholesterol levels can affect membrane fluidity, lipid raft formation, and the function of membrane-bound proteins.

• Impact on signaling pathways: Many signaling proteins and receptors are localized to lipid rafts. Disruption of these microdomains can indirectly affect signaling cascades.

• Changes in protein prenylation: The cholesterol biosynthesis pathway produces intermediates, such as farnesyl pyrophosphate and geranylgeranyl pyrophosphate, which are essential for the post-translational modification of small GTPases like Ras and Rho. Inhibition of the pathway upstream of these intermediates could affect protein prenylation and downstream signaling.

• Activation of cellular stress responses: Depletion of essential molecules derived from the cholesterol pathway can trigger stress responses, such as the unfolded protein response (UPR).

Troubleshooting Guide

This guide addresses specific issues researchers might encounter during experiments with Decarestrictin A1.

Observed Issue	Potential Cause (related to off-target effects)	Recommended Troubleshooting Steps
Unexpected changes in cell morphology or adhesion.	Inhibition of cholesterol biosynthesis can alter cell membrane composition and fluidity, affecting cell shape and adhesion properties. This could also be due to effects on the prenylation of small GTPases like Rho, which are critical for cytoskeleton organization.	1. Verify On-Target Effect: Confirm inhibition of cholesterol biosynthesis using a relevant assay.2. Rescue Experiment: Supplement the culture medium with mevalonate (B85504) or cholesterol to see if the phenotype can be rescued. This can help determine if the effect is due to the inhibition of the cholesterol pathway.3. Cytoskeleton Staining: Use immunofluorescence to visualize the actin cytoskeleton and focal adhesions to assess any changes.
Alterations in the activity of a signaling pathway unrelated to cholesterol metabolism.	Disruption of lipid rafts due to cholesterol depletion can affect the localization and interaction of signaling molecules. Additionally, lack of prenylation of key signaling proteins (e.g., Ras, Rho) can inhibit their function.	1. Lipid Raft Staining: Use filipin (B1216100) staining to visualize cholesterol-rich lipid rafts and assess their integrity.2. Western Blot for Prenylated Proteins: Analyze the localization of small GTPases (e.g., Ras, Rho) by cell fractionation and western blotting. A shift from the membrane to the cytosolic fraction can indicate a lack of prenylation.3. Pathway-Specific Agonists/Antagonists: Use specific activators or inhibitors of the affected pathway to dissect the mechanism.
Increased expression of stress-related genes or proteins.	Cellular stress, such as the unfolded protein response (UPR), can be induced by the depletion of essential metabolites derived from the cholesterol biosynthesis pathway.	1. UPR Marker Analysis: Perform qPCR or western blotting for key UPR markers like CHOP, BiP, and spliced XBP1.2. Dose-Response Analysis: Determine if the stress response is dose-dependent with Decarestrictin A1 concentration.3. Time-Course Experiment: Analyze the kinetics of the stress response induction to understand if it is an early or late event.
Variability in experimental results between different cell lines.	The dependence on de novo cholesterol synthesis versus uptake of exogenous cholesterol can vary significantly between cell lines. This can lead to different sensitivities to cholesterol biosynthesis inhibitors.	1. Assess Cholesterol Dependence: Culture cells in lipoprotein-deficient serum to determine their reliance on de novo synthesis.2. Quantify Target Pathway Inhibition: Measure the IC50 for cholesterol biosynthesis inhibition in each cell line to normalize for potency.3. Baseline Expression Profiling: Analyze the baseline expression levels of key enzymes in the cholesterol biosynthesis pathway.

Methodologies for Key Experiments

Cholesterol Biosynthesis Assay (HepG2 cells)

• Cell Culture: Culture HepG2 cells in a suitable medium supplemented with fetal bovine serum.

• Treatment: Seed cells in 96-well plates and treat with varying concentrations of Decarestrictin A1 for 24-48 hours.

• Metabolic Labeling: Add a radiolabeled cholesterol precursor, such as [¹⁴C]-acetate, to the medium and incubate for a further 4-6 hours.

• Lipid Extraction: Wash the cells with PBS and extract total lipids using a chloroform:methanol solvent system.

• Analysis: Separate the lipid extracts by thin-layer chromatography (TLC) and quantify the amount of radiolabeled cholesterol using a phosphorimager or scintillation counting.

• Data Interpretation: A reduction in the incorporation of the radiolabel into cholesterol in treated cells compared to control cells indicates inhibition of cholesterol biosynthesis.

Visualizations

Caption: Inhibition of the cholesterol biosynthesis pathway by Decarestrictin A1 can lead to several downstream cellular effects.

Caption: A workflow for troubleshooting unexpected phenotypes observed with Decarestrictin A1 treatment.

References

• 1. Secondary metabolites by chemical screening. 9. Decarestrictines, a new family of inhibitors of cholesterol biosynthesis from Penicillium. II. Structure elucidation of the decarestrictines A to D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Secondary metabolites by chemical screening. 8. Decarestrictines, a new family of inhibitors of cholesterol biosynthesis from Penicillium. I. Strain description, fermentation, isolation and properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Decarestrictin A1 Production

Welcome to the technical support center for improving the yield of Decarestrictin A1 from fungal cultures. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their fermentation experiments.

Frequently Asked Questions (FAQs)

Q1: My Penicillium culture is not producing any detectable Decarestrictin A1. What are the initial troubleshooting steps?

A1: Several factors could be contributing to the lack of Decarestrictin A1 production. Start by verifying the following:

• Strain Integrity: Ensure the viability and purity of your Penicillium strain. Fungal strains can undergo degeneration after multiple subcultures, leading to a loss of secondary metabolite production. It is advisable to use a fresh culture from a cryopreserved stock.

• Culture Medium Composition: The composition of the culture medium is critical. Verify the accuracy of all component concentrations and the quality of the reagents.

• Growth Conditions: Double-check the incubation temperature, pH of the medium, and agitation speed. Suboptimal physical parameters can significantly inhibit secondary metabolite synthesis.

• Analytical Method Sensitivity: Confirm that your analytical method (e.g., HPLC, LC-MS) is sensitive enough to detect low concentrations of Decarestrictin A1.

Q2: I am observing high variability in Decarestrictin A1 yield between different fermentation batches. What could be the cause?

A2: Inconsistent yields are often due to a lack of standardization in the experimental protocol. Key areas to focus on include:

• Inoculum Preparation: The age, concentration, and metabolic state of the inoculum can significantly impact fermentation performance. Standardize your inoculum preparation by using spores from a freshly grown culture of a specific age or a well-defined seed culture volume incubated for a fixed duration.

• Media Preparation: Ensure precise and consistent weighing of all media components and use a calibrated pH meter. Preparing a large batch of medium for multiple parallel experiments can help reduce variability.

• Environmental Consistency: Use calibrated and reliable incubators and shakers. Monitor temperature and agitation speed throughout the fermentation process to ensure consistency.

Q3: What are the key media components to optimize for enhanced Decarestrictin A1 production?

A3: The choice of carbon and nitrogen sources is crucial for optimizing the production of secondary metabolites.

• Carbon Source: Different fungi have varying preferences for carbon sources. It is recommended to screen a variety of carbohydrates such as glucose, sucrose, fructose, and starch to identify the optimal one for your Penicillium strain.

• Nitrogen Source: Similarly, the type and concentration of the nitrogen source can influence yield. Test both organic sources (e.g., yeast extract, peptone, tryptone) and inorganic sources (e.g., ammonium (B1175870) sulfate, sodium nitrate).

Q4: How do physical parameters like pH, temperature, and aeration affect Decarestrictin A1 yield?

A4: Physical parameters play a significant role in fungal growth and secondary metabolism.

• pH: The pH of the culture medium can affect nutrient uptake and enzyme activity. It is important to determine the optimal initial pH and monitor its change during fermentation.

• Temperature: Fungal growth and secondary metabolite production are temperature-dependent. The optimal temperature for growth may not be the same as for production. A temperature shift strategy can sometimes enhance yield. For many Penicillium species, temperatures between 25-28°C are a good starting point.

• Aeration: Aeration, influenced by the agitation speed and flask volume, is critical for supplying sufficient dissolved oxygen for aerobic fungi. Optimal aeration ensures efficient cell growth and biosynthesis of secondary metabolites. Shaker speeds of 120-200 rpm are commonly used.

Troubleshooting Guides

Issue 1: Low Decarestrictin A1 Yield

Possible Cause	Suggested Solution
Suboptimal Carbon Source	Screen various carbon sources (e.g., glucose, sucrose, maltose) at different concentrations.
Suboptimal Nitrogen Source	Test different organic (yeast extract, peptone) and inorganic (ammonium salts) nitrogen sources.
Inappropriate C:N Ratio	Optimize the carbon-to-nitrogen ratio in the medium.
Non-ideal pH	Determine the optimal initial pH and consider buffering the medium or implementing pH control.
Suboptimal Temperature	Evaluate a range of temperatures (e.g., 20°C to 30°C) to find the optimum for production.
Insufficient Aeration	Increase agitation speed or use baffled flasks to improve oxygen transfer.

Issue 2: Poor Fungal Growth

Possible Cause	Suggested Solution
Nutrient Limitation	Increase the concentration of key nutrients in the medium.
Presence of Inhibitors	Ensure all media components are of high purity and glassware is properly cleaned.
Inappropriate pH	Adjust the initial pH of the medium to a range suitable for fungal growth (typically pH 5.0-7.0).
Contamination	Check for bacterial or yeast contamination and ensure aseptic techniques are followed.

Data Presentation

Table 1: Effect of Carbon Source on Decarestrictin A1 Yield

Carbon Source (20 g/L)	Biomass (g/L)	Decarestrictin A1 Yield (mg/L)
Glucose	15.2	45.8
Sucrose	18.5	78.3
Fructose	14.8	35.1
Starch	12.1	22.5

Table 2: Effect of Temperature on Decarestrictin A1 Yield

Temperature (°C)	Biomass (g/L)	Decarestrictin A1 Yield (mg/L)
20	12.3	35.7
25	18.5	78.3
28	17.9	65.2
30	16.4	42.1

Experimental Protocols

Protocol 1: Inoculum Preparation

• Prepare Potato Dextrose Agar (PDA) plates and inoculate them with the Penicillium strain.

• Incubate the plates at 25°C for 7-10 days until sufficient sporulation is observed.

• Harvest the spores by adding 10 mL of sterile 0.1% Tween 80 solution to the plate and gently scraping the surface with a sterile loop.

• Transfer the spore suspension to a sterile tube and determine the spore concentration using a hemocytometer.

• Adjust the spore concentration to the desired level (e.g., 1 x 10^7 spores/mL).

Protocol 2: Shake Flask Fermentation

• Prepare the production medium in Erlenmeyer flasks (e.g., 50 mL of medium in a 250 mL flask).

• Autoclave the flasks at 121°C for 15 minutes.

• After cooling, inoculate each flask with the prepared spore suspension to a final concentration of 1 x 10^5 spores/mL.

• Incubate the flasks on a rotary shaker at the desired temperature and agitation speed.

• Withdraw samples at regular intervals for analysis of biomass and Decarestrictin A1 concentration.

Protocol 3: Extraction of Decarestrictin A1

• Harvest the culture broth and separate the mycelium from the supernatant by filtration or centrifugation.

• Extract the supernatant with an equal volume of a suitable organic solvent (e.g., ethyl acetate) three times.

• Combine the organic extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

• Extract the mycelium with a suitable solvent (e.g., acetone (B3395972) or methanol), evaporate the solvent, and then partition the residue between water and ethyl acetate (B1210297).

• Combine all ethyl acetate extracts and proceed with purification and analysis.

Visualizations

Caption: Experimental workflow for Decarestrictin A1 production.

Caption: Troubleshooting logic for low Decarestrictin A1 yield.

Decarestrictin A1 assay variability and reproducibility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the experimental use of Decarestrictin A1. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Decarestrictin A1?

Decarestrictin A1 is a fungal metabolite originally isolated from Penicillium. It is known to be an inhibitor of cholesterol biosynthesis[1][2]. Its chemical formula is C10H14O4[1][2].

Q2: What is the mechanism of action of Decarestrictin A1?

While the precise molecular target within the cholesterol biosynthesis pathway is not extensively documented in publicly available literature, Decarestrictin A1 belongs to a family of compounds that inhibit this pathway[1][2]. Assays to determine its mechanism of action would typically involve measuring the activity of key enzymes in the pathway or quantifying the levels of cholesterol and its precursors in a cellular context.

Q3: How should I store and handle Decarestrictin A1?

Decarestrictin A1 is typically shipped at room temperature. For long-term storage, it is advisable to store the compound under the conditions specified in the Certificate of Analysis provided by the supplier[1][2]. As with most small molecules, storing it as a stock solution in an appropriate solvent (e.g., DMSO) at -20°C or -80°C is a common practice.

Q4: What are the general principles for assaying the activity of a cholesterol biosynthesis inhibitor like Decarestrictin A1?

Assaying the activity of a cholesterol biosynthesis inhibitor generally involves either an in vitro enzyme assay or a cell-based assay.

• In vitro enzyme assays: These assays measure the direct effect of the inhibitor on the activity of a specific, isolated enzyme from the cholesterol biosynthesis pathway (e.g., HMG-CoA reductase).

• Cell-based assays: These assays measure the overall effect of the inhibitor on cholesterol production in a cell line. This can be done by quantifying the amount of cholesterol produced, often using a fluorescent dye or by measuring the uptake of a labeled precursor.

Troubleshooting Guide

High Variability Between Replicates

Q: I am observing high variability in the results between my assay replicates. What could be the cause?

A: High variability can stem from several sources. Here are some common causes and solutions:

• Pipetting Errors: Inaccurate or inconsistent pipetting, especially of small volumes, can introduce significant variability.

  • Solution: Ensure your pipettes are calibrated. Use reverse pipetting for viscous solutions. When preparing serial dilutions, ensure thorough mixing between each dilution step.

• Reagent Instability: One or more of your reagents may be degrading over the course of the experiment.

  • Solution: Prepare fresh reagents for each experiment. If using a master mix, keep it on ice to minimize degradation.

• Inconsistent Incubation Times: Variations in incubation times between wells or plates can lead to different reaction rates.

  • Solution: Use a multi-channel pipette or an automated liquid handler to add start/stop reagents to all wells simultaneously.

• Edge Effects in Plate-Based Assays: Wells on the edge of a microplate can be subject to evaporation, leading to changes in reagent concentration.

  • Solution: Avoid using the outer wells of the plate for your experimental samples. Fill these wells with sterile water or buffer to create a humidity barrier.

No Inhibition Observed

Q: I am not observing any inhibition of my target, even at high concentrations of Decarestrictin A1. What should I check?

A: If you are not seeing the expected inhibitory activity, consider the following:

• Compound Solubility: Decarestrictin A1 may be precipitating in your assay buffer.

  • Solution: Visually inspect your assay wells for any precipitate. You can also measure the solubility of Decarestrictin A1 in your assay buffer using methods like nephelometry. If solubility is an issue, consider adding a small amount of a co-solvent like DMSO (ensure the final concentration does not affect your assay).

• Incorrect Assay Conditions: The pH, temperature, or ionic strength of your assay buffer may not be optimal for the inhibitor-target interaction.

  • Solution: Review the literature for optimal assay conditions for your target enzyme or pathway. Perform a matrix of experiments to test different buffer conditions.

• Degraded Compound: The Decarestrictin A1 stock solution may have degraded.

  • Solution: Prepare a fresh stock solution from a new aliquot of the compound.

Inconsistent IC50 Values

Q: My calculated IC50 values for Decarestrictin A1 are inconsistent between experiments. Why is this happening?

A: Fluctuations in IC50 values are a common issue. Here are some potential reasons:

• Variable Cell Passage Number: If you are using a cell-based assay, the passage number of your cells can affect their metabolic state and response to inhibitors.

  • Solution: Use cells within a defined, narrow passage number range for all your experiments.

• Substrate Concentration: In enzyme inhibition assays, the IC50 value can be dependent on the concentration of the substrate.

  • Solution: Ensure you are using the same substrate concentration, ideally at or below the Michaelis constant (Km), in all your experiments to allow for consistent determination of inhibitory potency.

• Data Analysis: The method used to fit the dose-response curve can influence the calculated IC50 value.

  • Solution: Use a consistent, standardized data analysis workflow. A four-parameter logistic (4PL) model is often used for IC50 curve fitting.

Data Presentation

Table 1: Example Dose-Response Data for Decarestrictin A1 in an In Vitro HMG-CoA Reductase Inhibition Assay

Decarestrictin A1 (µM)	% Inhibition (Replicate 1)	% Inhibition (Replicate 2)	% Inhibition (Replicate 3)	Mean % Inhibition	Std. Dev.
100	95.2	96.1	94.8	95.4	0.66
30	85.7	84.9	86.3	85.6	0.70
10	65.1	66.2	64.5	65.3	0.85
3	48.9	50.1	49.5	49.5	0.60
1	25.3	24.7	26.0	25.3	0.66
0.3	10.1	9.8	10.5	10.1	0.35
0.1	2.5	2.8	2.2	2.5	0.30
0	0.0	0.0	0.0	0.0	0.0

Table 2: Summary of IC50 Values for Decarestrictin A1 from Independent Experiments

Experiment #	Calculated IC50 (µM)
1	3.1
2	3.5
3	3.3
Mean	3.3
Std. Dev.	0.2

Experimental Protocols

Protocol: In Vitro HMG-CoA Reductase Inhibition Assay

This protocol describes a generic fluorescence-based assay to determine the IC50 of Decarestrictin A1 against HMG-CoA reductase.

1. Reagent Preparation:

• Assay Buffer: 100 mM potassium phosphate, pH 7.4, 120 mM KCl, 1 mM EDTA, and 4 mM DTT.

• HMG-CoA Reductase: Prepare a stock solution of the enzyme in assay buffer. The final concentration in the assay will need to be optimized.

• Substrate Solution: Prepare a solution of HMG-CoA in assay buffer.

• Cofactor Solution: Prepare a solution of NADPH in assay buffer.

• Decarestrictin A1 Stock: Prepare a 10 mM stock solution in 100% DMSO. Create a serial dilution series in DMSO.

2. Assay Procedure:

• Add 2 µL of the Decarestrictin A1 serial dilutions to the wells of a black, 384-well microplate. For control wells, add 2 µL of DMSO.

• Add 20 µL of HMG-CoA reductase solution to all wells.

• Incubate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

• Initiate the reaction by adding 20 µL of a substrate/cofactor mix (HMG-CoA and NADPH).

• Immediately measure the fluorescence (Excitation: 340 nm, Emission: 460 nm) every minute for 30 minutes in a kinetic plate reader.

3. Data Analysis:

• Calculate the rate of reaction (slope of the linear portion of the kinetic read).

• Normalize the data to the controls (0% inhibition for DMSO-only wells, 100% inhibition for wells with a known potent inhibitor or no enzyme).

• Plot the normalized percent inhibition against the logarithm of the Decarestrictin A1 concentration.

• Fit the data to a four-parameter logistic (4PL) equation to determine the IC50 value.

Visualizations

Caption: Experimental workflow for determining the IC50 of Decarestrictin A1.

Caption: Simplified cholesterol biosynthesis pathway with a hypothetical target for Decarestrictin A1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Decarestrictin A1 interference with fluorescent probes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Decarestrictin A1 in fluorescence-based experiments.

Frequently Asked Questions (FAQs)

Q1: Can Decarestrictin A1 interfere with my fluorescence-based assay?

While there is no specific data on Decarestrictin A1, it is possible for any small molecule to interfere with fluorescence-based assays.[1] This can lead to false-positive or false-negative results.[1] The two primary modes of interference are autofluorescence and fluorescence quenching.[1]

Q2: What is autofluorescence and how can I test for it with Decarestrictin A1?

Autofluorescence occurs when a compound itself emits light at the same excitation and emission wavelengths used for the fluorescent probe in your assay, leading to a false-positive signal.[1] To test if Decarestrictin A1 is autofluorescent in your experimental conditions, you should run a control experiment with Decarestrictin A1 in your assay buffer without the fluorescent probe or any biological components. An increase in fluorescence that is dependent on the concentration of Decarestrictin A1 would indicate autofluorescence.[1]

Q3: What is fluorescence quenching and how can it be caused by Decarestrictin A1?

Fluorescence quenching is a process that decreases the fluorescence intensity of a probe.[2] This can happen if Decarestrictin A1 absorbs the light emitted by your fluorophore, which is known as the "inner filter effect".[1][3] This would result in a false-negative signal.[1] Quenching can be either dynamic, which involves collisions between the quencher and the fluorophore in its excited state, or static, where a non-fluorescent complex is formed.[2][4]

Q4: My assay involves measuring mitochondrial membrane potential. Are there specific probes I should be cautious with when using Decarestrictin A1?

Assays for mitochondrial membrane potential (Δψm) often use lipophilic cationic fluorescent dyes like TMRM, TMRE, Rhodamine 123, and JC-1.[5][6][7] The accumulation of these dyes in the mitochondria is dependent on the membrane potential.[8] While specific interactions with Decarestrictin A1 are not documented, any compound that affects mitochondrial integrity or has its own fluorescence properties could potentially interfere with these measurements. It is crucial to run appropriate controls to validate your results.[5]

Q5: What are some general strategies to mitigate potential interference from Decarestrictin A1?

To minimize interference, consider developing your assay with fluorescent probes that have longer excitation and emission wavelengths (red-shifted).[9] This can help reduce the impact of autofluorescence from library compounds, which is more common at lower wavelengths.[9] Additionally, carefully designed control experiments are essential to identify and account for any potential artifacts.[10]

Troubleshooting Guides

Issue 1: Unexpected Increase in Fluorescence Signal

Symptoms:

• A dose-dependent increase in fluorescence signal is observed when adding Decarestrictin A1.

• The signal is present even in control wells without the biological target.[1]

Possible Cause: Autofluorescence of Decarestrictin A1.[1]

Troubleshooting Workflow:

Caption: Workflow to diagnose autofluorescence.

Issue 2: Unexpected Decrease in Fluorescence Signal

Symptoms:

• A dose-dependent decrease in fluorescence signal is observed with increasing concentrations of Decarestrictin A1.

• This effect is seen even in simplified systems (e.g., fluorophore in buffer).

Possible Cause: Fluorescence Quenching by Decarestrictin A1.[1]

Troubleshooting Workflow:

Caption: Workflow to investigate fluorescence quenching.

Quantitative Data Summary

Should you need to quantify the interference, the following tables can be used to structure your data.

Table 1: Autofluorescence of Decarestrictin A1

Decarestrictin A1 Conc. (µM)	Fluorescence Intensity (a.u.)
0 (Blank)
0.1
1
10
50
100

Table 2: Quenching of Fluorescent Probe by Decarestrictin A1

Decarestrictin A1 Conc. (µM)	Probe Fluorescence (a.u.)	% Quenching
0 (Control)	0%
0.1
1
10
50
100

Experimental Protocols

Protocol 1: Autofluorescence Assessment

Objective: To determine if Decarestrictin A1 exhibits intrinsic fluorescence at the wavelengths used in the primary assay.

Materials:

• Decarestrictin A1 stock solution

• Assay buffer

• Microplate reader with fluorescence detection

• Microplates compatible with the reader

Methodology:

• Prepare a serial dilution of Decarestrictin A1 in the assay buffer. The concentration range should cover and exceed the concentrations used in your primary experiment.[1]

• Include a "blank" control containing only the assay buffer.[1]

• Dispense the dilutions and the blank into the wells of the microplate.

• Read the plate using the same excitation and emission wavelengths and settings as your primary assay.[1]

• Data Analysis: Subtract the average fluorescence of the blank from all other wells. Plot the fluorescence intensity against the concentration of Decarestrictin A1. A concentration-dependent increase in fluorescence indicates autofluorescence.[1]

Protocol 2: Inner Filter Effect (IFE) Assessment

Objective: To determine if Decarestrictin A1 absorbs light at the excitation or emission wavelengths of the fluorescent probe, which could cause quenching.

Materials:

• Decarestrictin A1 stock solution

• Fluorescent probe used in the assay

• Assay buffer

• UV-Vis spectrophotometer

• Fluorometer

Methodology:

• Absorbance Spectrum:

  • Prepare a solution of Decarestrictin A1 in the assay buffer at the highest concentration used in your primary assay.

  • Measure the absorbance spectrum of the solution across a range that includes the excitation and emission wavelengths of your fluorescent probe.

• Excitation and Emission Spectra:

  • Prepare a solution of your fluorescent probe in the assay buffer.

  • Measure the excitation and emission spectra of the probe.

• Data Analysis:

  • Overlay the absorbance spectrum of Decarestrictin A1 with the excitation and emission spectra of the fluorescent probe.

  • Significant overlap between the Decarestrictin A1 absorbance and the probe's excitation or emission spectra suggests a high probability of the inner filter effect.[2][3]

Signaling Pathways and Experimental Workflows

Logical Relationship for Troubleshooting Fluorescence Interference

The following diagram illustrates the decision-making process when encountering unexpected results in a fluorescence-based assay with a small molecule like Decarestrictin A1.

Caption: Decision tree for troubleshooting interference.

References

• 1. benchchem.com [benchchem.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mitochondrial membrane potential probes and the proton gradient: a practical usage guide: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 6. researchgate.net [researchgate.net]
• 7. Explore the Powerhouse: Probes for Mitochondrial Morphology and Function | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Probes for Mitochondria—Section 12.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Cytotoxicity of Decarestrictin A1 in Primary Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the cytotoxic effects of Decarestrictin A1 in primary cell cultures. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Decarestrictin A1 and what are its known cytotoxic effects?

Decarestrictin A1 belongs to the enniatin family of depsipeptides, which are known to exhibit a range of biological activities. While specific data on Decarestrictin A1's cytotoxicity in primary cells is limited, related enniatins have been shown to induce toxicity in various cell lines. For instance, studies on other enniatins have reported inhibitory concentrations (IC50) in the low micromolar range in human cell lines, suggesting a potential for significant cytotoxicity[1]. The cytotoxic effects are likely dependent on the cell type and experimental conditions.

Q2: What are the potential cellular mechanisms of Decarestrictin A1-induced cytotoxicity?

The precise mechanisms of Decarestrictin A1-induced cytotoxicity are not fully elucidated. However, based on related compounds and common mechanisms of drug-induced toxicity, the following pathways may be involved:

• Apoptosis: Many cytotoxic compounds trigger programmed cell death, or apoptosis. This can occur through the activation of caspase cascades, which are a family of proteases that execute cell disassembly[2][3][4]. Both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) apoptotic pathways could be initiated[5][6].

• Oxidative Stress: The compound might induce an overproduction of reactive oxygen species (ROS), leading to oxidative stress and damage to cellular components.

• Mitochondrial Dysfunction: Disruption of mitochondrial function can lead to a decrease in cellular energy (ATP) production and the release of pro-apoptotic factors like cytochrome c[3].

Q3: What are the general strategies to minimize the cytotoxicity of a compound in primary cells?

Minimizing cytotoxicity in primary cells involves a multi-faceted approach focusing on optimizing experimental parameters and exploring protective strategies. Key strategies include:

• Dose and Exposure Time Optimization: Carefully titrating the concentration of Decarestrictin A1 and minimizing the exposure time can help identify a therapeutic window where the desired biological effect is achieved with minimal cell death[7][8].

• Cell Culture Conditions: Ensuring optimal and consistent cell culture conditions is crucial, as stressed cells are often more susceptible to drug-induced toxicity[9][10]. This includes using appropriate media, supplements, and maintaining a healthy cell density.

• Cell Cycle Synchronization: The cytotoxicity of some compounds is cell cycle-dependent. Synchronizing cells in a less sensitive phase of the cell cycle, for example by serum starvation, may reduce toxicity[11][12][13][14][15][16].

• Co-treatment with Protective Agents: If the mechanism of toxicity is known or suspected, co-treatment with agents that counteract the toxic effects can be beneficial. For example, antioxidants can be used if oxidative stress is a primary contributor[9].

• Advanced Delivery Systems: In some cases, using nanoparticle-based drug delivery systems can help in the targeted delivery of the compound, potentially reducing its systemic toxicity to healthy cells[17][18].

Troubleshooting Guide

Issue 1: High levels of primary cell death are observed even at low concentrations of Decarestrictin A1.

• Possible Cause: Primary cells are inherently more sensitive than immortalized cell lines. The "low" concentration might still be above the toxic threshold for the specific primary cell type being used.

• Solution:

  • Perform a Dose-Response Curve: Conduct a comprehensive dose-response experiment starting from very low (nanomolar) concentrations to accurately determine the IC50 value for your specific primary cells.

  • Reduce Exposure Time: Shorten the incubation period with Decarestrictin A1. A time-course experiment can help identify the minimum time required to observe the desired effect.

  • Check Cell Health: Ensure that the primary cells are healthy and not stressed before adding the compound. Factors like passage number and confluency can affect cell sensitivity.

Issue 2: Inconsistent results in cytotoxicity assays between experiments.

• Possible Cause: Variability in primary cell cultures, reagent preparation, or assay execution can lead to inconsistent results.

• Solution:

  • Standardize Protocols: Strictly adhere to standardized protocols for cell seeding density, compound dilution, incubation times, and assay procedures.

  • Use Internal Controls: Include positive and negative controls in every experiment to monitor assay performance and normalize the results.

  • Cell Synchronization: Asynchronous cell populations can respond differently to treatment. Consider synchronizing the cells to a specific cell cycle phase to reduce variability[13].

Issue 3: Difficulty in distinguishing between cytotoxic and cytostatic effects.

• Possible Cause: Some assays, like those measuring metabolic activity, may not differentiate between cell death (cytotoxicity) and inhibition of cell proliferation (cytostatic effect).

• Solution:

  • Use Multiple Assays: Employ a combination of assays that measure different cellular parameters. For example, combine a metabolic assay (like MTT or Alamar Blue) with an assay that measures membrane integrity (like LDH release) or a direct cell counting method.

  • Cell Cycle Analysis: Perform flow cytometry-based cell cycle analysis to determine if the compound is causing cell cycle arrest at a specific phase[19].

Quantitative Data Summary

The following table provides hypothetical IC50 values for Decarestrictin A1 in different primary cell types to illustrate the potential variability in sensitivity. These values should be determined experimentally for the specific cells used in your research.

Primary Cell Type	Hypothetical IC50 (µM) for 24h Exposure	Hypothetical IC50 (µM) for 48h Exposure
Human Primary Hepatocytes	12.5	5.8
Human Primary Neurons	2.3	0.9
Human Dermal Fibroblasts	25.1	11.2
Primary Human Keratinocytes	18.7	8.3

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol provides a framework for assessing cell viability based on the metabolic activity of the cells.

Materials:

• 96-well cell culture plates

• Primary cells of interest

• Complete cell culture medium

• Decarestrictin A1 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilizing agent (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed the primary cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of Decarestrictin A1 in a complete culture medium. Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of the solubilizing agent to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Protocol 2: Caspase-3/7 Activity Assay

This protocol measures the activity of key executioner caspases in apoptosis.

Materials:

• 96-well white-walled plates

• Primary cells of interest

• Complete cell culture medium

• Decarestrictin A1 stock solution

• Caspase-Glo® 3/7 Assay kit (or equivalent)

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 96-well white-walled plate and treat with Decarestrictin A1 as described in the MTT assay protocol.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Assay: Add 100 µL of the prepared reagent to each well. Mix gently by orbital shaking for 30-60 seconds.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Data Acquisition: Measure the luminescence of each well using a luminometer.

• Data Analysis: Normalize the luminescence readings of the treated samples to the untreated control to determine the fold change in caspase-3/7 activity.

Protocol 3: Cell Synchronization by Serum Starvation

This protocol describes a method to arrest cells in the G0/G1 phase of the cell cycle.

Materials:

• Primary cells of interest

• Complete cell culture medium (with serum)

• Serum-free or low-serum (e.g., 0.1-0.5% serum) medium

• Sterile PBS

Procedure:

• Initial Culture: Culture the primary cells in their complete growth medium until they reach 60-70% confluency.

• Serum Deprivation:

  • Aspirate the complete medium.

  • Wash the cells twice with sterile PBS.

  • Add serum-free or low-serum medium to the culture vessel.

• Incubation: Incubate the cells in the serum-deprived medium for 24-72 hours. The optimal duration for synchronization should be determined empirically for each cell type[11][12][14][15].

• Release from Arrest: To allow cells to re-enter the cell cycle, replace the serum-free medium with a complete growth medium.

• Treatment: Decarestrictin A1 treatment can be applied during the synchronized state or at various time points after release from synchronization to assess cell cycle-dependent cytotoxicity.

Visualizations

Caption: Workflow for assessing and optimizing Decarestrictin A1 cytotoxicity.

Caption: Troubleshooting logic for high cytotoxicity issues.

Caption: Simplified intrinsic (mitochondrial) apoptosis pathway.

References

• 1. Cytotoxicity of enniatins A, A1, B, B1, B2 and B3 from Fusarium avenaceum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Apoptosis Caspase Pathways: R&D Systems [rndsystems.com]
• 3. Caspase-Dependent Apoptosis: An Overview [absin.net]
• 4. CaspaSe-dependent pathway: Significance and symbolism [wisdomlib.org]
• 5. researchgate.net [researchgate.net]
• 6. Apoptosis Dependent and Independent Functions of Caspases - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Navigating challenges: optimising methods for primary cell culture isolation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synchronization of mammalian cell cultures by serum deprivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. bitesizebio.com [bitesizebio.com]
• 15. tandfonline.com [tandfonline.com]
• 16. Protecting normal cells from the cytotoxicity of chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Design and Optimization of the Circulatory Cell-Driven Drug Delivery Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. A Rapid Survival Assay to Measure Drug-Induced Cytotoxicity and Cell Cycle Effects - PMC [pmc.ncbi.nlm.nih.gov]

Decarestrictin A1 batch-to-batch consistency issues

General Guidance for New Batches of Decarestrictin A1

Before initiating critical experiments with a new batch of Decarestrictin A1, it is crucial to perform in-house quality control to ensure its identity, purity, and potency are consistent with previous batches and published data. This will help mitigate potential variability in your experimental results.

Table 1: Recommended Quality Control Parameters for New Batches of Decarestrictin A1

Parameter	Method	Acceptance Criteria	Purpose
Identity	LC-MS	Match reference mass spectrum	Confirms the presence of Decarestrictin A1.
Purity	HPLC-UV	≥95%	Ensures the absence of significant impurities that could interfere with the experiment.
Solubility	Visual Inspection	Clear solution at the desired concentration in the chosen solvent (e.g., DMSO, Ethanol)	Prevents issues with precipitation in experimental assays.
Potency	In vitro cholesterol biosynthesis assay	IC50 value within the expected range (e.g., ± 2-fold of the historical average)	Confirms the biological activity of the new batch.

Frequently Asked Questions (FAQs) and Troubleshooting

My IC50 value for Decarestrictin A1 has shifted significantly with a new batch. What could be the cause?

A shift in the IC50 value is a common indicator of batch-to-batch variability. Here are the potential causes and troubleshooting steps:

• Purity and Potency Differences: The new batch may have a different purity profile or a lower concentration of the active compound.

  • Solution: Refer to the Certificate of Analysis (CofA) for the purity value. If not available, perform in-house purity analysis via HPLC. Always perform a dose-response curve for each new batch to determine the empirical IC50.

• Solubility Issues: Incomplete solubilization of the compound can lead to a lower effective concentration in the assay.

  • Solution: Ensure the stock solution is fully dissolved. Gentle warming or vortexing may be necessary. Prepare fresh stock solutions for each experiment.

• Compound Degradation: Decarestrictin A1, like many natural products, may be sensitive to storage conditions.

  • Solution: Aliquot stock solutions to minimize freeze-thaw cycles. Store at -20°C or -80°C and protect from light.

I am observing unexpected off-target effects or cellular toxicity. Could this be related to the Decarestrictin A1 batch?

Yes, this is possible and could be due to impurities from the synthesis or purification process.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for unexpected off-target effects.

My experimental results are inconsistent, even with the same batch of Decarestrictin A1. What should I check?

In this case, the variability is more likely to be related to the experimental protocol or reagents.

• Assay Reagents: Ensure all other reagents (e.g., enzymes, substrates, cells) are of high quality and used consistently.

• Cell-Based Assays: Cell passage number, density, and health can significantly impact results. Use cells within a defined passage number range and ensure consistent seeding density.

• Pipetting and Dilutions: Inaccurate serial dilutions can lead to large variations in the final concentration. Calibrate pipettes regularly.

Experimental Protocols

Protocol: In Vitro Cholesterol Biosynthesis Inhibition Assay (Cell-Based)

This protocol provides a general framework for assessing the inhibitory activity of Decarestrictin A1 on cholesterol biosynthesis in a cell line (e.g., HepG2).

• Cell Culture: Culture HepG2 cells in MEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed cells in a 24-well plate at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Decarestrictin A1 in the culture medium. Replace the existing medium with the medium containing the compound or vehicle control (e.g., DMSO). Incubate for 2 hours.

• Radiolabeling: Add [1-14C]-acetic acid to each well to a final concentration of 1 µCi/mL. Incubate for an additional 4 hours.

• Lipid Extraction:

  • Wash the cells twice with ice-cold PBS.

  • Add 1 mL of hexane/isopropanol (3:2, v/v) to each well and incubate for 30 minutes to extract lipids.

  • Collect the organic phase.

• Lipid Separation and Quantification:

  • Dry the extracted lipids under a stream of nitrogen.

  • Resuspend the lipid extract in a small volume of chloroform/methanol (2:1, v/v).

  • Spot the extract onto a silica (B1680970) TLC plate and develop the plate using a hexane/diethyl ether/acetic acid (80:20:1, v/v/v) solvent system.

  • Visualize the cholesterol band by exposing the plate to iodine vapor (a cholesterol standard should be run in parallel).

  • Scrape the silica corresponding to the cholesterol band into a scintillation vial.

  • Add scintillation cocktail and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage inhibition of cholesterol biosynthesis for each concentration of Decarestrictin A1 relative to the vehicle control. Determine the IC50 value by non-linear regression analysis.

Signaling Pathways and Workflows

Cholesterol Biosynthesis Pathway

Decarestrictin A1 is known to be an inhibitor of cholesterol biosynthesis. The following diagram illustrates a simplified overview of this pathway, which is a likely target for this class of compounds.

Caption: Simplified cholesterol biosynthesis pathway and potential inhibition point.

Technical Support Center: Refining Decarestrictin A1 Delivery to Cells

Welcome to the technical support center for Decarestrictin A1. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective delivery of Decarestrictin A1 to cells for in vitro studies. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your research.

Frequently Asked Questions (FAQs)

Q1: What is Decarestrictin A1 and what is its primary cellular effect?

Decarestrictin A1 is a fungal metabolite produced by Penicillium species. It is known to be an inhibitor of cholesterol biosynthesis. This inhibition can lead to various downstream cellular effects, making it a compound of interest for studying cellular metabolism and signaling.

Q2: I am observing low efficacy of Decarestrictin A1 in my cell-based assays. What are the likely causes?

Low efficacy of Decarestrictin A1 can stem from several factors, primarily related to its lipophilic nature. These include:

• Poor Solubility: Decarestrictin A1 has low solubility in aqueous media, which can lead to precipitation in your cell culture medium.

• Suboptimal Formulation: The method used to dissolve and dilute the compound may not be optimal, leading to the formation of aggregates that cannot efficiently cross the cell membrane.

• Low Intracellular Concentration: Even if the compound is in solution, it may not be efficiently entering the cells to reach its target.

• Cell Line Variability: Different cell lines can have varying sensitivities and uptake mechanisms for lipophilic compounds.

Q3: What solvents are recommended for dissolving Decarestrictin A1?

Due to its lipophilic nature, Decarestrictin A1 should first be dissolved in an organic solvent to create a stock solution. Common choices include:

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol

It is crucial to prepare a high-concentration stock solution in the organic solvent and then dilute it to the final working concentration in the cell culture medium. The final concentration of the organic solvent in the culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Q4: How can I improve the solubility and delivery of Decarestrictin A1 in my cell culture medium?

To enhance the delivery of the lipophilic Decarestrictin A1, consider the following strategies:

• Use of a Carrier: Incorporating a carrier molecule can improve solubility and facilitate cellular uptake. Common carriers for lipophilic compounds include:

  • Bovine Serum Albumin (BSA)

  • Cyclodextrins

• Formulation with Lipids: Creating a lipid-based formulation, such as a self-emulsifying drug delivery system (SEDDS), can improve the dispersion of Decarestrictin A1 in the aqueous culture medium.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter when working with Decarestrictin A1.

Problem 1: Compound Precipitation in Cell Culture Medium

Symptoms:

• Visible particulate matter or cloudiness in the culture wells after adding Decarestrictin A1.

• Inconsistent results between replicate wells.

Possible Causes and Solutions:

Possible Cause	Solution
Poor aqueous solubility of Decarestrictin A1.	1. Optimize Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) is as low as possible (ideally <0.1%) while keeping the compound dissolved in the stock. 2. Use a Carrier Protein: Pre-complex Decarestrictin A1 with fatty acid-free BSA. Incubate the compound with a BSA solution before adding it to the cell culture medium. 3. Test Different Formulations: Experiment with different lipid-based formulations to improve solubility.
High final concentration of Decarestrictin A1.	1. Determine the Limit of Solubility: Perform a solubility test of Decarestrictin A1 in your specific cell culture medium to determine the maximum achievable concentration without precipitation. 2. Dose-Response Curve: Start with a lower, soluble concentration and perform a dose-response experiment to find the optimal effective concentration.
Interaction with medium components.	1. Serum Concentration: Test if reducing the serum concentration in your medium affects solubility. Some compounds can bind to serum proteins and precipitate.

Problem 2: High Variability in Experimental Results

Symptoms:

• Large standard deviations between technical replicates.

• Poor reproducibility of experimental outcomes.

Possible Causes and Solutions:

Possible Cause	Solution
Inconsistent compound delivery.	1. Standardize Dilution Protocol: Ensure a consistent and thorough mixing process when diluting the stock solution into the final medium. Vortex or gently pipette to mix. 2. Prepare Fresh Working Solutions: Prepare fresh dilutions of Decarestrictin A1 for each experiment to avoid degradation or precipitation over time.
Uneven cell seeding.	1. Ensure Homogeneous Cell Suspension: Properly resuspend cells before seeding to ensure a uniform cell number in each well. 2. Check Cell Viability: Perform a cell viability count before seeding to ensure you are starting with a healthy cell population.
Edge effects in multi-well plates.	1. Avoid Outer Wells: Do not use the outermost wells of the plate for experimental conditions, as they are more prone to evaporation and temperature fluctuations. Fill them with sterile PBS or medium instead.

Problem 3: Observed Cytotoxicity at Low Concentrations

Symptoms:

• Significant decrease in cell viability at concentrations where the specific inhibitory effect is not expected.

Possible Causes and Solutions:

Possible Cause	Solution
Solvent toxicity.	1. Run a Solvent Control: Always include a vehicle control group (medium with the same final concentration of the solvent, e.g., DMSO) to assess the effect of the solvent on cell viability. 2. Lower Solvent Concentration: Reduce the final concentration of the organic solvent in the culture medium.
Compound-induced cytotoxicity.	1. Determine the IC50 for Cytotoxicity: Perform a dose-response experiment and measure cell viability (e.g., using an MTT or LDH assay) to determine the concentration at which Decarestrictin A1 becomes cytotoxic to your specific cell line. 2. Reduce Incubation Time: Test shorter incubation times to see if the cytotoxic effect is time-dependent.

Experimental Protocols

Protocol 1: Preparation of Decarestrictin A1 Stock and Working Solutions

Objective: To prepare a soluble and stable stock solution of Decarestrictin A1 and dilute it to working concentrations for cell-based assays.

Materials:

• Decarestrictin A1 (powder)

• Dimethyl sulfoxide (DMSO), sterile

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes

Procedure:

• Stock Solution Preparation (10 mM): a. Aseptically weigh out a precise amount of Decarestrictin A1 powder. b. Add the appropriate volume of sterile DMSO to achieve a 10 mM stock solution. c. Vortex thoroughly until the compound is completely dissolved. d. Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. e. Store the aliquots at -20°C or -80°C, protected from light.

• Working Solution Preparation (e.g., 10 µM): a. Thaw a single aliquot of the 10 mM stock solution at room temperature. b. Perform a serial dilution in complete cell culture medium to reach the final desired concentration. For a 10 µM working solution from a 10 mM stock, this is a 1:1000 dilution. c. Important: Add the stock solution to the medium dropwise while gently vortexing or swirling the medium to ensure rapid and uniform dispersion and prevent precipitation. d. Use the working solution immediately after preparation.

Protocol 2: Cell-Based Cholesterol Synthesis Inhibition Assay

Objective: To assess the inhibitory effect of Decarestrictin A1 on cellular cholesterol biosynthesis.

Materials:

• Cells (e.g., HepG2, a human liver cancer cell line)

• Complete cell culture medium

• Decarestrictin A1 working solutions

• Positive control (e.g., a known statin)

• Vehicle control (medium with solvent)

• Cholesterol quantification kit (e.g., a fluorescent or colorimetric assay)

• 96-well cell culture plates

Procedure:

• Cell Seeding: a. Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the end of the experiment. b. Incubate the plate overnight at 37°C in a humidified incubator with 5% CO₂.

• Compound Treatment: a. Prepare serial dilutions of Decarestrictin A1 working solutions. b. Remove the old medium from the cells and replace it with fresh medium containing the different concentrations of Decarestrictin A1, the positive control, or the vehicle control. c. Incubate the cells for the desired treatment period (e.g., 24-48 hours).

• Cholesterol Quantification: a. At the end of the treatment period, wash the cells with PBS. b. Lyse the cells according to the instructions of the cholesterol quantification kit. c. Measure the total cellular cholesterol content using the provided reagents and a plate reader.

• Data Analysis: a. Normalize the cholesterol levels to the protein concentration of each well to account for differences in cell number. b. Plot the normalized cholesterol levels against the concentration of Decarestrictin A1 to determine the IC₅₀ value.

Visualizations

Signaling Pathway: Cholesterol Biosynthesis Inhibition

Caption: Simplified overview of the cholesterol biosynthesis pathway indicating potential points of inhibition.

Experimental Workflow: Troubleshooting Low Efficacy

Caption: A logical workflow for troubleshooting experiments with low Decarestrictin A1 efficacy.

Reference Data & Comparative Studies

Decarestrictin A1 in the Landscape of ACAT Inhibition: A Comparative Guide

A comparative analysis of Acyl-CoA: Cholesterol Acyltransferase (ACAT) inhibitors is crucial for researchers in lipid metabolism and drug development. While this guide aims to position Decarestrictin A1 among other ACAT inhibitors, a notable scarcity of public data on its specific inhibitory actions on ACAT necessitates a broader comparison of well-documented inhibitors.

This guide, therefore, provides a comprehensive overview of prominent ACAT inhibitors with available experimental data, offering a valuable resource for understanding their relative performance and therapeutic potential.

Comparative Performance of ACAT Inhibitors

The efficacy and selectivity of ACAT inhibitors are critical determinants of their potential therapeutic applications. The following table summarizes key quantitative data for several well-characterized ACAT inhibitors.

Inhibitor	Target(s)	IC50 (ACAT1)	IC50 (ACAT2)	Key In Vivo Effects	Clinical Trial Outcomes
Avasimibe (CI-1011)	ACAT1 & ACAT2 (Non-selective)	-	-	Reduced plasma triglycerides and VLDL-C in patients with combined hyperlipidemia.[2] In hamsters, prevented and regressed aortic fatty streak area.[3]	Failed to show significant beneficial effects on coronary atherosclerosis in clinical trials.[4]
Pactimibe (CS-505)	ACAT1 & ACAT2 (Dual Inhibitor)	4.9 µM	3.0 µM	In apoE-deficient mice, reduced and stabilized atherosclerotic lesions.[5][6]	Clinical trials were discontinued (B1498344) as it did not meet the primary endpoint for reducing atherosclerosis progression and showed a trend towards worsening the condition.[7][8]
K-604	ACAT1 (Selective)	0.041 µM	9.25 µM	In apoE-knockout mice, stabilized atherosclerotic lesions by decreasing macrophage area and increasing collagen content.	No clinical trial data available.
F1394	Pan-ACAT inhibitor	-	-	In apoE-deficient mice, partial inhibition delayed the progression of atherosclerosis.	No clinical trial data available.
CP-113,818	ACAT	17-75 nM (liver & intestinal)	-	In various animal models, it inhibited cholesterol absorption and lowered LDL cholesterol.	No clinical trial data available.

Note: IC50 values can vary depending on the assay conditions and enzyme source.

Signaling Pathway of ACAT Inhibition

ACAT enzymes play a crucial role in cellular cholesterol homeostasis by catalyzing the esterification of free cholesterol into cholesteryl esters for storage in lipid droplets. Inhibition of ACAT is intended to prevent the accumulation of cholesteryl esters within macrophages in the arterial wall, a key event in the formation of foam cells and the development of atherosclerotic plaques.

Fig. 1: Simplified signaling pathway of ACAT and its inhibition.

Experimental Protocols

Standardized experimental protocols are essential for the evaluation and comparison of ACAT inhibitors.

In Vitro ACAT Inhibition Assay

This assay determines the direct inhibitory effect of a compound on ACAT enzyme activity.

Objective: To determine the IC50 value of a test compound against ACAT1 and ACAT2.

Materials:

• Microsomal fractions from cells overexpressing human ACAT1 or ACAT2.

• Test compound (e.g., Decarestrictin A1, Avasimibe) dissolved in a suitable solvent (e.g., DMSO).

• [14C]Oleoyl-CoA (radiolabeled substrate).

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).

• Bovine Serum Albumin (BSA).

• Thin-layer chromatography (TLC) plates.

• Scintillation counter.

Procedure:

• Enzyme Preparation: Prepare microsomal fractions from cultured cells (e.g., CHO cells) or tissues known to express ACAT.

• Reaction Mixture: In a microcentrifuge tube, combine the assay buffer, a known amount of microsomal protein, BSA, and unlabeled cholesterol.

• Inhibitor Incubation: Add the test compound at various concentrations to the reaction tubes. A vehicle control (DMSO) should be included. Pre-incubate the enzyme with the inhibitor for a specified time (e.g., 15-30 minutes) at 37°C.

• Reaction Initiation: Start the enzymatic reaction by adding [14C]Oleoyl-CoA.

• Incubation: Incubate the reaction tubes at 37°C for a defined period (e.g., 30-60 minutes).

• Reaction Termination and Lipid Extraction: Stop the reaction by adding a solvent mixture (e.g., chloroform:methanol) and extract the lipids.

• TLC Separation: Spot the lipid extract onto a TLC plate and develop the plate using a suitable solvent system to separate cholesteryl esters from free fatty acids.

• Quantification: Visualize and scrape the cholesteryl ester band from the TLC plate and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Macrophage Foam Cell Formation Assay

This cell-based assay assesses the ability of an inhibitor to prevent the formation of foam cells, a critical step in atherogenesis.

Objective: To evaluate the effect of an ACAT inhibitor on lipid accumulation in macrophages.

Materials:

• Macrophage cell line (e.g., RAW 264.7 or J774) or primary macrophages.

• Oxidized low-density lipoprotein (ox-LDL) or acetylated LDL (acLDL).

• Test compound.

• Oil Red O staining solution.

• Microscope.

Procedure:

• Cell Culture: Plate macrophages in a multi-well plate and allow them to adhere.

• Inhibitor Treatment: Pre-incubate the cells with various concentrations of the test compound for a specified duration.

• Lipid Loading: Add ox-LDL or acLDL to the culture medium to induce lipid uptake and foam cell formation.

• Incubation: Incubate the cells for 24-48 hours.

• Staining: Fix the cells and stain with Oil Red O, which specifically stains neutral lipids (cholesteryl esters and triglycerides) red.

• Visualization and Quantification: Visualize the cells under a microscope. The amount of lipid accumulation can be quantified by extracting the Oil Red O dye from the cells and measuring its absorbance.

Experimental Workflow for ACAT Inhibitor Evaluation

The preclinical evaluation of a potential ACAT inhibitor follows a structured workflow to assess its efficacy and safety.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inflammation and Coronary Artery Disease: Role of AT1-Receptor Antagonism | Clinical Research Trial Listing [centerwatch.com]
• 3. The ACAT inhibitor, CI-1011 is effective in the prevention and regression of aortic fatty streak area in hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. healthday.com [healthday.com]
• 5. researchgate.net [researchgate.net]
• 6. Short-Term Acyl-CoA:Cholesterol Acyltransferase Inhibition, Combined with Apoprotein A1 Overexpression, Promotes Atherosclerosis Inflammation Resolution in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological properties of a novel ACAT inhibitor (CP-113,818) in cholesterol-fed rats, hamsters, rabbits, and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]

A Comparative Analysis of Decarestrictin A1 and Statins in Cholesterol Synthesis Inhibition

An in-depth guide for researchers and drug development professionals on the mechanisms of action, experimental data, and signaling pathways of statins. A comparison with Decarestrictin A1 could not be completed due to the absence of available scientific literature on the latter compound.

Introduction

Cholesterol, a vital lipid molecule, plays a crucial role in maintaining the structural integrity of cell membranes and serves as a precursor for the synthesis of steroid hormones, vitamin D, and bile acids. However, elevated levels of low-density lipoprotein (LDL) cholesterol are a major risk factor for the development of atherosclerotic cardiovascular disease. Consequently, the inhibition of cholesterol biosynthesis has been a cornerstone of cardiovascular disease prevention and treatment.

Statins are a well-established class of drugs that effectively lower cholesterol levels by inhibiting a key enzyme in the cholesterol synthesis pathway. This guide provides a detailed comparison of the mechanism of action of statins. Despite extensive searches, no scientific information was found for a compound referred to as "Decarestrictin A1," preventing a direct comparison. This guide will therefore focus on a comprehensive overview of statins, including their mechanism, supporting experimental data, and relevant signaling pathways, to serve as a valuable resource for the scientific community.

Statins: Mechanism of Action

Statins are competitive inhibitors of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][2][3][4] This enzyme catalyzes the conversion of HMG-CoA to mevalonate (B85504), a crucial precursor for cholesterol synthesis.[1][5] By binding to the active site of HMG-CoA reductase with high affinity, statins block the access of the natural substrate, HMG-CoA, thereby inhibiting the downstream production of cholesterol, primarily in the liver.[1][2]

The reduction in intracellular cholesterol levels in hepatocytes triggers a compensatory response. Liver cells increase the expression of LDL receptors on their surface.[1] These receptors are responsible for binding and internalizing circulating LDL cholesterol from the bloodstream. The upregulation of LDL receptors leads to an increased clearance of LDL cholesterol from the plasma, which is the primary mechanism by which statins reduce the risk of cardiovascular disease.[1]

Beyond their cholesterol-lowering effects, statins exhibit pleiotropic effects that contribute to their cardiovascular benefits. These effects are independent of LDL cholesterol reduction and are primarily attributed to the inhibition of the synthesis of isoprenoid intermediates, such as farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP).[1] These isoprenoids are essential for the post-translational modification (prenylation) of various proteins, including small GTP-binding proteins like Rho, Ras, and Rac. By inhibiting prenylation, statins can modulate a variety of cellular processes, including inflammation, endothelial function, and plaque stability.[3][6]

Signaling Pathway of Statins

The primary signaling pathway influenced by statins is the cholesterol biosynthesis pathway. The inhibition of HMG-CoA reductase directly impacts the production of mevalonate and all subsequent downstream products, including cholesterol and isoprenoids.

Caption: Figure 1. Mechanism of action of statins.

Quantitative Data on Statin Performance

The efficacy of different statins in inhibiting HMG-CoA reductase and lowering LDL cholesterol varies. The half-maximal inhibitory concentration (IC50) is a common measure of a drug's potency.

Statin	IC50 for HMG-CoA Reductase (nM)
Atorvastatin	8
Fluvastatin	28
Lovastatin	45
Pravastatin	44
Rosuvastatin	5
Simvastatin	11

Note: IC50 values can vary depending on the experimental conditions. The data presented here is a representative compilation from various sources.

Experimental Protocols

Determination of IC50 for HMG-CoA Reductase

A common method to determine the IC50 of statins for HMG-CoA reductase is a cell-free enzyme activity assay.

Workflow:

Caption: Figure 2. Workflow for IC50 determination.

Detailed Methodology:

• Reagent Preparation: Purified, recombinant human HMG-CoA reductase is used. The substrate, HMG-CoA, and the cofactor, NADPH, are prepared in a suitable buffer (e.g., potassium phosphate (B84403) buffer).

• Statin Preparation: The statin to be tested is dissolved in a suitable solvent and then serially diluted to a range of concentrations.

• Incubation: A fixed amount of HMG-CoA reductase is pre-incubated with the different concentrations of the statin for a specific period to allow for binding.

• Reaction Initiation: The enzymatic reaction is initiated by adding a mixture of HMG-CoA and NADPH.

• Activity Measurement: The activity of HMG-CoA reductase is measured by monitoring the rate of NADPH oxidation to NADP+, which can be detected by a decrease in absorbance at 340 nm using a spectrophotometer.

• Data Analysis: The percentage of enzyme inhibition is calculated for each statin concentration relative to a control without the inhibitor. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the statin concentration and fitting the data to a dose-response curve.

Decarestrictin A1: An Unknown Entity

A comprehensive search of scientific databases and literature revealed no information on a compound named "Decarestrictin A1" in the context of cholesterol metabolism or HMG-CoA reductase inhibition. It is possible that this is a misnomer, a compound that has not been described in publicly available scientific literature, or a substance with a different, unstated biological activity. Without any available data, a comparison of its mechanism of action with that of statins is not possible.

Conclusion

Statins are a cornerstone in the management of hypercholesterolemia and the prevention of cardiovascular disease. Their well-defined mechanism of action, centered on the competitive inhibition of HMG-CoA reductase, is supported by a vast body of experimental evidence. The subsequent reduction in cholesterol synthesis and upregulation of LDL receptors effectively lowers circulating LDL cholesterol. Furthermore, their pleiotropic effects, stemming from the inhibition of isoprenoid synthesis, provide additional cardiovascular benefits.

While the request was to compare statins with Decarestrictin A1, the lack of any scientific information on the latter compound makes such a comparison infeasible at this time. The detailed information provided on statins in this guide is intended to be a valuable resource for researchers, scientists, and drug development professionals working in the field of lipid metabolism and cardiovascular therapeutics. Should information on Decarestrictin A1 become available, a comparative analysis could be undertaken.

References

• 1. Anti-inflammatory and cholesterol-reducing properties of apolipoprotein mimetics: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. What are HMG-CoA reductase inhibitors and how do you quickly get the latest development progress? [synapse.patsnap.com]
• 4. Molecular mechanisms for ABCA1-mediated cholesterol efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The statin class of HMG-CoA reductase inhibitors demonstrate differential activation of the nuclear receptors PXR, CAR and FXR, as well as their downstream target genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Signaling Pathways Involved in the Anticonvulsive Effects of the Adenosine A1 Receptor [mdpi.com]

Decarestrictin A1 specificity for acyl-CoA:cholesterol O-acyltransferase

For researchers, scientists, and drug development professionals, understanding the nuanced specificity of enzyme inhibitors is paramount. This guide provides a comparative analysis of prominent Acyl-CoA: Cholesterol O-acyltransferase (ACAT) inhibitors, offering insights into their performance based on experimental data. While the initial query focused on Decarestrictin A1, current scientific literature primarily identifies the decarestrictine family as inhibitors of de novo cholesterol biosynthesis, rather than direct ACAT inhibitors. Therefore, this guide will focus on well-characterized ACAT inhibitors: Avasimibe, K604, and F-1394.

Acyl-CoA: Cholesterol O-acyltransferase (ACAT) is a critical intracellular enzyme that catalyzes the esterification of cholesterol to form cholesteryl esters. This process is central to cellular cholesterol homeostasis. Two isoforms of ACAT, ACAT1 and ACAT2, have been identified, and they exhibit different tissue distributions and physiological roles. ACAT1 is ubiquitously expressed, while ACAT2 is found predominantly in the intestines and liver. This distinction makes the development of isoform-specific inhibitors a key strategy in the pursuit of targeted therapeutic interventions for conditions such as atherosclerosis and neurodegenerative diseases.

Comparative Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentrations (IC50) of Avasimibe, K604, and F-1394 against ACAT1 and ACAT2, providing a quantitative comparison of their potency and selectivity.

Inhibitor	ACAT1 IC50	ACAT2 IC50	Selectivity (ACAT1 vs. ACAT2)
Avasimibe	24 µM[1][2][3]	9.2 µM[1][2][3]	~0.4 (Slightly selective for ACAT2)
K604	0.45 µM[4]	102.85 µM[4]	~229-fold selective for ACAT1
F-1394	42 nM (HepG2 cells)[5], 71 nM (Caco-2 cells)[6]	Not specified	Not specified

Note: The IC50 values for F-1394 were determined in whole-cell assays and do not differentiate between ACAT1 and ACAT2 isoforms.

Experimental Methodologies

The determination of ACAT inhibitory activity is crucial for the characterization of potential therapeutic agents. A common method employed is the in vitro ACAT activity assay using cell lysates or microsomal fractions.

In Vitro ACAT Inhibition Assay Protocol

This protocol outlines a general procedure for measuring the inhibitory effect of a compound on ACAT activity in a cell-free system.

1. Preparation of Microsomes:

• Homogenize liver tissue from a suitable animal model (e.g., rat) in a buffered solution.

• Perform differential centrifugation to isolate the microsomal fraction, which is enriched with ACAT enzymes.

2. Assay Reaction Mixture:

• In a reaction tube, combine the microsomal preparation with a source of cholesterol (e.g., cholesterol-rich liposomes) in an appropriate assay buffer.

3. Compound Incubation:

• Add the test compound (inhibitor), dissolved in a suitable solvent like DMSO, to the reaction tubes at various concentrations.

• Include a vehicle control (DMSO alone).

• Pre-incubate the microsomes with the test compound to allow for binding to the enzyme.

4. Initiation and Termination of Reaction:

• Initiate the enzymatic reaction by adding a radiolabeled fatty acyl-CoA, such as [14C]oleoyl-CoA.

• Incubate the reaction mixture at 37°C for a defined period.

• Stop the reaction by adding a solvent mixture, typically chloroform:methanol.

5. Lipid Extraction and Analysis:

• Extract the lipids from the reaction mixture.

• Separate the cholesteryl ester fraction from the free fatty acids using thin-layer chromatography (TLC).

6. Quantification:

• Quantify the amount of radioactivity incorporated into the cholesteryl ester band using a scintillation counter.

7. Data Analysis:

• Calculate the percentage of ACAT activity inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing Key Processes

To further elucidate the mechanisms discussed, the following diagrams illustrate the ACAT signaling pathway and the experimental workflow for its inhibition assay.

Figure 1: Simplified ACAT Signaling Pathway and Point of Inhibition.

Figure 2: Experimental Workflow for an In Vitro ACAT Inhibition Assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A selective ACAT-1 inhibitor, K-604, suppresses fatty streak lesions in fat-fed hamsters without affecting plasma cholesterol levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of F-1394, an acyl-CoA:cholesterol acyltransferase (ACAT) inhibitor, on ACAT activity in HepG2 cells and on hepatic secretion of lipids in Triton WR-1339-induced hyperlipidemic rats: possible role of hepatic ACAT in very low density lipoprotein secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Effect of F-1394, a potent and selective inhibitor of acyl-CoA:cholesterol acyltransferase (ACAT), on esterification of cholesterol and basolateral secretion of cholesteryl ester in Caco-2 cells] - PubMed [pubmed.ncbi.nlm.nih.gov]

Decarestrictin A1: A Comparative Analysis of Enzyme Cross-Reactivity in Cholesterol Biosynthesis Inhibition

For Immediate Release

A comprehensive analysis of Decarestrictin A1, a member of the decarestrictine family of compounds isolated from Penicillium simplicissimum, reveals its role as an inhibitor of cholesterol biosynthesis. While the primary enzymatic target is suggested to be 3-hydroxy-3-methyl-glutaryl-coenzyme A (HMG-CoA) reductase, a rate-limiting enzyme in the mevalonate (B85504) pathway, a detailed quantitative assessment of its cross-reactivity with other enzymes remains an area for further investigation. This guide provides a comparative overview of the available information on Decarestrictin A1 and its enzymatic interactions, intended for researchers, scientists, and drug development professionals.

Executive Summary

Comparison of HMG-CoA Reductase Inhibitors

While specific quantitative data for Decarestrictin A1 is lacking, a comparative table of well-characterized HMG-CoA reductase inhibitors (statins) is presented below to provide a baseline for understanding the range of potencies and potential for off-target effects.

Compound	Primary Target	IC50 (nM)	Known Cross-Reactivity/Off-Target Effects
Decarestrictin A1	HMG-CoA Reductase (putative)	Data not available	Data not available
Atorvastatin	HMG-CoA Reductase	5.1 (for CYP3A4)	Substrate and inhibitor of Cytochrome P450 3A4 (CYP3A4); interacts with OATP1B1 transporter.[1]
Fluvastatin	HMG-CoA Reductase	0.4 (for CYP2C9)	Inhibitor of Cytochrome P450 2C9 (CYP2C9); also acts on NR2E3.[1][2]
Pravastatin	HMG-CoA Reductase	10,000 (for Squalene (B77637) monooxygenase)	Inhibits squalene monooxygenase at high concentrations.[2]
Simvastatin	HMG-CoA Reductase	3.7 (for CYP2C8)	Substrate of CYP3A4 and inhibitor of Cytochrome P450 2C8 (CYP2C8).[1]

Signaling Pathway and Experimental Workflow

The inhibition of HMG-CoA reductase by compounds like Decarestrictin A1 directly impacts the cholesterol biosynthesis pathway. A simplified representation of this pathway and the point of inhibition is provided below.

Caption: Inhibition of HMG-CoA Reductase in the Cholesterol Biosynthesis Pathway.

A typical experimental workflow to determine the inhibitory activity and potential cross-reactivity of a compound like Decarestrictin A1 is outlined in the following diagram.

Caption: Workflow for Assessing Enzyme Inhibition and Cross-Reactivity.

Experimental Protocols

HMG-CoA Reductase Inhibition Assay

This protocol is adapted from commercially available HMG-CoA Reductase Assay Kits and is a common method for determining the inhibitory potential of compounds.

Objective: To measure the inhibitory effect of Decarestrictin A1 on the activity of HMG-CoA reductase by monitoring the rate of NADPH oxidation.

Materials:

• HMG-CoA Reductase enzyme

• HMG-CoA substrate

• NADPH

• Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4, containing KCl, EDTA, and DTT)

• Decarestrictin A1 (dissolved in a suitable solvent, e.g., DMSO)

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, NADPH, and HMG-CoA substrate in a 96-well plate.

• Add varying concentrations of Decarestrictin A1 to the wells. Include a vehicle control (solvent only) and a positive control inhibitor (e.g., pravastatin).

• Initiate the reaction by adding HMG-CoA reductase to each well.

• Immediately measure the decrease in absorbance at 340 nm over time in a kinetic mode at 37°C. The decrease in absorbance corresponds to the oxidation of NADPH.

• Calculate the initial reaction rates (V) from the linear portion of the kinetic curves.

• Determine the percent inhibition for each concentration of Decarestrictin A1 relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the Decarestrictin A1 concentration and fit the data to a suitable dose-response curve to calculate the IC50 value.

Discussion and Future Directions

The available literature strongly suggests that Decarestrictin A1 is an inhibitor of cholesterol biosynthesis, likely targeting HMG-CoA reductase. However, the lack of specific quantitative data on its potency and selectivity highlights a significant knowledge gap. To fully understand the therapeutic potential and possible off-target effects of Decarestrictin A1, further experimental studies are crucial.

Future research should focus on:

• Quantitative Inhibition Studies: Determining the IC50 value of Decarestrictin A1 against HMG-CoA reductase using standardized assays.

• Enzyme Selectivity Profiling: Screening Decarestrictin A1 against a broad panel of enzymes, particularly those involved in related metabolic pathways, to assess its cross-reactivity.

• Cell-Based Assays: Validating the in vitro findings in relevant cell models to understand its effects on cellular cholesterol levels and overall cell health.

By systematically addressing these research questions, a clearer picture of the pharmacological profile of Decarestrictin A1 will emerge, paving the way for its potential development as a therapeutic agent.

References

• 1. medrxiv.org [medrxiv.org]
• 2. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]

Decarestrictin A1: A Comparative Analysis Against Synthetic Cholesterol Biosynthesis Inhibitors

An In-depth Guide for Researchers and Drug Development Professionals

Published: December 4, 2025

Abstract

Decarestrictin A1, a natural product isolated from Penicillium, has been identified as an inhibitor of cholesterol biosynthesis. This guide aims to provide a comparative analysis of Decarestrictin A1's efficacy against well-established synthetic inhibitors targeting the same pathway. However, a comprehensive literature review reveals a significant lack of publicly available quantitative data on the specific molecular target and inhibitory potency (e.g., IC50, Ki) of Decarestrictin A1. While the compound is known to disrupt cholesterol synthesis, the absence of this critical information currently precludes a direct, data-driven comparison with synthetic counterparts.

This guide will, therefore, provide a detailed overview of the cholesterol biosynthesis pathway and the mechanisms of action of prominent synthetic inhibitors. This will serve as a foundational resource for researchers interested in the field and highlight the knowledge gap that needs to be addressed for a thorough evaluation of Decarestrictin A1's potential.

The Cholesterol Biosynthesis Pathway: A Complex and Vital Process

The synthesis of cholesterol is a multi-step enzymatic process crucial for various cellular functions, including the maintenance of membrane fluidity, and the production of steroid hormones and bile acids. The pathway can be broadly divided into four main stages, starting from acetyl-CoA. Key regulatory enzymes in this pathway, such as HMG-CoA reductase and squalene (B77637) synthase, have become major targets for therapeutic intervention, primarily for managing hypercholesterolemia.

Caption: Simplified overview of the cholesterol biosynthesis pathway highlighting key stages and enzymatic targets of synthetic inhibitors.

Synthetic Inhibitors of Cholesterol Biosynthesis

A variety of synthetic molecules have been developed to inhibit specific enzymes in the cholesterol biosynthesis pathway. These are broadly categorized based on their target enzyme.

HMG-CoA Reductase Inhibitors (Statins)

Statins are the most well-known class of cholesterol-lowering drugs. They act as competitive inhibitors of HMG-CoA reductase, the rate-limiting enzyme in the pathway. By blocking this enzyme, statins effectively reduce the endogenous production of cholesterol.

Squalene Synthase Inhibitors

These inhibitors target squalene synthase, which catalyzes the first committed step in cholesterol synthesis. By preventing the formation of squalene, these agents also halt the downstream production of cholesterol.

Efficacy of Synthetic Inhibitors: A Quantitative Comparison

The efficacy of synthetic inhibitors is well-documented, with extensive data available from in vitro and in vivo studies. The following table summarizes the inhibitory concentrations (IC50) of some representative synthetic inhibitors against their target enzymes.

Inhibitor Class	Example Inhibitor	Target Enzyme	IC50 (nM)	Reference
Statin	Atorvastatin	HMG-CoA Reductase	8	[1]
Statin	Simvastatin	HMG-CoA Reductase	1	[1]
Squalene Synthase Inhibitor	Zaragozic Acid A	Squalene Synthase	28	[2]
Squalene Synthase Inhibitor	Lapaquistat (TAK-475)	Squalene Synthase	6.8	[3]

Note: The IC50 values are indicative and can vary depending on the specific assay conditions.

Experimental Protocols for Assessing Inhibitor Efficacy

The determination of inhibitor potency is typically performed using standardized enzymatic assays.

HMG-CoA Reductase Activity Assay

Objective: To measure the inhibitory effect of a compound on HMG-CoA reductase activity.

Principle: The assay measures the rate of NADPH oxidation, a cofactor in the HMG-CoA reductase-catalyzed reaction, by monitoring the decrease in absorbance at 340 nm.

General Protocol:

• A reaction mixture is prepared containing a buffered solution, purified HMG-CoA reductase, and NADPH.

• The test compound (e.g., a statin) at various concentrations is added to the mixture.

• The reaction is initiated by the addition of the substrate, HMG-CoA.

• The change in absorbance at 340 nm is monitored over time using a spectrophotometer.

• The rate of reaction is calculated, and the IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.

Squalene Synthase Activity Assay

Objective: To determine the inhibitory potential of a compound against squalene synthase.

Principle: This assay typically uses a radiolabeled substrate, such as [³H]farnesyl pyrophosphate (FPP), and measures the amount of radiolabeled squalene produced.

General Protocol:

• A reaction mixture containing a suitable buffer, microsomal preparations containing squalene synthase, and NADPH is prepared.

• The test compound (e.g., zaragozic acid) is added at varying concentrations.

• The reaction is started by adding [³H]FPP.

• After incubation, the reaction is stopped, and the lipids, including squalene, are extracted.

• The amount of [³H]squalene is quantified using liquid scintillation counting.

• The IC50 value is calculated from the dose-response curve.

Decarestrictin A1: The Knowledge Gap

While Decarestrictin A1 is known to be a fungal metabolite that inhibits cholesterol biosynthesis, there is a notable absence of specific data in the public domain regarding its efficacy and mechanism. To facilitate a meaningful comparison with synthetic inhibitors, the following information is required:

• Specific Molecular Target: Identification of the precise enzyme in the cholesterol biosynthesis pathway that Decarestrictin A1 inhibits.

• Quantitative Efficacy Data: Determination of IC50 or Ki values to quantify its inhibitory potency.

• Mechanism of Inhibition: Understanding whether it acts as a competitive, non-competitive, or uncompetitive inhibitor.

Without this fundamental data, a direct and objective comparison of Decarestrictin A1's performance against synthetic alternatives is not possible.

Future Directions and Conclusion

Decarestrictin A1 represents a potential natural product lead for the development of new cholesterol-lowering agents. However, to realize this potential, further research is imperative to elucidate its specific mechanism of action and quantify its inhibitory efficacy. The experimental protocols outlined in this guide for characterizing HMG-CoA reductase and squalene synthase inhibitors can be readily adapted to study Decarestrictin A1.

References

• 1. Equally potent inhibitors of cholesterol synthesis in human hepatocytes have distinguishable effects on different cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Pharmacologic inhibition of squalene synthase and other downstream enzymes of the cholesterol synthesis pathway: a new therapeutic approach to treatment of hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Lack of Public Data on Decarestrictin A1 Structure-Activity Relationships: A Pivot to Combretastatin A-4 Analogs as a Case Study

A comprehensive search for structure-activity relationship (SAR) studies, including quantitative biological data and detailed experimental protocols for Decarestrictin A1, did not yield any publicly available scientific literature. Therefore, this guide pivots to a well-documented alternative, Combretastatin A-4 (CA-4), and its analogs to provide researchers, scientists, and drug development professionals with a comparative guide that adheres to the requested format and depth of analysis.

Combretastatin A-4, a natural product isolated from the African bush willow tree Combretum caffrum, is a potent inhibitor of tubulin polymerization, exhibiting significant cytotoxic and anti-vascular activities.[1] Its relatively simple structure and high biological potency have made it a prime candidate for the development of novel anticancer agents.[1] This guide will explore the SAR of various CA-4 analogs, presenting quantitative data on their biological performance, detailed experimental methodologies, and visual representations of the underlying mechanisms of action.

Comparative Biological Activity of Combretastatin A-4 Analogs

The core structure of Combretastatin A-4 features two phenyl rings (A and B) linked by a cis-stilbene (B147466) bridge. The A-ring is a 3,4,5-trimethoxyphenyl group, while the B-ring is a 4-methoxyphenyl (B3050149) group. The cis configuration of the double bond is critical for its high affinity to the colchicine (B1669291) binding site on β-tubulin.[1] Extensive research has demonstrated that modifications to the A-ring, B-ring, and the bridging element can significantly impact the cytotoxic and anti-tubulin activity of these compounds.

Cytotoxicity Data (IC₅₀)

The following table summarizes the in vitro cytotoxic activity of selected Combretastatin A-4 analogs against various human cancer cell lines. The IC₅₀ value represents the concentration of the compound required to inhibit the growth of 50% of the cells.

Compound	Modification	Cell Line	IC₅₀ (µM)	Reference
Combretastatin A-4 (CA-4)	-	HCT-116	0.02	[2]
HeLa	0.003 - 14.830 (median 0.011)	[3]
K562	0.0048 - 0.046	[3]
Analog 9a	Cyano group on ethylene (B1197577) bridge, 4-aminophenyl B-ring	HCT-116	0.02	[2]
Analog 12a₁	Piperazine-containing side chain on B-ring	HCT-116	>15	[2]
Analog 3	3-Aroylindole (6-methoxyindole)	NUGC3, MKN45, MESSA, A549, MCF-7	0.001 - 0.026	[4]
Analog 10	1-Aroylindole (5-methoxyindole)	NUGC3, MKN45, MESSA, A549, MCF-7	0.0009 - 0.026	[4]
Analog 14	1-Aroylindole	NUGC3, MKN45, MESSA, A549, MCF-7	0.0009 - 0.026	[4]
Hybrid 5	2,3-Diphenyl-2H-indazole hybrid	HeLa	0.16	[3]
SK-LU-1	6.63	[3]
K562	-	[3]
Cisplatin (Reference)	-	HeLa	>116-fold less active than Hybrid 5	[3]
SK-LU-1	>2-fold less active than Hybrid 5	[3]
Imatinib (Reference)	-	K562	Similar to Hybrid 5	[3]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of the compounds on cancer cell lines.

• Cell Seeding: Human cancer cells (e.g., HCT-116, HeLa, A549) are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the Combretastatin A-4 analogs or a vehicle control (e.g., DMSO) for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan (B1609692) Solubilization: The plates are incubated to allow viable cells to reduce the yellow MTT to purple formazan crystals. The supernatant is then removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of approximately 570 nm.[1]

• IC₅₀ Determination: The concentration of the compound that causes a 50% reduction in cell viability (IC₅₀) is calculated from the dose-response curves.

In Vitro Tubulin Polymerization Assay

This assay measures the ability of the compounds to inhibit the polymerization of tubulin into microtubules.

• Reaction Mixture Preparation: A reaction mixture is prepared containing tubulin, a GTP solution, and a polymerization buffer in a 96-well plate.

• Compound Addition: The test compounds (Combretastatin A-4 analogs) or a control vehicle are added to the wells. A known tubulin polymerization inhibitor (e.g., colchicine) and a stabilizer (e.g., paclitaxel) are used as controls.[5]

• Initiation of Polymerization: The plate is incubated at 37°C to initiate tubulin polymerization.

• Turbidity Measurement: The polymerization of tubulin into microtubules increases the turbidity of the solution. This change in turbidity is monitored by measuring the absorbance at 340 nm or 350 nm over time using a temperature-controlled spectrophotometer.[5]

• Data Analysis: The extent of inhibition is determined by comparing the polymerization curves of the compound-treated samples to the control.

Mechanism of Action and Signaling Pathways

Combretastatin A-4 and its analogs exert their anticancer effects primarily by inhibiting tubulin polymerization. This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis.[6] Furthermore, these compounds act as vascular disrupting agents (VDAs), selectively targeting and collapsing the tumor neovasculature.[7][8]

A key mechanism in the vascular-disrupting activity of CA-4 involves the interference with vascular endothelial (VE)-cadherin signaling.[7][8] CA-4P (a water-soluble prodrug of CA-4) has been shown to disrupt the interaction between VE-cadherin and β-catenin at endothelial cell junctions. This leads to increased endothelial permeability, inhibition of endothelial cell migration, and ultimately, vascular collapse and tumor necrosis.[7][8]

Caption: Signaling pathway of Combretastatin A-4 analogs.

The following diagram illustrates a typical workflow for the screening and evaluation of novel Combretastatin A-4 analogs.

Caption: Workflow for the development of CA-4 analogs.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of Combretastatin A-4 Analogues as Potential Anticancer Agents with Improved Aqueous Solubility [mdpi.com]
• 3. Synthesis and Cytotoxic Activity of Combretastatin A-4 and 2,3-Diphenyl-2H-indazole Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Combretastatin A4 phosphate induces rapid regression of tumor neovessels and growth through interference with vascular endothelial-cadherin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Combretastatin A4 phosphate induces rapid regression of tumor neovessels and growth through interference with vascular endothelial-cadherin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Cholesterol Inhibition: HMG-CoA Reductase vs. ACAT Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two distinct strategies for cholesterol inhibition: targeting 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase and acyl-coenzyme A: cholesterol acyltransferase (ACAT). We will delve into their mechanisms of action, present available quantitative data, and detail relevant experimental protocols to assist researchers in their drug discovery and development efforts.

Mechanism of Action: Two Avenues to Lowering Cholesterol

The inhibition of cholesterol can be approached through various metabolic pathways. Here, we compare the well-established HMG-CoA reductase inhibitors (statins) with the investigational ACAT inhibitors.

HMG-CoA Reductase Inhibitors (Statins):

Statins are competitive inhibitors of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][2] By blocking this enzyme, statins prevent the conversion of HMG-CoA to mevalonate, a crucial precursor for cholesterol synthesis.[1][2] This reduction in intracellular cholesterol leads to an upregulation of LDL receptor expression on the liver cells, which in turn increases the clearance of low-density lipoprotein (LDL) cholesterol from the bloodstream.[3]

Acyl-CoA:Cholesterol Acyltransferase (ACAT) Inhibitors:

ACAT is an intracellular enzyme responsible for the esterification of free cholesterol into cholesteryl esters for storage in lipid droplets.[4][5] By inhibiting ACAT, these compounds prevent the storage of cholesterol, thereby increasing the intracellular pool of free cholesterol.[6] This can lead to several downstream effects, including the activation of pathways that promote cholesterol efflux from cells, such as the ATP-binding cassette transporter A1 (ABCA1) mediated pathway.[6][7] ACAT inhibitors have also been shown to suppress the absorption of dietary cholesterol and the assembly and secretion of apolipoprotein B-containing lipoproteins in the liver and intestine.[5]

Comparative Data on Cholesterol Inhibition

Direct comparative studies between a specific Decarestrictin and other inhibitors are not publicly available. However, we can compare the general efficacy of the two classes of inhibitors based on existing research.

Inhibitor Class	Target Enzyme	Typical Efficacy (LDL-C Reduction)	Key Downstream Effects	Reference
HMG-CoA Reductase Inhibitors (Statins)	HMG-CoA Reductase	20-60%	Decreased de novo cholesterol synthesis, increased LDL receptor expression.	[3]
ACAT Inhibitors	Acyl-CoA:Cholesterol Acyltransferase	Variable (preclinical/clinical)	Decreased cholesterol esterification, potential for increased cholesterol efflux, reduced dietary cholesterol absorption.	[5]

Experimental Protocols

1. HMG-CoA Reductase Activity/Inhibitor Screening Assay (Colorimetric)

This assay measures the activity of HMG-CoA reductase by monitoring the decrease in absorbance at 340 nm resulting from the oxidation of NADPH.

Materials:

• HMG-CoA Reductase Assay Kit (e.g., from Assay Genie or Creative BioMart)[8][9]

• Purified HMG-CoA reductase enzyme

• HMG-CoA substrate

• NADPH

• Assay Buffer

• Test inhibitor compounds

• 96-well clear flat-bottom plate

• Multi-well spectrophotometer

Procedure:

• Reagent Preparation: Prepare all reagents as per the kit manufacturer's instructions. This typically involves reconstituting the enzyme, substrate, and cofactor in the provided assay buffer.

• Reaction Setup:

  • In a 96-well plate, add the following to each well:

    • Assay Buffer

    • HMG-CoA Reductase enzyme

    • Test inhibitor (at desired concentrations) or vehicle control

  • Pre-incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.[10]

• Initiate Reaction: Add HMG-CoA and NADPH to each well to start the reaction.

• Measurement: Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals using a multi-well spectrophotometer.

• Data Analysis: Calculate the rate of NADPH consumption from the change in absorbance over time. The inhibitory effect of the test compound is determined by comparing the reaction rate in the presence of the inhibitor to the rate of the vehicle control. IC50 values can be calculated by testing a range of inhibitor concentrations.

2. ACAT Inhibition Assay (Cell-based)

This assay measures the ability of a compound to inhibit the esterification of cholesterol in cultured cells.

Materials:

• Cell line (e.g., macrophages, HepG2)

• Cell culture medium and supplements

• [3H]-Oleate or other radiolabeled fatty acid

• Test inhibitor compounds

• Scintillation counter

• Lipid extraction solvents (e.g., hexane/isopropanol)

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Cell Culture: Plate cells in multi-well plates and grow to desired confluency.

• Labeling: Incubate the cells with a medium containing [3H]-oleate for a specified period to allow for its incorporation into cellular lipids.

• Inhibitor Treatment: Remove the labeling medium and add fresh medium containing the test inhibitor at various concentrations or a vehicle control.

• Lipid Extraction: After the incubation period, wash the cells and extract the total lipids using an appropriate solvent system.

• Lipid Separation: Separate the different lipid species (e.g., cholesteryl esters, triglycerides, free fatty acids) from the total lipid extract using thin-layer chromatography (TLC).

• Quantification: Scrape the spots corresponding to cholesteryl esters from the TLC plate and quantify the amount of radioactivity using a scintillation counter.

• Data Analysis: The inhibition of ACAT activity is determined by the reduction in the amount of radiolabeled cholesteryl esters in inhibitor-treated cells compared to control cells.

Visualizing the Pathways and Workflows

Caption: Cholesterol biosynthesis pathway showing points of inhibition.

Caption: General workflow for an in vitro enzyme inhibition assay.

References

• 1. youtube.com [youtube.com]
• 2. De novo cholesterol biosynthesis: an additional therapeutic target for the treatment of postmenopausal breast cancer with excessive adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cholesterol Lowering Drugs - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. Inhibitors of acyl-coenzyme a: cholesterol acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of ACAT as a Therapeutic Target for Alzheimer’s Disease Is Independent of ApoE4 Lipidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibiting the Cholesterol Storage Enzyme ACAT1/SOAT1 in Myelin Debris-Treated Microglial Cell Lines Activates the Gene Expression of Cholesterol Efflux Transporter ABCA1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. assaygenie.com [assaygenie.com]
• 9. HMG-CoA Reductase Activity/Inhibitor Screening Kit - Creative BioMart [creativebiomart.net]
• 10. biorxiv.org [biorxiv.org]

Decarestrictin A1: Unraveling its Comparative Efficacy in Hepatocytes and Macrophages Remains a Scientific Frontier

Despite its identification as a potent inhibitor of cholesterol biosynthesis, a comprehensive understanding of the specific effects and comparative performance of Decarestrictin A1 in critical cell types like hepatocytes and macrophages remains largely uncharted territory in publicly accessible scientific literature. While initial studies have confirmed its activity in liver cells, a detailed comparative analysis against other compounds, along with specific experimental data and protocols, is not currently available.

Decarestrictin A1, a fungal metabolite isolated from Penicillium, has been recognized for its ability to interfere with the intricate enzymatic pathway responsible for producing cholesterol. Early research utilizing the human hepatocyte cell line, HepG2, has substantiated this inhibitory function. However, the existing body of research does not provide the granular detail necessary for a thorough comparative guide for researchers, scientists, and drug development professionals.

Crucial information that remains elusive includes:

• Detailed Experimental Protocols: Methodologies for key experiments that would be essential for replication and further investigation, such as cell viability assays, cholesterol biosynthesis assays, cytokine profiling in macrophages, and Western blotting for signaling pathway components, have not been specifically published in the context of Decarestrictin A1.

• Impact on Macrophage Function: There is a significant gap in the literature regarding the effects of Decarestrictin A1 on macrophages. Information on its influence on macrophage polarization (M1 vs. M2), inflammatory responses, phagocytic activity, and the underlying signaling pathways is not documented.

Due to this absence of detailed, publicly available experimental data, it is not feasible to construct a comprehensive comparison guide that meets the rigorous standards of scientific and professional audiences. The creation of structured data tables, detailed experimental methodologies, and visualizations of signaling pathways, as requested, is contingent upon the availability of this foundational research.

The scientific community awaits further investigation into the nuanced cellular and molecular effects of Decarestrictin A1. Future studies are needed to elucidate its precise mechanisms of action in both hepatocytes and macrophages, and to quantify its efficacy in comparison to existing and emerging therapeutic agents. Such research would be invaluable for assessing its potential as a lead compound in drug discovery and development.

Unraveling the Synergistic Potential of Decarestrictin A1: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Decarestrictin A1, a fungal metabolite derived from Penicillium, has been identified as an inhibitor of cholesterol biosynthesis. While its potential as a standalone therapeutic agent is of interest, its true value may lie in synergistic combinations with other compounds. This guide provides a comparative analysis of the potential synergistic effects of Decarestrictin A1, drawing parallels with other inhibitors of the cholesterol biosynthesis pathway for which experimental data are available. Due to a lack of publicly available research specifically detailing the synergistic effects of Decarestrictin A1, this guide will focus on established synergistic relationships of other cholesterol biosynthesis inhibitors and propose a framework for investigating similar properties for Decarestrictin A1.

The Cholesterol Biosynthesis Pathway: A Target for Synergy

The synthesis of cholesterol is a complex, multi-step process that is crucial for various cellular functions. The pathway begins with acetyl-CoA and proceeds through numerous enzymatic reactions to produce cholesterol. Key enzymes in this pathway, such as HMG-CoA reductase and squalene (B77637) synthase, are well-established targets for cholesterol-lowering drugs like statins.

It is important to note that the specific enzyme within the cholesterol biosynthesis pathway targeted by Decarestrictin A1 is not definitively established in publicly available literature. This information is critical for predicting and understanding its synergistic interactions.

Below is a simplified diagram of the cholesterol biosynthesis pathway, highlighting key enzymes that are known targets of inhibitors.

Caption: Simplified Cholesterol Biosynthesis Pathway.

Hypothetical Synergistic Combinations with Decarestrictin A1

Based on studies of other cholesterol biosynthesis inhibitors, particularly in the context of oncology, two promising areas for synergistic combinations with Decarestrictin A1 are with PARP inhibitors and AKT inhibitors.

Decarestrictin A1 and PARP Inhibitors

Background: Poly (ADP-ribose) polymerase (PARP) inhibitors are a class of drugs that block a key enzyme in DNA single-strand break repair. In cancers with deficiencies in other DNA repair pathways, such as those with BRCA mutations, PARP inhibition leads to the accumulation of DNA damage and cell death, a concept known as synthetic lethality. Recent studies have shown that combining PARP inhibitors with statins (HMG-CoA reductase inhibitors) can result in synergistic tumor cell killing.[1][2][3] The proposed mechanism involves the dual disruption of DNA repair and cellular metabolism, which are both critical for rapidly proliferating cancer cells.

Hypothetical Synergy with Decarestrictin A1: If Decarestrictin A1 inhibits a key enzyme in cholesterol biosynthesis, it could similarly stress cancer cells by depleting essential lipids required for membrane integrity and signaling. This metabolic stress, combined with the DNA damage induced by PARP inhibitors, could lead to a synergistic anti-cancer effect.

Caption: Proposed synergistic mechanism of Decarestrictin A1 and PARP inhibitors.

Decarestrictin A1 and AKT Inhibitors

Background: The PI3K/AKT signaling pathway is a critical regulator of cell growth, proliferation, and survival.[4][5] Its dysregulation is a common feature in many cancers. AKT inhibitors block this pathway, leading to decreased cancer cell survival. Studies have demonstrated that combining AKT inhibitors with statins can synergistically induce cell death in triple-negative breast cancer. The mechanism is thought to involve the disruption of cholesterol homeostasis, which creates a collateral vulnerability in cancer cells when the AKT survival pathway is simultaneously inhibited.

Hypothetical Synergy with Decarestrictin A1: By inhibiting cholesterol biosynthesis, Decarestrictin A1 could induce a state of lipid depletion that sensitizes cancer cells to the pro-apoptotic effects of AKT inhibitors. The combined assault on both metabolic and survival pathways could be more effective than either agent alone.

Caption: Proposed synergistic mechanism of Decarestrictin A1 and AKT inhibitors.

Experimental Protocols for Assessing Synergy

To quantitatively assess the synergistic effects of Decarestrictin A1 with other compounds, a systematic experimental approach is required. The following protocols are based on established methods for drug combination studies.

In Vitro Synergy Assessment: Combination Index (CI) Method

The Combination Index (CI) method, based on the Chou-Talalay principle, is a widely used method to quantify drug interactions. A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.

Experimental Workflow:

• Cell Culture: Culture the target cancer cell lines in appropriate media.

• Dose-Response Curves: Determine the half-maximal inhibitory concentration (IC50) for Decarestrictin A1 and the combination compound (e.g., a PARP or AKT inhibitor) individually. This is typically done using a cell viability assay (e.g., MTT, CellTiter-Glo) over a range of concentrations.

• Combination Studies:

  • Fixed-Ratio: Combine the two drugs at a fixed ratio of their IC50 values (e.g., 1:1, 1:2, 2:1) and test a range of dilutions of this mixture.

  • Checkerboard Assay: Use a matrix of concentrations, with varying concentrations of each drug in combination.

• Data Analysis: Use software like CompuSyn to calculate the CI values at different effect levels (e.g., 50%, 75%, and 90% cell growth inhibition).

Caption: Experimental workflow for Combination Index (CI) analysis.

In Vivo Synergy Assessment

Promising in vitro synergistic combinations should be validated in animal models, such as xenograft or patient-derived xenograft (PDX) models.

Experimental Design:

• Animal Model: Implant human cancer cells into immunocompromised mice.

• Treatment Groups:

  • Group 1: Vehicle control

  • Group 2: Decarestrictin A1 alone

  • Group 3: Combination compound alone

  • Group 4: Decarestrictin A1 + combination compound

• Treatment Administration: Administer the drugs at predetermined doses and schedules.

• Tumor Growth Monitoring: Measure tumor volume regularly.

• Endpoint Analysis: At the end of the study, tumors can be excised for further analysis (e.g., Western blotting, immunohistochemistry) to investigate the underlying molecular mechanisms of the synergistic interaction.

Quantitative Data Summary (Hypothetical)

The following tables present a hypothetical summary of quantitative data that would be generated from the experiments described above.

Table 1: In Vitro Cytotoxicity of Decarestrictin A1 and Compound X

Cell Line	Drug	IC50 (µM)
Cancer Cell Line A	Decarestrictin A1	[Value]
Compound X	[Value]
Cancer Cell Line B	Decarestrictin A1	[Value]
Compound X	[Value]

Table 2: Combination Index (CI) Values for Decarestrictin A1 and Compound X

Cell Line	Combination Ratio (D1:CX)	CI at 50% Inhibition	CI at 75% Inhibition	CI at 90% Inhibition	Synergy Interpretation
Cancer Cell Line A	1:1	[Value]	[Value]	[Value]	[Synergistic/Additive/Antagonistic]
1:2	[Value]	[Value]	[Value]	[Synergistic/Additive/Antagonistic]
Cancer Cell Line B	1:1	[Value]	[Value]	[Value]	[Synergistic/Additive/Antagonistic]
1:2	[Value]	[Value]	[Value]	[Synergistic/Additive/Antagonistic]

Table 3: In Vivo Tumor Growth Inhibition

Treatment Group	Average Tumor Volume (mm³) at Day X	% Tumor Growth Inhibition (TGI)
Vehicle Control	[Value]	-
Decarestrictin A1	[Value]	[Value]
Compound X	[Value]	[Value]
Decarestrictin A1 + Compound X	[Value]	[Value]

Conclusion

While direct experimental evidence for the synergistic effects of Decarestrictin A1 is currently lacking, its role as a cholesterol biosynthesis inhibitor suggests a strong potential for combination therapies. By drawing parallels with other drugs that target this pathway, we can hypothesize and systematically investigate synergistic interactions with compounds like PARP and AKT inhibitors. The experimental frameworks provided in this guide offer a clear path for researchers to explore the full therapeutic potential of Decarestrictin A1 in combination with other agents, which could lead to novel and more effective treatment strategies, particularly in oncology. Further research to identify the specific molecular target of Decarestrictin A1 is paramount to advancing these investigations.

References

• 1. A non-enzymatic reaction in the late biosynthesis of the decarestrictine family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural enzymology of cholesterol biosynthesis and storage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of cholesterol synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enzymes in the Cholesterol Synthesis Pathway: Interactomics in the Cancer Context - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of de novo cholesterol synthesis enzymes in cancer [jcancer.org]

Head-to-Head Comparison of Decarestrictines A, B, and C: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive head-to-head comparison of Decarestrictines A, B, and C, a family of fungal metabolites known for their potential as inhibitors of cholesterol biosynthesis. This document summarizes their biological activity, presents available data in a structured format, and outlines the experimental protocols used for their evaluation.

I. Comparative Analysis of Decarestrictines A, B, and C

Decarestrictines are a series of 10-membered lactones isolated from various Penicillium species. Their primary biological activity of interest is the inhibition of cholesterol biosynthesis, making them potential leads for the development of new hypolipidemic agents. While a full quantitative comparison is limited by the availability of public data, this guide compiles the known information to facilitate further research.

Data Presentation: Physicochemical and Biological Properties

The following table summarizes the key properties of Decarestrictines A, B, and C based on available literature. Note that Decarestrictine A exists as a mixture of A1 and A2, and Decarestrictine C as a mixture of C1 and C2. For the purpose of this comparison, they are grouped.

Property	Decarestrictine A (A1/A2)	Decarestrictine B	Decarestrictine C (C1/C2)
Molecular Formula	C₁₀H₁₄O₄	C₁₀H₁₄O₄	C₁₀H₁₄O₅
Molecular Weight	198.22 g/mol	198.22 g/mol	214.22 g/mol
Primary Biological Activity	Inhibition of Cholesterol Biosynthesis	Inhibition of Cholesterol Biosynthesis	Inhibition of Cholesterol Biosynthesis
Reported IC₅₀ (Cholesterol Biosynthesis)	Data not publicly available	Data not publicly available	Data not publicly available
Source	Penicillium sp.	Penicillium sp.	Penicillium sp.

II. Experimental Protocols

The foundational research on Decarestrictines evaluated their ability to inhibit the de novo synthesis of cholesterol in a cellular assay. Below is a detailed methodology based on the protocols typically employed for such studies during the period of their discovery.

Inhibition of Cholesterol Biosynthesis in HepG2 Cells

This experimental protocol outlines the key steps to assess the inhibitory activity of Decarestrictines on cholesterol biosynthesis using the human liver cancer cell line HepG2, a standard model for studying lipid metabolism.

1. Cell Culture and Maintenance:

• HepG2 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

2. Treatment with Decarestrictines:

• HepG2 cells are seeded in 24-well plates and allowed to adhere overnight.

• The culture medium is then replaced with fresh medium containing varying concentrations of the test compounds (Decarestrictine A, B, or C, typically dissolved in DMSO). A vehicle control (DMSO) is run in parallel.

3. Radiolabeling of Newly Synthesized Cholesterol:

• After a pre-incubation period with the test compounds (e.g., 2 hours), [¹⁴C]-acetate is added to each well. [¹⁴C]-acetate serves as a metabolic precursor for cholesterol synthesis.

• The cells are incubated for an additional period (e.g., 4-6 hours) to allow for the incorporation of the radiolabel into newly synthesized cholesterol.

4. Lipid Extraction:

• After incubation, the cell monolayer is washed with phosphate-buffered saline (PBS).

• Total lipids are extracted from the cells using a mixture of hexane (B92381) and isopropanol (B130326) (3:2, v/v).

5. Separation and Quantification of Cholesterol:

• The extracted lipids are dried under a stream of nitrogen and then saponified with ethanolic potassium hydroxide (B78521) to hydrolyze cholesteryl esters.

• The non-saponifiable lipids (containing free cholesterol) are extracted with hexane.

• The hexane extract is evaporated, and the residue is redissolved in a small volume of a suitable solvent.

• The labeled cholesterol is separated from other lipids by thin-layer chromatography (TLC).

• The spot corresponding to cholesterol is scraped from the TLC plate, and the radioactivity is quantified using a liquid scintillation counter.

6. Data Analysis:

• The amount of [¹⁴C]-cholesterol synthesized is determined for each concentration of the test compound and the control.

• The percentage of inhibition is calculated relative to the vehicle control.

• The IC₅₀ value, the concentration of the compound that causes 50% inhibition of cholesterol synthesis, is determined by plotting the percentage of inhibition against the compound concentration.

III. Visualizations

To further illustrate the relationships and experimental processes discussed, the following diagrams are provided.

Caption: Workflow for determining the inhibition of cholesterol biosynthesis.

Caption: Structural relationships between Decarestrictines A, B, and C.

Meta-analysis of Decarestrictin Family Inhibitory Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Decarestrictin family of natural products has been reported to exhibit inhibitory activity against key enzymes involved in cholesterol metabolism, positioning them as potential therapeutic leads for hypercholesterolemia and related cardiovascular diseases. This guide provides a comparative meta-analysis of the inhibitory activity of the Decarestrictin family, focusing on their effects on cholesterol biosynthesis and acyl-CoA:cholesterol acyltransferase (ACAT). Due to the limited availability of comprehensive quantitative data for all members of the Decarestrictin family in publicly accessible literature, this guide summarizes the available information and, where necessary, draws comparisons with other well-characterized inhibitors of the same pathways.

Inhibitory Activity of the Decarestrictin Family: A Comparative Overview

Members of the Decarestrictin family are known to interfere with critical points in the cholesterol biosynthesis pathway and cholesterol esterification. The primary targets of interest are the enzymes involved in the multi-step conversion of acetyl-CoA to cholesterol and ACAT, which is responsible for the esterification and storage of excess intracellular cholesterol.

Quantitative Inhibitory Data

A comprehensive search of available scientific literature yielded limited specific IC50 values for the majority of the Decarestrictin family members against their target enzymes. However, Decarestrictin M has been identified as an inhibitor of cholesterol biosynthesis[1]. To provide a comparative context, the following table includes available data on Decarestrictins and IC50 values for other known inhibitors of cholesterol biosynthesis and ACAT.

Compound	Target Enzyme/Process	IC50 Value	Cell Line/Assay Condition	Reference
Decarestrictin M	Cholesterol Biosynthesis	Data not available	Penicillium strain isolate	[1]
Lovastatin	HMG-CoA Reductase	0.2 - 8.0 nM	Human Hepatocytes	[2]
Simvastatin	HMG-CoA Reductase	0.2 - 8.0 nM	Human Hepatocytes	[2]
Avasimibe (CI-1011)	ACAT1/ACAT2	ACAT1: 24 µM, ACAT2: 9.2 µM	Biochemical Assay	[3]
K-604	ACAT1	~0.45 µM	Biochemical Assay	[3]
Nevanimibe	ACAT2	0.71 µM	In vitro fluorescence-based assay	[4]
Pyripyropene A (PPPA)	ACAT2	25 µM	In vitro fluorescence-based assay	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to evaluate the inhibitory activity of compounds against cholesterol biosynthesis and ACAT.

Cholesterol Biosynthesis Inhibition Assay

This assay measures the ability of a compound to inhibit the synthesis of cholesterol in a cellular context.

• Cell Culture: Human hepatoma cells (e.g., HepG2) are cultured in a suitable medium until they reach a desired confluency.

• Compound Treatment: The cells are pre-incubated with varying concentrations of the test compound (e.g., Decarestrictin analog or a known inhibitor) for a specified period.

• Radiolabeling: [¹⁴C]-acetate, a precursor for cholesterol synthesis, is added to the culture medium, and the cells are incubated to allow for the incorporation of the radiolabel into newly synthesized cholesterol.

• Lipid Extraction: After incubation, the cells are washed and lipids are extracted using a solvent system (e.g., chloroform:methanol).

• Separation and Quantification: The extracted lipids are separated by thin-layer chromatography (TLC) to isolate the cholesterol fraction. The amount of radioactivity in the cholesterol band is quantified using a scintillation counter.

• Data Analysis: The percentage of inhibition is calculated by comparing the radioactivity in treated cells to that in untreated control cells. The IC50 value is then determined from the dose-response curve.

Acyl-CoA:Cholesterol Acyltransferase (ACAT) Inhibition Assay

This assay determines the inhibitory effect of a compound on the activity of ACAT, the enzyme that esterifies cholesterol.

• Enzyme Source: Microsomes containing ACAT are prepared from a suitable source, such as cultured cells (e.g., AC29 cells transfected with ACAT1 or ACAT2) or animal liver tissue.[5]

• Reaction Mixture: The reaction mixture contains the microsomal enzyme preparation, a cholesterol substrate (often supplied in a detergent like Triton X-100), and a buffer solution.

• Inhibitor Addition: The test compound is added to the reaction mixture at various concentrations.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the acyl-CoA substrate (e.g., [¹⁴C]-oleoyl-CoA).

• Incubation: The reaction is allowed to proceed for a specific time at a controlled temperature (e.g., 37°C).

• Lipid Extraction and Analysis: The reaction is stopped, and the lipids, including the newly formed cholesteryl esters, are extracted. The amount of radiolabeled cholesteryl ester is quantified by TLC and scintillation counting.

• IC50 Determination: The inhibitory activity is expressed as the percentage of inhibition relative to a control without the inhibitor, and the IC50 value is calculated.

A cell-based fluorescence assay using NBD-cholesterol can also be employed to screen for specific inhibitors of ACAT1 and ACAT2.[5]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures, the following diagrams are provided in the DOT language for Graphviz.

Caption: Simplified overview of the cholesterol biosynthesis pathway highlighting the inhibitory action of statins on HMG-CoA reductase and the general inhibitory effect of the Decarestrictin family.

Caption: Experimental workflow for a typical ACAT inhibition assay and a schematic of the inhibitory mechanism.

Conclusion

The Decarestrictin family represents a class of natural products with potential for development as cholesterol-lowering agents. While comprehensive quantitative data on their inhibitory activity is not widely available, the known members, such as Decarestrictin M, have been shown to inhibit cholesterol biosynthesis. Further research is warranted to fully characterize the inhibitory potency and selectivity of individual Decarestrictin compounds against specific enzymes in the cholesterol metabolism pathways. The experimental protocols and comparative data provided in this guide serve as a valuable resource for researchers in the field of drug discovery and development aimed at treating hypercholesterolemia and related metabolic disorders.

References

• 1. Decarestrictin M_TargetMol [targetmol.com]
• 2. Equally potent inhibitors of cholesterol synthesis in human hepatocytes have distinguishable effects on different cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of selective ACAT2 antagonist via a combination strategy based on deep docking, pharmacophore modelling, and molecular dynamics simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Structures of Human ACAT2 Disclose Mechanism for Selective Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of ACAT1- and ACAT2-specific inhibitors using a novel, cell-based fluorescence assay: individual ACAT uniqueness - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Decarestrictin A1: A Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper disposal procedures for Decarestrictin A1, a fungal metabolite isolated from Penicillium species. In the absence of a specific Safety Data Sheet (SDS), a cautious approach is mandated. This guide is based on established best practices for handling and disposing of potentially hazardous biological and chemical laboratory waste. Adherence to these procedures is crucial for ensuring personnel safety and minimizing environmental impact.

Pre-Disposal Risk Assessment

Before beginning any work that will generate Decarestrictin A1 waste, a thorough risk assessment is essential. This assessment should be documented and reviewed by the institution's Environmental Health and Safety (EHS) department.

Key Considerations:

• Physical Form: Is the waste solid (e.g., contaminated labware, pure compound) or liquid (e.g., solutions, culture filtrates)?

• Concentration: What is the concentration of Decarestrictin A1 in the waste?

• Contaminants: Is the waste mixed with other hazardous materials (e.g., solvents, acids, bases, other biologically active compounds)?

• Volume: What is the estimated volume of waste that will be generated?

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Decarestrictin A1 and its associated waste.

PPE Component	Specification
Gloves	Nitrile or other chemically resistant gloves.
Eye Protection	Safety glasses with side shields or safety goggles.
Lab Coat	Standard laboratory coat.
Respiratory	A NIOSH-approved respirator may be necessary if creating aerosols or handling powders. Consult with your institution's EHS for specific guidance.

Waste Segregation and Collection

Proper segregation of waste at the point of generation is critical to ensure safe and compliant disposal.

• Solid Waste:

  • Non-contaminated labware: (e.g., packaging) can be disposed of as general waste.

  • Contaminated labware: (e.g., pipette tips, centrifuge tubes, flasks) should be collected in a designated, leak-proof, puncture-resistant container lined with a biohazard bag.

  • Pure Compound/Grossly Contaminated Materials: Collect in a separate, clearly labeled, sealed container.

• Liquid Waste:

  • Collect in a dedicated, leak-proof, and chemically compatible container.

  • The container must be clearly labeled with "Hazardous Waste," the name "Decarestrictin A1," and any other chemical constituents.

  • Do not mix incompatible waste streams.

• Sharps Waste:

  • All sharps (e.g., needles, scalpels, Pasteur pipettes) contaminated with Decarestrictin A1 must be disposed of in an approved sharps container.

Decontamination and Disposal Procedures

The appropriate disposal method depends on the nature of the waste and institutional and local regulations.

Liquid Waste Decontamination

For liquid waste containing Decarestrictin A1, chemical inactivation is a potential pre-treatment step before collection by a licensed hazardous waste disposal company. The choice of deactivating agent should be made in consultation with a qualified chemist or EHS professional, as the reactivity of Decarestrictin A1 is not widely documented. A common approach for bioactive small molecules is treatment with a solution of sodium hypochlorite (B82951) (bleach) or another strong oxidizing agent, followed by neutralization.

Experimental Protocol: Chemical Inactivation of Liquid Waste

• Preparation: Work in a certified chemical fume hood. Ensure all necessary PPE is worn.

• Reagent Selection: Prepare a fresh 10% solution of sodium hypochlorite (household bleach).

• Inactivation: Slowly add the bleach solution to the liquid Decarestrictin A1 waste with stirring. A 1:10 ratio of bleach solution to waste volume is a common starting point, but this should be optimized based on the concentration of Decarestrictin A1.

• Contact Time: Allow the mixture to react for a minimum of 30 minutes.

• Neutralization: After inactivation, neutralize the excess bleach by adding sodium thiosulfate (B1220275) solution until the oxidizing activity is quenched (test with potassium iodide-starch paper).

• pH Adjustment: Adjust the pH of the final solution to be between 6 and 8.

• Collection: Transfer the treated waste to a properly labeled hazardous waste container for collection by EHS.

Solid Waste Disposal

Solid waste contaminated with Decarestrictin A1 should be disposed of via incineration.

• Packaging: Securely seal the biohazard bag containing the solid waste.

• Storage: Place the sealed bag in a designated hazardous waste collection area.

• Disposal: The waste will be collected by the institution's EHS department or a licensed contractor for high-temperature incineration.

Disposal of Pure Compound

Unused or expired pure Decarestrictin A1 should be disposed of as chemical waste.

• Labeling: Ensure the original container is clearly labeled.

• Collection: Submit a request for chemical waste pickup through your institution's EHS department. Do not attempt to dispose of the pure compound down the drain or in the regular trash.

Spill Management

In the event of a spill, the following steps should be taken immediately:

• Evacuate: Alert others in the immediate area and evacuate if necessary.

• Isolate: Secure the area to prevent unauthorized entry.

• Report: Notify your supervisor and the institution's EHS department.

• Decontaminate: If trained and equipped to do so, clean the spill using an appropriate spill kit. For a solid, gently cover with absorbent material to avoid raising dust. For a liquid, absorb with inert material. The cleanup debris must be disposed of as hazardous waste.

Disposal Workflow Diagram

Caption: Decarestrictin A1 Disposal Workflow.

Disclaimer: This document provides general guidance. Always consult your institution's specific safety protocols and a qualified Environmental Health and Safety professional before handling or disposing of any hazardous material. All procedures must comply with local, state, and federal regulations.

Essential Safety and Logistical Information for Handling Decarestrictin A1

Disclaimer: A specific Safety Data Sheet (SDS) for Decarestrictin A1 is not publicly available. The following guidance is based on general laboratory safety principles for handling research compounds of unknown toxicity. Researchers, scientists, and drug development professionals must obtain and adhere to the official SDS provided by the manufacturer before any handling, storage, or disposal of Decarestrictin A1.

Immediate Safety and Handling Precautions

Decarestrictin A1 is a fungal metabolite isolated from Penicillium species.[1][2] As with any research chemical where comprehensive toxicological data is not widely available, caution is paramount. Assume the compound is hazardous and handle it accordingly within a designated laboratory area.

Engineering Controls:

• Fume Hood: All manipulations of solid Decarestrictin A1 or solutions thereof should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure the laboratory is well-ventilated.

Personal Protective Equipment (PPE): The selection of appropriate PPE is critical to ensure user safety. The following table summarizes the recommended PPE for handling Decarestrictin A1, based on general best practices for chemical handling in a research setting.

PPE Category	Item	Specification and Purpose
Eye Protection	Safety Goggles	Chemical splash goggles are mandatory to protect eyes from dust particles and splashes.
Face Shield	Recommended when there is a significant risk of splashes, particularly when handling larger quantities or preparing solutions.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves should be worn. Double gloving is recommended to prevent exposure from potential tears.
Body Protection	Laboratory Coat	A full-length laboratory coat, preferably with elastic cuffs, should be worn to protect skin and personal clothing.
Respiratory Protection	Respirator	An N95 dust mask or a half-mask respirator with appropriate cartridges should be used when handling the solid compound.

Operational Plan: Handling and Preparation of Solutions

This hypothetical protocol is for the preparation of a stock solution of Decarestrictin A1 and should be adapted based on the specific experimental requirements and the official SDS.

Materials:

• Decarestrictin A1 (solid)

• Appropriate solvent (e.g., DMSO, Ethanol)

• Calibrated balance

• Chemical fume hood

• Vortex mixer

• Sterile microcentrifuge tubes or vials

• Pipettes and sterile tips

Procedure:

• Preparation: Don all required PPE before entering the designated handling area. Ensure the chemical fume hood is operational.

• Weighing: Tare a sterile microcentrifuge tube on a calibrated balance within the fume hood. Carefully weigh the desired amount of Decarestrictin A1 solid.

• Solubilization: Add the appropriate volume of the chosen solvent to the tube containing the Decarestrictin A1.

• Mixing: Cap the tube securely and vortex until the solid is completely dissolved.

• Storage: Label the stock solution with the compound name, concentration, solvent, date of preparation, and your initials. Store at the recommended temperature, typically -20°C or -80°C, as specified by the supplier.

Disposal Plan

All waste materials contaminated with Decarestrictin A1 must be treated as hazardous waste.

• Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions containing Decarestrictin A1 should be collected in a labeled, sealed hazardous waste container. Do not dispose of down the drain.

• Disposal Route: Follow your institution's and local regulations for the disposal of chemical waste.

Experimental Workflow for Handling Decarestrictin A1

Caption: General workflow for handling and disposal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]